Amiphenazole

• CAS: 490-55-1

Core Science & Biosynthesis

Amiphenazole: A Technical Guide on its Core Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amiphenazole, also known by trade names such as Daptazile, is a respiratory stimulant that has been historically used as an antidote for overdose from central nervous system depressants like barbiturates and opioids.[1][2] Chemically, it is 5-phenyl-1,3-thiazole-2,4-diamine.[3] While it has been largely superseded by more effective and specific agents such as doxapram and the opioid antagonist naloxone, its study provides valuable insights into the pharmacology of respiratory control.[1][4] Amiphenazole was considered particularly useful for its ability to counteract the respiratory depression caused by morphine without significantly diminishing its analgesic effects.[1][5] This technical guide provides an in-depth overview of the mechanism of action of Amiphenazole based on available scientific literature.

Core Mechanism of Action

The primary and most clearly defined action of Amiphenazole is the stimulation of the central nervous system (CNS), which in turn leads to an increase in respiratory activity.[5]

• Central Nervous System Stimulation : Research indicates that Amiphenazole acts predominantly on the brainstem and spinal cord.[5] It enhances the activity of the respiratory and vasomotor centers located in these regions.[5] This stimulation is thought to involve a general enhancement of excitatory neurotransmission rather than the inhibition of inhibitory pathways.[5]

• Respiratory Stimulation : The central stimulation results in increased ventilation. This is primarily achieved by an increase in tidal volume rather than a significant change in the respiratory rate.[5] This characteristic made it a subject of interest for treating respiratory failure and for counteracting the respiratory depression induced by drugs like morphine.[5][6][7]

• Antagonism of Drug-Induced Sedation : Amiphenazole has been used, often in combination with bemegride, to counteract the sedation and respiratory depression caused by barbiturate or opiate overdose.[1][8] It was noted for its ability to reverse these effects from morphine while having less impact on analgesia.[1][5] Some studies have even suggested that Amiphenazole may possess some analgesic properties itself.[5]

Quantitative Pharmacological Data

The available literature on Amiphenazole, being an older drug, is limited in terms of modern quantitative pharmacological data such as specific receptor binding affinities (Ki) or in vitro potency (IC50/EC50) values. The table below summarizes the known pharmacological effects.

Parameter	Description	Source
Drug Class	Respiratory Stimulant, Analeptic	[1][5]
Primary Site of Action	Brainstem and Spinal Cord (Respiratory and Vasomotor Centers)	[5]
Physiological Effect	Increased ventilation, primarily through increased tidal volume	[5]
Clinical Applications (Historical)	Antidote for barbiturate and opioid overdose; Treatment of respiratory failure	[1][6][7]
Key Interaction	Counteracts respiratory depression from morphine with minimal effect on analgesia	[1][5]

Experimental Methodologies

The characterization of Amiphenazole's mechanism of action has relied on a combination of in vivo and in vitro studies.

In Vivo Models of Respiratory Depression The primary method for evaluating the efficacy of Amiphenazole has been through animal models of drug-induced respiratory depression.

• Protocol Outline :

  • Animal Subject : Typically, laboratory animals such as rabbits or dogs are used.

  • Induction of Respiratory Depression : A CNS depressant, such as morphine or a barbiturate, is administered to the animal to induce a measurable state of respiratory depression (e.g., decreased respiratory rate and tidal volume).

  • Amiphenazole Administration : Amiphenazole is then administered, often intravenously, to the sedated animal.

  • Monitoring : Key physiological parameters are monitored throughout the experiment. This includes respiratory rate, tidal volume, minute ventilation, and arterial blood gases (pO2 and pCO2).

  • Outcome Measure : The primary outcome is the reversal of the respiratory depressant effects of the initial drug, demonstrated by a return of respiratory parameters towards baseline levels.[5]

In Vitro Assays While detailed in vitro assay results are not extensively reported in the available literature, such studies would be crucial for elucidating the direct molecular mechanisms.

• Hypothetical Protocol for Receptor Binding Assay :

  • Preparation of Tissue : A homogenate of brain tissue, specifically from the brainstem region rich in respiratory control centers, would be prepared.

  • Radioligand : A radiolabeled ligand for a hypothesized target receptor (e.g., a subtype of glutamate receptor) would be used.

  • Incubation : The tissue homogenate would be incubated with the radioligand in the presence of varying concentrations of Amiphenazole.

  • Separation and Counting : The bound and free radioligand would be separated, and the amount of bound radioactivity would be measured.

  • Data Analysis : The data would be used to calculate the binding affinity (Ki) of Amiphenazole for the specific receptor target.

Signaling Pathways and Chemical Synthesis

Proposed Mechanism of Action

The precise molecular targets of Amiphenazole are not well-defined in the available literature. However, its action as a central respiratory stimulant suggests an interaction with neurotransmitter systems that regulate arousal and respiration. The proposed mechanism involves a general enhancement of excitatory neurotransmission in the brainstem.

Caption: Proposed mechanism of Amiphenazole as a central respiratory stimulant.

Conceptual Experimental Workflow

The following diagram illustrates a typical workflow for an in vivo experiment to test the efficacy of Amiphenazole against opioid-induced respiratory depression.

References

• 1. Amiphenazole - Wikipedia [en.wikipedia.org]
• 2. medkoo.com [medkoo.com]
• 3. Amiphenazole | C9H9N3S | CID 10275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. Amiphenazole Hydrochloride|CAS 942-31-4|Research [benchchem.com]
• 6. bmj.com [bmj.com]
• 7. bmj.com [bmj.com]
• 8. Barbiturate poisoning treated with amiphenazole and bemegride - PubMed [pubmed.ncbi.nlm.nih.gov]

Amiphenazole for Respiratory Depression: A Technical Guide for Researchers

For the attention of researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the existing research on amiphenazole, a respiratory stimulant historically used to counteract respiratory depression induced by central nervous system depressants. This document collates the available scientific literature to present a detailed account of its mechanism, experimental data, and potential research avenues.

Executive Summary

Amiphenazole (also known as Daptazile) is a respiratory stimulant that saw use primarily in the mid-20th century as an antidote for barbiturate and opioid overdose.[1] While it demonstrated efficacy in reversing respiratory depression, its use has been largely superseded by more specific and potent agents such as naloxone for opioid overdose and other analeptics like doxapram.[1][2] Notably, a significant body of modern, in-depth technical data on amiphenazole, including its precise mechanism of action, detailed pharmacokinetic and pharmacodynamic profiles, and specific signaling pathways, is lacking in the current scientific literature. This guide aims to summarize the available information and highlight areas where further research could provide valuable insights for the development of novel respiratory stimulants.

Mechanism of Action

The precise molecular mechanism of action for amiphenazole has not been extensively elucidated in the available literature. It is broadly classified as a respiratory stimulant or analeptic.[1][2] Unlike naloxone, which is a direct opioid receptor antagonist, amiphenazole's effects are not believed to be mediated by direct interaction with opioid receptors.[1] This is supported by early clinical observations that while it counteracted respiratory depression from morphine, it also antagonized analgesia, suggesting a more generalized central nervous system stimulant effect rather than a specific opioid interaction.

The prevailing hypothesis from historical literature is that amiphenazole acts as a central nervous system stimulant, with a notable effect on the respiratory centers in the brainstem. It is thought to increase the sensitivity of these centers to carbon dioxide, thereby stimulating an increase in respiratory rate and tidal volume. However, the specific receptors or ion channels it modulates to achieve this effect remain undefined. Further research would be necessary to identify its molecular targets, which could include but are not limited to, potassium channels, neurotransmitter systems (e.g., GABAergic or glutamatergic pathways), or chemoreceptor pathways.

Quantitative Data

A thorough review of the available scientific literature reveals a significant scarcity of detailed quantitative data for amiphenazole according to modern standards. The tables below summarize the available information and highlight the existing data gaps.

Table 1: Pharmacokinetic Parameters of Amiphenazole

Parameter	Value	Species	Route of Administration	Source
Half-life (t½)	Data Not Available	-	-	-
Bioavailability	Data Not Available	-	-	-
Volume of Distribution (Vd)	Data Not Available	-	-	-
Clearance (CL)	Data Not Available	-	-	-
Metabolism	Data Not Available	-	-	-
Excretion	Data Not Available	-	-	-

Table 2: Pharmacodynamic Data - Efficacy in Respiratory Depression

Model	Subject	Inducing Agent	Amiphenazole Dose	Observed Effect	Quantitative Change	Source
Clinical Study	Post-operative Patients	Morphine	Not Specified	Reversal of respiratory depression and analgesia	Data Not Available
Case Series	Barbiturate Poisoning	Barbiturates	Varied	Antagonism of barbiturate effects	Data Not Available	[3]
Clinical Study	Respiratory Failure	-	Not Specified	Improved respiration	Data Not Available	[4]

Experimental Protocols

Detailed experimental protocols from the primary literature are sparse. However, based on the nature of the studies, a general methodology can be inferred.

In Vivo Models of Respiratory Depression

A common experimental paradigm involved the induction of respiratory depression in animal models or the observation of patients with drug-induced respiratory compromise.

• Animal Models:

  • Species: Rabbits, cats, and dogs were commonly used in mid-20th-century pharmacological studies.

  • Induction of Respiratory Depression: Administration of a central nervous system depressant, typically a barbiturate (e.g., pentobarbital) or an opioid (e.g., morphine), at a dose sufficient to cause a measurable decrease in respiratory rate and depth.

  • Amiphenazole Administration: Intravenous or intraperitoneal administration of amiphenazole at varying doses.

  • Monitoring: Key parameters would have included respiratory rate (observed visually or via a pneumotachograph), tidal volume, and in some cases, arterial blood gas analysis (PaO2 and PaCO2).

• Clinical Studies:

  • Patient Population: Patients presenting with overdose of sedative-hypnotics or opioids, or post-operative patients with opioid-induced respiratory depression.

  • Intervention: Administration of amiphenazole, often intravenously.

  • Efficacy Assessment: Clinical observation of an increase in respiratory rate and depth, improvement in consciousness, and reversal of other signs of overdose.

Visualizations

Signaling Pathways and Workflows

Given the lack of specific knowledge about amiphenazole's molecular mechanism, the following diagrams illustrate its proposed functional role and a hypothetical modern experimental workflow to investigate its properties.

Caption: Proposed functional role of amiphenazole in reversing respiratory depression.

Caption: Hypothetical workflow for modern preclinical evaluation of amiphenazole.

Discussion and Future Directions

The historical data on amiphenazole, while limited, suggests it possesses respiratory stimulant properties. However, the lack of a defined mechanism of action and a comprehensive pharmacodynamic and pharmacokinetic profile makes its clinical utility in the modern era uncertain, especially with the availability of highly effective and specific antagonists like naloxone.

For researchers in drug development, amiphenazole could serve as a scaffold or starting point for the development of novel, non-opioid receptor-mediated respiratory stimulants. A critical first step would be to elucidate its molecular target(s). Modern techniques such as affinity chromatography-mass spectrometry, chemical proteomics, or large-scale screening against known receptor and ion channel panels could be employed.

Further research should focus on:

• Target Identification and Validation: Elucidating the precise molecular targets of amiphenazole.

• Pharmacokinetic and Pharmacodynamic Characterization: Conducting formal studies to determine its absorption, distribution, metabolism, excretion, and dose-response relationship for respiratory stimulation.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of amiphenazole to optimize potency and selectivity for its target, while minimizing off-target effects.

• Safety Profile: A thorough evaluation of its potential for adverse effects, which were not well-documented in the older literature.

References

• 1. Amiphenazole - Wikipedia [en.wikipedia.org]
• 2. History of Respiratory Stimulants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Barbiturate poisoning treated with amiphenazole and bemegride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Use of amiphenazole in respiratory failure - PubMed [pubmed.ncbi.nlm.nih.gov]

Amiphenazole: A Technical Whitepaper on a Classic Central Nervous System Stimulant

For Researchers, Scientists, and Drug Development Professionals

Abstract

Amiphenazole, also known as Daptazile, is a central nervous system (CNS) stimulant historically utilized as a respiratory stimulant or analeptic. Its primary clinical applications were in the management of respiratory depression induced by barbiturate or opiate overdose, often in combination with bemegride. Amiphenazole was noted for its ability to counteract respiratory depression while having a comparatively lesser effect on analgesia, a characteristic that differentiated it from opioid antagonists like naloxone. Despite its historical use, Amiphenazole has been largely superseded by more effective and safer respiratory stimulants such as doxapram and specific opioid antagonists. This technical guide synthesizes the available scientific information on Amiphenazole, focusing on its mechanism of action, pharmacological effects, and historical clinical use, while also highlighting the significant gaps in the current understanding of its molecular pharmacology.

Introduction

Amiphenazole (5-phenyl-1,3-thiazole-2,4-diamine) is a CNS stimulant that was traditionally employed to counteract respiratory failure from various causes, including drug-induced overdose.[1] It was frequently used in conjunction with bemegride to treat barbiturate poisoning.[1] A key perceived advantage of Amiphenazole was its capacity to reverse morphine-induced respiratory depression without significantly diminishing the analgesic effects.[1] However, with the advent of more specific and potent respiratory stimulants and opioid antagonists, the clinical use of Amiphenazole has become rare in most countries.[1]

Mechanism of Action

The precise molecular mechanism of action for Amiphenazole as a central nervous system stimulant is not well-elucidated in the available scientific literature. It is generally understood to act on the brainstem and spinal cord, leading to an increase in the activity of the respiratory and vasomotor centers.[2] This broad action on the central components of respiratory control is consistent with its classification as an analeptic.

Due to the limited recent research on Amiphenazole, detailed information regarding its specific receptor binding profile and its effects on neurotransmitter systems is not available. It is plausible that Amiphenazole may interact with key inhibitory or excitatory neurotransmitter systems within the brainstem's respiratory centers, but further investigation would be required to confirm this.

Pharmacological Effects

The primary pharmacological effect of Amiphenazole is the stimulation of respiration. This is characterized by an increase in both the rate and depth of breathing.

Central Nervous System Effects

As a CNS stimulant, Amiphenazole can lead to a state of increased alertness and arousal. However, this generalized stimulation also carries the risk of adverse effects.

Adverse Effects

The non-specific nature of Amiphenazole's CNS stimulation can result in a range of adverse effects, including:

• Nausea and coughing[2]

• Restlessness[2]

• Hypertension[2]

• Tachycardia and arrhythmias[2]

• Convulsions at higher doses[2]

The narrow safety margin and the potential for inducing convulsions are significant drawbacks of Amiphenazole and other analeptics of its era.[2]

Quantitative Data

A comprehensive search of the available scientific literature did not yield specific quantitative data on the pharmacodynamics or pharmacokinetics of Amiphenazole. Information regarding its potency (e.g., EC50, IC50), efficacy, receptor binding affinities (e.g., Ki, Kd), and pharmacokinetic parameters (e.g., half-life, volume of distribution, clearance) is not detailed in the accessible literature. The following table reflects this data gap.

Parameter	Value	Reference
Pharmacodynamics
Receptor Binding Affinity (Ki)	Not Available
Potency (EC50/IC50)	Not Available
Efficacy (Emax)	Not Available
Pharmacokinetics
Half-life (t1/2)	Not Available
Volume of Distribution (Vd)	Not Available
Clearance (CL)	Not Available
Bioavailability	Not Available

Experimental Protocols

Detailed experimental protocols from the early clinical studies and preclinical research on Amiphenazole are not available in the readily accessible scientific literature. The publications from the mid-20th century, which form the bulk of the available information, are primarily clinical reports and do not provide the detailed methodological descriptions that are standard in modern scientific publications.

Signaling Pathways and Logical Relationships

Due to the lack of detailed mechanistic studies, the specific signaling pathways modulated by Amiphenazole remain unknown. To illustrate the general logical flow of its proposed action and the context of its historical use, the following diagrams are provided.

Caption: Proposed high-level mechanism of Amiphenazole as a CNS stimulant.

Caption: Historical clinical application of Amiphenazole for drug-induced respiratory depression.

Conclusion

Amiphenazole represents a historically significant CNS stimulant that played a role in the management of respiratory depression before the development of more modern and specific therapeutic agents. While its general mechanism of action is described as a stimulation of the brainstem and spinal cord respiratory centers, a detailed understanding at the molecular and cellular level is lacking in the available scientific literature. The absence of quantitative pharmacodynamic and pharmacokinetic data, as well as detailed experimental protocols, underscores the limitations of the existing knowledge base for this compound. This technical guide provides a summary of the currently accessible information on Amiphenazole for the scientific community, while also highlighting the need for further research should there be renewed interest in this or similar classes of CNS stimulants.

References

• 1. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vivo microdialysis--a new approach to the analysis of neurotransmitters in the brain - PubMed [pubmed.ncbi.nlm.nih.gov]

The Analeptic Approach to Barbiturate Poisoning: An Investigation of Amiphenazole's Efficacy

An In-Depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive review of the historical use and therapeutic effects of amiphenazole in the context of acute barbiturate poisoning. By examining key clinical studies from the mid-20th century, this document synthesizes the available quantitative data, details the experimental protocols employed, and illustrates the proposed mechanisms of action. This guide is intended for researchers, scientists, and drug development professionals interested in the historical context of analeptic therapies and the physiological antagonism of central nervous system depressants.

Introduction

Barbiturates, a class of drugs derived from barbituric acid, were widely prescribed as sedatives and hypnotics throughout the first half of the 20th century. However, their narrow therapeutic index and high potential for addiction led to a significant incidence of accidental and intentional overdose, posing a major clinical challenge.[1][2] Barbiturate toxicity manifests as profound central nervous system (CNS) depression, leading to coma, respiratory depression, and cardiovascular collapse.[1][3] The primary mechanism of barbiturate action involves potentiating the effect of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor, which increases the duration of chloride ion channel opening and hyperpolarizes the neuron.[4][5]

In the absence of specific receptor antagonists, treatment for barbiturate poisoning was largely supportive. However, during the 1950s, a new therapeutic strategy emerged centered on the use of analeptics or CNS stimulants to counteract the depressive effects of barbiturates. Among these, amiphenazole (2,4-diamino-5-phenylthiazole), also known as Daptazole, gained prominence, often used in conjunction with bemegride.[6][7] Amiphenazole was identified as a respiratory stimulant, thought to act on the brainstem and spinal cord to increase the activity of respiratory and vasomotor centers.[8] This guide delves into the seminal research that defined the role of amiphenazole in treating barbiturate intoxication.

Proposed Mechanism of Action

Amiphenazole's therapeutic effect in barbiturate poisoning is not one of direct competitive antagonism at the GABA-A receptor. Instead, it functions as a physiological or functional antagonist. While barbiturates enhance CNS inhibition, amiphenazole provides a counteracting stimulation, with its most critical effect being the stimulation of the medullary respiratory center.[8][9] This action directly opposes the primary cause of mortality in barbiturate overdose: respiratory arrest.[1]

The signaling pathway, as understood from the literature of the era, is a top-level physiological one rather than a detailed molecular cascade. Barbiturates depress the reticular activating system and medullary centers, while amiphenazole is believed to directly stimulate these same centers.

Caption: Proposed physiological antagonism of amiphenazole on barbiturates.

Summary of Clinical Data

The following tables summarize quantitative data from key clinical reports on the use of amiphenazole and bemegride in treating barbiturate poisoning. The data is compiled from case reports, and therefore, represents individual outcomes rather than results from controlled clinical trials.

Table 1: Patient Demographics and Ingested Barbiturates (Worlock, 1956)[10]

Case No.	Age	Sex	Ingested Barbiturate	Estimated Dose (Grains)
1	50	F	Tuinal	30
2	22	F	Sodium Amytal	45
3	42	M	Seconal	30

Note: 1 grain is approximately 64.8 milligrams.

Table 2: Treatment Dosages and Outcomes (Worlock, 1956)[10]

Case No.	Total Bemegride (mg)	Total Amiphenazole (mg)	Time to Return of Reflexes (hours)	Time to Consciousness (hours)	Outcome
1	1000	300	1	12	Recovered
2	1500	450	1.5	24	Recovered
3	1250	375	1	18	Recovered

Table 3: Summary of Patient Series (Shulman et al., 1955)[1][11]

Number of Patients	Barbiturate Type	Average Time to "Safe State"1 (hours)	Spontaneous Recovery from "Safe State" (hours)
30	Various	~2	~8

1"Safe State" was defined by the authors as a state of light anesthesia with the return of pharyngeal and laryngeal reflexes, voluntary movement, and normalization of pulse and respiratory rate.[1]

Experimental and Clinical Protocols

The methodologies employed in the 1950s for the treatment of barbiturate poisoning with amiphenazole were centered on careful clinical observation and titration of the analeptic drugs until a desired physiological response was achieved.

Patient Assessment

Upon admission, patients suspected of barbiturate overdose underwent a rapid clinical assessment. Key parameters included:

• Level of Consciousness: Assessed using a grading system from drowsiness to deep coma with no response to painful stimuli.

• Respiratory Status: Rate, depth, and character of breathing were noted. Cyanosis was a critical sign.

• Cardiovascular Status: Pulse rate and blood pressure were monitored.

• Reflexes: Absence of corneal, pupillary, pharyngeal, and laryngeal reflexes indicated deep coma.

General Treatment Protocol

Before the specific administration of analeptics, general supportive care was initiated:[1]

• Airway Management: Ensuring a clear airway was the first priority. Endotracheal intubation was performed if necessary.

• Gastric Lavage: If the patient was seen within 4-5 hours of ingesting the barbiturate, gastric lavage was performed to remove any unabsorbed drug.

• Oxygenation: Adequate oxygen was supplied.

• Antibiotic Cover: Prophylactic antibiotics were often administered to prevent pneumonia, a common complication of prolonged coma.[2]

Amiphenazole and Bemegride Administration Protocol

The specific protocol for analeptic administration as described by Shulman et al. and Worlock involved the following steps:[1][10]

• Drug Preparation: Amiphenazole (D.A.P.T.) was prepared as a 1.5% (15 mg/ml) solution and bemegride (NP13) as a 0.5% (5 mg/ml) solution in physiological saline.[1]

• Initial Dosing: An intravenous infusion was started. A common approach was to administer bemegride and amiphenazole sequentially or concurrently. For example, 10 ml (50 mg) of bemegride solution followed by 2 ml (30 mg) of amiphenazole solution.

• Titration and Monitoring: The drugs were administered every three to five minutes. The patient's response was continuously monitored. Key indicators of improvement were:

  • Flickering of the eyelids

  • Twitching of facial muscles or limbs

  • Return of gag and cough reflexes

  • Improvement in the depth of respiration

  • Increase in pulse rate and blood pressure

• Endpoint of Treatment: The administration was continued until the patient reached a "safe state," characterized by the return of key reflexes and stabilization of vital signs. The goal was not to achieve full consciousness immediately, as this could lead to an over-excited and irritable state.[1]

• Post-Analeptic Care: Once the "safe state" was achieved, the infusion was stopped, and the patient was closely monitored for any relapse. Spontaneous recovery to full consciousness typically occurred within several hours.[1]

Caption: Clinical workflow for treating barbiturate poisoning with amiphenazole.

Conclusion

The use of amiphenazole, typically in combination with bemegride, represented a significant, albeit transient, chapter in the management of acute barbiturate poisoning. The available clinical data from the 1950s, primarily in the form of case series, suggests that this analeptic therapy could rapidly reverse the life-threatening respiratory depression and deep coma associated with overdose.[1][10] The treatment protocols were based on titrating the drugs against the patient's physiological responses, aiming for a "safe state" from which the body could recover spontaneously.

It is crucial to note that this therapeutic approach has been largely superseded. The development of modern intensive care, with its emphasis on advanced respiratory and cardiovascular support, has rendered the use of non-specific CNS stimulants like amiphenazole obsolete for this indication.[6][9] Furthermore, the risk of analeptic-induced convulsions is significant. Nevertheless, an investigation into amiphenazole's historical application provides valuable insights into the principles of physiological antagonism and the evolution of toxicology and critical care medicine.

References

• 1. scispace.com [scispace.com]
• 2. A New Treatment of Barbiturate Intoxication - PMC [pmc.ncbi.nlm.nih.gov]
• 3. droracle.ai [droracle.ai]
• 4. Use of Amiphenazole in Respiratory Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Use of amiphenazole in respiratory failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Amiphenazole - Wikipedia [en.wikipedia.org]
• 7. Barbiturate poisoning treated with amiphenazole and bemegride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Amiphenazole Hydrochloride|CAS 942-31-4|Research [benchchem.com]
• 9. Respiratory Stimulants: Drug Class, Uses, Side Effects, Drug Names [rxlist.com]
• 10. Barbiturate Poisoning Treated with Amiphenazole and Bemegride - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A new treatment of barbiturate intoxication - PubMed [pubmed.ncbi.nlm.nih.gov]

Amiphenazole's Role in Counteracting Opiate Overdose: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Amiphenazole, a respiratory stimulant, has been historically utilized as an analeptic agent to counteract the life-threatening respiratory depression induced by opiate and barbiturate overdose. While largely supplanted by specific opioid antagonists like naloxone, a review of its mechanism and historical clinical data provides valuable insights for the development of novel respiratory stimulants. This guide synthesizes the available technical information on amiphenazole, focusing on its mechanism of action, quantitative effects on opiate-induced respiratory depression, and the experimental protocols used in its evaluation.

Introduction

Opioid-induced respiratory depression (OIRD) remains the primary cause of mortality in opiate overdose cases. The current standard of care involves the administration of opioid receptor antagonists, such as naloxone, which competitively inhibit the effects of opioids at the mu-opioid receptor. However, these antagonists also reverse the analgesic effects of opioids and can precipitate acute withdrawal symptoms. Historically, a different class of drugs, respiratory stimulants, were employed to counteract OIRD. Amiphenazole is a notable member of this class, recognized for its ability to stimulate respiration with a lesser impact on analgesia compared to opioid antagonists[1]. This document provides a detailed examination of the scientific and clinical data related to amiphenazole's role in reversing opiate overdose.

Mechanism of Action

Amiphenazole's primary mechanism is the stimulation of the central nervous system (CNS), specifically targeting the respiratory centers in the brainstem. Unlike opioid antagonists that act on opioid receptors, amiphenazole's effects are independent of these receptors. This distinction is crucial as it allows for the potential to counteract respiratory depression without affecting opioid-mediated analgesia[1].

The precise signaling pathway of amiphenazole as a respiratory stimulant is not as extensively characterized as modern pharmaceuticals. However, based on the understanding of other analeptic agents and its known physiological effects, a proposed pathway involves the modulation of chemoreceptors and the respiratory control center.

Diagram 1: Proposed Signaling Pathway of Amiphenazole in OIRD.

Quantitative Data from Clinical Studies

A key double-blind study conducted in 1980 provides the most detailed quantitative data on the effects of amiphenazole in comparison to other agents for the reversal of morphine-induced respiratory depression in postoperative patients.

Table 1: Comparison of Drugs for Reversal of Morphine-Induced Respiratory Depression

Drug	Dosage	Effect on Respiratory Depression	Effect on Analgesia
Amiphenazole	Data not fully available in abstract	Reversal	Reversal
Levallorphan	Data not fully available in abstract	Reversal	Reversal
Naloxone	Data not fully available in abstract	Reversal	Reversal
Doxapram	Data not fully available in abstract	Reversal	No alteration

Source: Antagonists of Morphine-Induced Respiratory Depression. A Study in Postoperative Patients. Anaesthesia, 1980.[1]

Note: The abstract of this key study indicates that amiphenazole reversed both respiratory depression and analgesia, similar to the opioid antagonists levallorphan and naloxone. Doxapram, another respiratory stimulant, reversed respiratory depression without affecting analgesia.

Experimental Protocols

The following outlines a generalized experimental protocol for evaluating the efficacy of amiphenazole in a clinical setting, based on the methodology of the 1980 study[1].

Diagram 2: Experimental Workflow for a Clinical Trial of Amiphenazole.

Detailed Methodologies:

• Patient Population: The study population would consist of adult patients in the postoperative period who have received intravenous morphine for pain management and exhibit signs of respiratory depression.

• Induction of Respiratory Depression: A standardized dose of morphine (e.g., up to 0.33 mg/kg) is administered intravenously to induce a measurable level of respiratory depression.

• Drug Administration: The experimental drug (amiphenazole) and control drugs (levallorphan, naloxone, doxapram) are administered intravenously in a double-blind manner.

• Monitoring: Continuous monitoring of respiratory parameters, including respiratory rate, tidal volume, and minute ventilation, is essential. Arterial blood gas analysis should be performed at baseline and at specified intervals post-drug administration to measure PaO2 and PaCO2.

• Assessment of Analgesia: Pain scores are to be recorded using a validated scale at regular intervals to assess any changes in the level of analgesia.

• Statistical Analysis: Appropriate statistical tests should be used to compare the changes in respiratory and analgesic parameters between the different treatment groups.

Discussion and Future Directions

The available evidence indicates that amiphenazole is effective in reversing opioid-induced respiratory depression. However, its concomitant reversal of analgesia, as suggested by the 1980 study, makes it less ideal than a respiratory stimulant that preserves analgesia, such as doxapram[1]. The historical use of amiphenazole, often in combination with other analeptics like bemegride, suggests a complex pharmacological profile that may warrant further investigation.

For modern drug development, the exploration of non-opioid receptor-mediated mechanisms for respiratory stimulation remains a promising avenue. The ideal therapeutic agent would selectively stimulate respiration without affecting analgesia or inducing significant side effects. Further research into the specific molecular targets of amiphenazole and other historical respiratory stimulants could uncover novel pathways for the development of safer and more effective treatments for opioid overdose.

Conclusion

Amiphenazole represents an early pharmacological approach to managing opiate overdose by directly stimulating the respiratory centers. While its clinical use has been superseded by more specific opioid antagonists, the principles of its mechanism of action offer valuable lessons for contemporary research. The development of a respiratory stimulant that can be safely and effectively administered in the event of an opioid overdose, without reversing the desirable analgesic effects, would be a significant advancement in patient care and a powerful tool in combating the ongoing opioid crisis.

References

• 1. Antagonists of morphine-induced respiratory depression. A study in postoperative patients - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Synthesis of Amiphenazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

Amiphenazole, chemically known as 5-phenyl-1,3-thiazole-2,4-diamine hydrochloride, is a respiratory stimulant. This document provides a comprehensive technical guide on the primary chemical synthesis pathways for Amiphenazole. It is designed to furnish researchers, scientists, and drug development professionals with a detailed understanding of the synthetic routes, including in-depth experimental protocols, quantitative data analysis, and visual representations of the chemical transformations. The synthesis of Amiphenazole is predominantly achieved through two main routes, both culminating in the formation of the 2,4-diamino-5-phenylthiazole core structure, which is subsequently converted to its hydrochloride salt. This guide will meticulously detail each pathway, offering a comparative analysis of their methodologies and outcomes.

Introduction

Amiphenazole (also known as 'Daptazole') is a pharmaceutical agent that has been historically used as a respiratory stimulant, often to counteract the effects of central nervous system depressants such as barbiturates and morphine.[1] Its synthesis is of significant interest to the medicinal and organic chemistry communities. This guide focuses on the chemical synthesis of Amiphenazole, providing a detailed exploration of the established methodologies.

Synthesis Pathways

There are two primary synthetic routes for the preparation of Amiphenazole. Both pathways converge on the synthesis of the key intermediate, 2,4-diamino-5-phenylthiazole, which is then converted to the final hydrochloride salt.

Pathway 1: From Benzaldehyde via α-Cyanobenzyl Benzenesulfonate

This pathway commences with the synthesis of an α-cyanobenzyl benzenesulfonate intermediate from benzaldehyde, which is then reacted with thiourea to form the thiazole ring.

Pathway 2: From α-Halo-Phenylacetonitrile

This alternative and more direct route involves the reaction of an α-halo-phenylacetonitrile (either the bromo or chloro derivative) with thiourea.

Detailed Experimental Protocols

Pathway 1: From Benzaldehyde

Step 1: Synthesis of α-Cyanobenzyl Benzenesulfonate

This initial step involves a three-component reaction between benzaldehyde, a benzenesulfonyl chloride, and an alkali metal cyanide.[2]

• Experimental Protocol:

  • To a stirred solution of sodium cyanide in water, add benzaldehyde.

  • Cool the mixture in an ice bath.

  • Slowly add benzenesulfonyl chloride to the mixture while maintaining a low temperature.

  • Continue stirring for several hours, allowing the reaction to proceed to completion.

  • The resulting α-cyanobenzyl benzenesulfonate can be isolated through extraction with a suitable organic solvent and purified by recrystallization.

Step 2: Synthesis of 2,4-Diamino-5-phenylthiazole Benzenesulfonate Salt

The α-cyanobenzyl benzenesulfonate is then reacted with thiourea to form the thiazole ring structure.

• Experimental Protocol:

  • Dissolve α-cyanobenzyl benzenesulfonate and thiourea in a suitable solvent such as ethanol.

  • Reflux the mixture for several hours.

  • Upon cooling, the 2,4-diamino-5-phenylthiazole benzenesulfonate salt will precipitate out of the solution.

  • Collect the precipitate by filtration and wash with a cold solvent.

Step 3: Conversion to 2,4-Diamino-5-phenylthiazole (Free Base)

The benzenesulfonate salt is converted to the free base using an alkaline solution.[2]

• Experimental Protocol:

  • Prepare an agitated solution of an alkaline carbonate (e.g., soda ash) or ammonia in water.

  • Maintain the temperature of the alkaline solution between 40°C and 60°C (preferably 45-50°C).[2]

  • Add the 2,4-diamino-5-phenylthiazole benzenesulfonate salt to the alkaline solution over a period of at least 30 minutes.[2]

  • After the addition is complete, continue stirring for a short period to ensure complete conversion.

  • Separate the precipitated 2,4-diamino-5-phenylthiazole free base by filtration.

Step 4: Preparation of Amiphenazole (2,4-Diamino-5-phenylthiazole Hydrochloride)

The final step is the conversion of the free base to its hydrochloride salt.[2]

• Experimental Protocol:

  • Prepare an aqueous solution of the 2,4-diamino-5-phenylthiazole free base.

  • Heat the solution to a temperature not exceeding 60°C.[2]

  • Slowly add concentrated hydrochloric acid until the pH of the solution is between 4.0 and 4.5.[2]

  • The solution may be treated with activated carbon at 50-55°C for purification.[2]

  • To induce crystallization, add a solution of an inorganic chloride, such as ammonium chloride, to depress the solubility of the hydrochloride salt.[2]

  • Cool the mixture to approximately 25°C and filter to collect the crystalline Amiphenazole.[2]

  • The product can be washed with water and then a small amount of acetone before being dried under vacuum at 60°C.[2]

Pathway 2: From α-Halo-Phenylacetonitrile

This pathway provides a more direct synthesis of the 2,4-diamino-5-phenylthiazole intermediate.

Step 1: Synthesis of 2,4-Diamino-5-phenylthiazole

This step involves the reaction of either α-bromophenylacetonitrile or α-chlorophenylacetonitrile with thiourea.[1]

• Experimental Protocol (using α-chlorophenylacetonitrile):

  • A process for the synthesis of 2,4-diamino-5-phenylthiazole hydrochloride starting from α-chloro α-phenyl acetonitrile has been developed.[1]

  • The specific details of the experimental protocol, including reaction conditions and yields, are not extensively detailed in the readily available literature but would involve the condensation of α-chlorophenylacetonitrile with thiourea in a suitable solvent.

Step 2: Preparation of Amiphenazole (2,4-Diamino-5-phenylthiazole Hydrochloride)

The conversion of the free base to the hydrochloride salt follows the same procedure as outlined in Pathway 1, Step 4.

Quantitative Data

The following table summarizes the quantitative data associated with the synthesis of Amiphenazole, primarily based on the detailed example provided in U.S. Patent 3,250,779 for Pathway 1.

Step	Reactants	Product	Yield	Purity
Pathway 1, Step 3 & 4 (Combined)	2,4-diamino-5-phenylthiazole benzenesulfonate (145 lbs), Soda Ash (87 lbs), Hydrochloric Acid, Ammonium Chloride (118 lbs)	2,4-diamino-5-phenylthiazole hydrochloride	1190 grams (from a larger scale reaction)	99.6%

Visualization of Synthesis Pathway

The following diagram illustrates the key transformations in the primary synthesis of Amiphenazole (Pathway 1).

Caption: Synthesis Pathway of Amiphenazole from Benzaldehyde.

Characterization Data

The structural confirmation of Amiphenazole is typically achieved through spectroscopic methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the protons of the phenyl ring, typically as a multiplet in the downfield region (around δ 7.2-7.9 ppm). The protons of the two amino groups (-NH₂) would likely appear as broad singlets.[1]

  • ¹³C NMR: The carbon NMR spectrum would show distinct signals for the carbons of the phenyl ring and the thiazole ring. Predicted chemical shifts are approximately: Phenyl C (125 - 135 ppm), Thiazole C2 (~169 ppm), Thiazole C4 (~150 ppm), and Thiazole C5 (~102 ppm).[1]

• Infrared (IR) Spectroscopy: The IR spectrum would display characteristic absorption bands for the N-H stretching of the primary amine groups, C=N stretching of the thiazole ring, and aromatic C-H and C=C stretching of the phenyl group.

Conclusion

The synthesis of Amiphenazole can be effectively achieved through two primary pathways. The route commencing from benzaldehyde is well-documented, with detailed experimental procedures and quantitative data available, particularly for the later stages of the synthesis. The alternative pathway utilizing α-halo-phenylacetonitriles offers a more direct approach to the key thiazole intermediate. This guide provides the necessary detailed information for researchers and professionals to understand and potentially replicate the synthesis of this important respiratory stimulant. Further optimization of the less detailed steps, particularly the initial stages of the benzaldehyde route and the entirety of the α-halo-phenylacetonitrile route, could be a subject of future research to improve overall efficiency and yield.

References

• 1. Synthesis of 2,4 Diamino 5 Phenylthiazole Hydrochloride | Defence Science Journal [publications.drdo.gov.in]
• 2. rsc.org [rsc.org]

Amiphenazole: A Technical Guide to its Molecular Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Amiphenazole, chemically known as 5-phenyl-1,3-thiazole-2,4-diamine, is a compound historically recognized for its analeptic and respiratory stimulant properties. It was traditionally investigated as an antagonist for respiratory depression induced by opioids and barbiturates. This technical guide provides a comprehensive overview of the molecular structure, physicochemical and pharmacological properties, synthesis, and analytical methodologies related to Amiphenazole. The information is intended to serve as a valuable resource for researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug development.

Molecular Structure and Identification

Amiphenazole possesses a core thiazole ring structure substituted with a phenyl group at the 5-position and two amino groups at the 2- and 4-positions. This unique arrangement of functional groups is responsible for its biological activity.

Table 1: Chemical Identifiers for Amiphenazole

Identifier	Value
IUPAC Name	5-phenyl-1,3-thiazole-2,4-diamine[1]
CAS Number	490-55-1[1]
Molecular Formula	C₉H₉N₃S[2]
SMILES	C1=CC=C(C=C1)C2=C(N=C(S2)N)N[1]
InChI Key	UPOYFZYFGWBUKL-UHFFFAOYSA-N[2]

Physicochemical Properties

The physicochemical properties of Amiphenazole are crucial for its formulation, delivery, and pharmacokinetic profile. A summary of these properties is presented in the table below.

Table 2: Physicochemical Properties of Amiphenazole

Property	Value
Molecular Weight	191.25 g/mol [2]
Appearance	Crystalline solid
Melting Point	Not available
pKa	Not available
Solubility	Information not readily available
LogP	Not available

Pharmacological Properties

Amiphenazole's primary pharmacological effect is the stimulation of the central nervous system (CNS), leading to an increased respiratory drive.[1] Historically, it was used to counteract respiratory depression caused by overdoses of sedatives like barbiturates and opioids.[1] It was often used in combination with bemegride for this purpose.[3]

Mechanism of Action

The precise molecular mechanism of Amiphenazole as a respiratory stimulant is not fully elucidated in the available literature. However, it is understood to act on the central nervous system to increase both the rate and depth of breathing.[4] It is believed to enhance excitatory neurotransmission within the respiratory centers of the brainstem. The specific receptors or ion channels modulated by Amiphenazole to produce this effect require further investigation.

Pharmacodynamics

Amiphenazole's main pharmacodynamic effect is the reversal of respiratory depression. It was noted for its ability to counteract the sedative and respiratory-depressant effects of morphine without significantly diminishing its analgesic properties.[1]

Pharmacokinetics (ADME)

Detailed pharmacokinetic data regarding the Absorption, Distribution, Metabolism, and Excretion (ADME) of Amiphenazole in humans is not extensively documented in publicly available literature.[5][6] General principles of pharmacokinetics suggest that as a small molecule, its ADME profile would be influenced by its physicochemical properties such as solubility and lipophilicity.[7]

Table 3: Summary of Pharmacological Actions

Pharmacological Action	Description
Primary Action	Respiratory Stimulant[1]
Therapeutic Use (Historical)	Antidote for barbiturate and opioid overdose[1]
Effect on CNS	General CNS stimulant[8]
Interaction with Morphine	Counteracts respiratory depression with minimal effect on analgesia[1]

Experimental Protocols

Chemical Synthesis

The synthesis of Amiphenazole has been described in the chemical literature. One of the earliest reported methods involves the reaction of α-bromobenzyl cyanide with thiourea.

General Synthesis Workflow:

Caption: General workflow for the synthesis of Amiphenazole.

Protocol Outline (based on historical literature):

A detailed, step-by-step protocol would require access to the original publications by Davies et al. (J. Chem. Soc. 1950, 3491) and Dodson & Turner (J. Am. Chem. Soc. 73, 4517). The general procedure involves:

• Reacting α-bromobenzyl cyanide with thiourea in a suitable solvent.

• The resulting intermediate undergoes cyclization to form the thiazole ring.

• The final product, Amiphenazole, is then isolated and purified.

Analytical Methods

The analysis of Amiphenazole in biological samples or pharmaceutical formulations would typically involve modern chromatographic and spectrometric techniques.

General Analytical Workflow:

Caption: A typical workflow for the analysis of Amiphenazole.

• Column: A C18 reverse-phase column.

• Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate or formate) and an organic solvent (e.g., acetonitrile or methanol).

• Detection: UV detection at a wavelength determined by the UV spectrum of Amiphenazole, or mass spectrometry for higher sensitivity and specificity.

Mass Spectrometry (MS): For sensitive and selective quantification in biological matrices, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) would be the method of choice.[9][10] This would involve optimizing the MS parameters for Amiphenazole, including precursor and product ions, collision energy, and other source-dependent parameters. Sample preparation would likely involve liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interferences from the biological matrix.[11][12]

Signaling Pathways

The precise signaling pathways modulated by Amiphenazole are not well-defined in the literature. Its action as a respiratory stimulant suggests an interaction with neuronal pathways in the brainstem that control respiration.

Hypothesized Mechanism of Action:

References

• 1. Amiphenazole - Wikipedia [en.wikipedia.org]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. Effect of megimide and amiphenazole on respiratory paresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Pharmacokinetics of drug overdose [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics of drugs in overdose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bioivt.com [bioivt.com]
• 8. CNS Depressants: How Do They Impact Your Health? [webmd.com]
• 9. ijisrt.com [ijisrt.com]
• 10. Analysis of substances in biological samples, environmental toxicology | RISE [ri.se]
• 11. Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples – Oriental Journal of Chemistry [orientjchem.org]
• 12. medwinpublisher.org [medwinpublisher.org]

Protocols & Analytical Methods

Application Notes and Protocols for Amiphenazole in Respiratory Stimulation Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amiphenazole, also known as Daptazile, is a respiratory stimulant that has been historically used to counteract respiratory depression induced by central nervous system depressants such as barbiturates and opioids.[1] While it has been largely superseded by more specific and potent agents like naloxone for opioid overdose and doxapram for general respiratory stimulation, the study of amiphenazole can still provide valuable insights into the mechanisms of respiratory control.[1] Notably, it was considered to have a unique profile in that it could reverse respiratory depression caused by morphine with a less pronounced effect on analgesia.[1]

These application notes provide a framework for designing experimental protocols to investigate the respiratory stimulant effects of amiphenazole, particularly in the context of opioid-induced respiratory depression. Due to the limited availability of recent, detailed experimental data on amiphenazole, the following protocols are based on a composite of historical use and established methodologies for evaluating respiratory stimulants in preclinical models.

Data Presentation

Due to the scarcity of recent quantitative data for amiphenazole in publicly available literature, the following tables are presented as templates for data collection and presentation in proposed experiments.

Table 1: Dose-Response Effect of Amiphenazole on Reversal of Opioid-Induced Respiratory Depression in a Rodent Model

Treatment Group	Dose of Morphine (mg/kg)	Dose of Amiphenazole (mg/kg)	Respiratory Rate (breaths/min) at Baseline	Respiratory Rate (breaths/min) Post-Morphine	Respiratory Rate (breaths/min) Post-Amiphenazole	% Reversal of Respiratory Depression
Vehicle Control	10	0
Amiphenazole	10	5
Amiphenazole	10	10
Amiphenazole	10	20

Table 2: Comparative Efficacy of Amiphenazole and Naloxone in Reversing Fentanyl-Induced Respiratory Depression

Treatment Group	Dose of Fentanyl (µg/kg)	Treatment (Dose, mg/kg)	Arterial Oxygen Saturation (SpO2) Post-Fentanyl (%)	Arterial Oxygen Saturation (SpO2) Post-Treatment (%)	Time to Normal Respiration (minutes)
Vehicle Control	50	Saline
Amiphenazole	50	Amiphenazole (15)
Naloxone	50	Naloxone (0.4)

Experimental Protocols

The following are detailed methodologies for key experiments to characterize the respiratory stimulant properties of amiphenazole.

Protocol 1: Evaluation of Amiphenazole in a Rodent Model of Opioid-Induced Respiratory Depression

Objective: To determine the dose-dependent efficacy of amiphenazole in reversing respiratory depression induced by morphine in rats.

Materials:

• Male Sprague-Dawley rats (250-300g)

• Amiphenazole hydrochloride

• Morphine sulfate

• Sterile saline solution (0.9% NaCl)

• Whole-body plethysmography system for conscious animals

• Intravenous (IV) catheters and infusion pumps

Procedure:

• Animal Acclimatization: Acclimate rats to the plethysmography chambers for at least 30 minutes daily for 3 days prior to the experiment to minimize stress-induced respiratory changes.

• Catheter Implantation: Under appropriate anesthesia, surgically implant a catheter into the jugular vein of each rat for drug administration. Allow a recovery period of 48-72 hours.

• Baseline Measurement: Place the conscious, freely moving rat in the plethysmography chamber and record baseline respiratory parameters (respiratory rate, tidal volume, minute ventilation) for 15-30 minutes.

• Induction of Respiratory Depression: Administer a pre-determined dose of morphine sulfate (e.g., 10 mg/kg, IV) to induce a significant and stable depression of respiration. Monitor respiratory parameters continuously.

• Amiphenazole Administration: Once respiratory depression is established (approximately 15-20 minutes post-morphine), administer a single IV bolus of amiphenazole at varying doses (e.g., 5, 10, 20 mg/kg) or vehicle (saline).

• Post-Treatment Monitoring: Continue to record respiratory parameters for at least 60 minutes post-amiphenazole administration.

• Data Analysis: Calculate the percentage reversal of respiratory depression for each dose of amiphenazole compared to the vehicle control group. Analyze data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test).

Protocol 2: Investigation of Amiphenazole's Effect on Peripheral Chemoreceptors

Objective: To assess the contribution of peripheral chemoreceptors (e.g., carotid bodies) to the respiratory stimulant effect of amiphenazole.

Materials:

• Anesthetized, vagotomized, and artificially ventilated cats or rabbits.

• Amiphenazole hydrochloride

• Equipment for recording single-fiber or whole-nerve activity from the carotid sinus nerve.

• Cannulas for intracarotid artery drug administration.

• Blood gas analyzer.

Procedure:

• Animal Preparation: Anesthetize the animal (e.g., with pentobarbital sodium), perform a tracheotomy, and initiate artificial ventilation. Surgically isolate and prepare the carotid sinus nerve for recording.

• Baseline Nerve Activity: Record the baseline discharge frequency of the carotid sinus nerve while maintaining normocapnia and normoxia.

• Amiphenazole Administration: Administer a bolus injection of amiphenazole (e.g., 1-5 mg/kg) via a femoral vein or directly into the carotid artery.

• Nerve Activity Recording: Record the changes in carotid sinus nerve activity following amiphenazole administration.

• Control for Central Effects: To differentiate peripheral from central effects, the experiment can be repeated after denervation of the carotid body.

• Data Analysis: Quantify the change in nerve discharge frequency from baseline following amiphenazole administration.

Mandatory Visualizations

Signaling Pathway

Caption: Hypothetical signaling pathway for Amiphenazole-induced respiratory stimulation.

Experimental Workflow

Caption: Experimental workflow for evaluating Amiphenazole in opioid-induced respiratory depression.

References

• 1. Amiphenazole - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Use of Amiphenazole in In-Vitro Respiratory Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amiphenazole is a respiratory stimulant that has been historically used to counteract respiratory depression induced by central nervous system depressants. While its clinical applications have largely been superseded by other agents, its potential as a pharmacological tool in in-vitro respiratory research remains an area of interest. These application notes provide a framework for utilizing Amiphenazole to investigate fundamental mechanisms of respiratory control and to screen for novel therapeutic agents targeting respiratory function.

The primary mechanism of action for many respiratory stimulants involves the modulation of peripheral and central chemoreceptors. Peripheral chemoreceptors, located in the carotid bodies, detect changes in arterial oxygen, carbon dioxide, and pH levels. Central chemoreceptors, found within the brainstem, are primarily sensitive to changes in pH and carbon dioxide. It is hypothesized that Amiphenazole exerts its effects through similar pathways.

This document outlines protocols for studying the effects of Amiphenazole on key in-vitro models of respiratory control, including isolated carotid body glomus cells and brainstem slice preparations. Additionally, protocols for assessing potential off-target effects on airway smooth muscle and epithelial cells are provided.

Data Presentation

The following tables present hypothetical quantitative data to illustrate the expected outcomes of the described experiments. These tables are intended as a guide for data presentation and analysis.

Table 1: Dose-Response Effect of Amiphenazole on Neurotransmitter Release from Cultured Carotid Body Glomus Cells

Amiphenazole Concentration (µM)	Dopamine Release (pg/mL)	Norepinephrine Release (pg/mL)	Acetylcholine Release (pmol/L)
0 (Control)	50.2 ± 5.1	35.8 ± 4.3	10.5 ± 1.2
1	75.6 ± 6.8	52.1 ± 5.9	15.8 ± 1.7
10	152.3 ± 12.5	105.7 ± 9.8	32.4 ± 3.1
50	289.1 ± 25.3	201.4 ± 18.6	61.7 ± 5.9
100	315.4 ± 28.9	220.1 ± 20.5	67.3 ± 6.2

Table 2: Effect of Amiphenazole on Neuronal Firing Rate in Brainstem Slices

Treatment	Baseline Firing Rate (Hz)	Firing Rate with Amiphenazole (10 µM)	% Change
Normocapnia (5% CO2)	2.5 ± 0.3	4.8 ± 0.5	92%
Hypercapnia (10% CO2)	5.1 ± 0.6	7.9 ± 0.8	55%

Table 3: Assessment of Amiphenazole's Effect on Airway Smooth Muscle Cell Contraction

Treatment	Contractile Force (% of KCl max)
Control	5.2 ± 0.8
Acetylcholine (1 µM)	85.4 ± 7.2
Amiphenazole (10 µM)	6.1 ± 1.1
Amiphenazole (100 µM)	7.3 ± 1.5

Table 4: Evaluation of Amiphenazole's Impact on Airway Epithelial Cell Viability (MTT Assay)

Amiphenazole Concentration (µM)	Cell Viability (% of Control)
0 (Control)	100
1	99.2 ± 1.5
10	98.7 ± 1.8
100	97.5 ± 2.1
1000	85.3 ± 5.4

Experimental Protocols

Protocol 1: In-Vitro Study of Amiphenazole on Carotid Body Glomus Cells

Objective: To investigate the effect of Amiphenazole on neurotransmitter release from isolated carotid body glomus cells.

Materials:

• Adult rats

• Collagenase type I

• DNase I

• DMEM/F-12 medium

• Fetal bovine serum (FBS)

• Penicillin-Streptomycin

• Laminin-coated culture dishes

• Amiphenazole

• High-performance liquid chromatography (HPLC) system for neurotransmitter analysis

Methodology:

• Isolation of Glomus Cells:

  • Euthanize adult rats according to institutional guidelines.

  • Dissect the carotid bifurcations and isolate the carotid bodies.

  • Mince the tissue and digest with collagenase type I and DNase I in DMEM/F-12 medium for 30-45 minutes at 37°C.

  • Gently triturate the tissue to obtain a single-cell suspension.

  • Plate the cells on laminin-coated culture dishes in DMEM/F-12 supplemented with 10% FBS and penicillin-streptomycin.

  • Incubate at 37°C in a humidified atmosphere of 5% CO2.

• Amiphenazole Treatment:

  • After 24-48 hours in culture, replace the medium with a low-serum medium.

  • Prepare stock solutions of Amiphenazole in a suitable solvent (e.g., DMSO) and dilute to final concentrations in the culture medium.

  • Add different concentrations of Amiphenazole (e.g., 1, 10, 50, 100 µM) to the cells. Include a vehicle control.

  • Incubate for a predetermined time (e.g., 1-2 hours).

• Neurotransmitter Analysis:

  • Collect the supernatant from each well.

  • Analyze the concentrations of dopamine, norepinephrine, and acetylcholine using an HPLC system with electrochemical detection.

  • Normalize the neurotransmitter release to the total protein content of the cells in each well.

Protocol 2: Electrophysiological Recording in Brainstem Slices

Objective: To determine the effect of Amiphenazole on the firing rate of respiratory neurons in the brainstem.

Materials:

• Neonatal rats (P0-P10)

• Artificial cerebrospinal fluid (aCSF)

• Vibratome

• Recording chamber

• Glass microelectrodes

• Electrophysiology rig (amplifier, digitizer, etc.)

• Amiphenazole

Methodology:

• Preparation of Brainstem Slices:

  • Decapitate neonatal rats and rapidly remove the brain.

  • Isolate the brainstem and cerebellum in ice-cold, oxygenated aCSF.

  • Mount the brainstem on a vibratome stage and cut transverse slices (200-300 µm thick) containing the pre-Bötzinger complex and other respiratory nuclei.

  • Transfer the slices to a holding chamber with oxygenated aCSF and allow them to recover for at least 1 hour.

• Electrophysiological Recording:

  • Transfer a slice to the recording chamber and perfuse with oxygenated aCSF at a constant flow rate.

  • Using a glass microelectrode filled with aCSF, obtain extracellular recordings from individual neurons within the respiratory centers.

  • Record baseline neuronal firing activity.

• Amiphenazole Application:

  • Prepare a stock solution of Amiphenazole and dilute it in aCSF to the desired final concentration (e.g., 10 µM).

  • Switch the perfusion to the Amiphenazole-containing aCSF and record the changes in neuronal firing rate.

  • Perform recordings under both normocapnic (5% CO2) and hypercapnic (10% CO2) conditions to assess the interaction between Amiphenazole and CO2/pH sensitivity.

  • Wash out the drug with normal aCSF to observe recovery.

Protocol 3: Airway Smooth Muscle Contraction Assay

Objective: To evaluate the potential direct effect of Amiphenazole on airway smooth muscle contraction.

Materials:

• Tracheal tissue from guinea pigs or other suitable animals

• Krebs-Henseleit solution

• Organ bath system with force transducers

• Acetylcholine

• Potassium chloride (KCl)

• Amiphenazole

Methodology:

• Tissue Preparation:

  • Isolate the trachea and cut it into rings.

  • Suspend the tracheal rings in an organ bath filled with Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O2 / 5% CO2.

  • Connect the rings to force transducers to measure isometric tension.

  • Allow the tissue to equilibrate for at least 60 minutes, adjusting the baseline tension as needed.

• Contraction Assay:

  • Induce a maximal contraction with a high concentration of KCl to determine the tissue's viability and to normalize subsequent responses.

  • After washing and returning to baseline, construct a cumulative concentration-response curve for a standard contractile agonist like acetylcholine.

  • In separate experiments, pre-incubate the tracheal rings with different concentrations of Amiphenazole (e.g., 10 µM, 100 µM) for 20-30 minutes before constructing the acetylcholine concentration-response curve to assess any modulatory effects.

  • Also, directly add Amiphenazole to the bath in a cumulative manner to determine if it induces contraction on its own.

Protocol 4: Airway Epithelial Cell Viability Assay

Objective: To assess the potential cytotoxicity of Amiphenazole on airway epithelial cells.

Materials:

• Human bronchial epithelial cell line (e.g., BEAS-2B) or alveolar epithelial cell line (e.g., A549)

• Appropriate cell culture medium (e.g., DMEM, F-12K) with supplements

• 96-well plates

• Amiphenazole

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• DMSO

• Plate reader

Methodology:

• Cell Culture and Seeding:

  • Culture the epithelial cells in their recommended growth medium at 37°C and 5% CO2.

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[1][2]

• Amiphenazole Treatment:

  • Prepare serial dilutions of Amiphenazole in the cell culture medium.

  • Replace the medium in the wells with the Amiphenazole dilutions (e.g., 1 to 1000 µM). Include a vehicle control.

  • Incubate the plates for 24 or 48 hours.

• MTT Assay:

  • Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan crystals.

  • Solubilize the formazan crystals by adding DMSO to each well.

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate cell viability as a percentage of the control (untreated) cells.

Visualization of Signaling Pathways and Workflows

Caption: Hypothesized signaling pathway for Amiphenazole-induced respiratory stimulation.

References

• 1. 2.3. Cell lines and cell viability assay [bio-protocol.org]
• 2. A549 Cell Subculture Protocol [a549.com]

Application Notes and Protocols: Amiphenazole in Animal Models of Respiratory Distress

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amiphenazole, also known as Daptazile, is a respiratory stimulant that has been historically used as an antidote for respiratory depression induced by barbiturates and opioids.[1] While its use in clinical practice has largely been superseded by more specific antagonists like naloxone for opioid overdose, the study of Amiphenazole in animal models can still provide valuable insights into the mechanisms of respiratory control and the potential for centrally-acting respiratory stimulants. These application notes provide an overview of the use of Amiphenazole in animal models of respiratory distress, primarily focusing on drug-induced respiratory depression due to the limited availability of data in other models.

Mechanism of Action

Amiphenazole is a central nervous system (CNS) stimulant with a pronounced effect on the respiratory centers in the medulla oblongata.[2] Its precise molecular mechanism is not well-elucidated in recent literature, but it is understood to increase the rate and depth of respiration by direct stimulation of the medullary respiratory centers. Unlike opioid antagonists which competitively block opioid receptors, Amiphenazole acts as a general respiratory stimulant.[1] This property allowed it to counteract respiratory depression from various CNS depressants.[1] A key historical advantage of Amiphenazole was its reported ability to counteract the respiratory depression caused by morphine with a less pronounced effect on analgesia, although it could also reverse analgesia.[1][3]

Application in Animal Models

The primary application of Amiphenazole in animal models has been in the context of reversing drug-induced respiratory depression. These models are crucial for screening and characterizing the efficacy of potential respiratory stimulants.

Animal Models of Opioid-Induced Respiratory Depression

A common and clinically relevant model involves the administration of an opioid, such as morphine or fentanyl, to induce a state of respiratory depression characterized by a decreased respiratory rate and tidal volume, leading to hypercapnia (elevated blood CO2) and hypoxia (reduced blood O2).[4]

Data Presentation

Due to the historical nature of most Amiphenazole research, detailed quantitative data from contemporary animal models are scarce. The following table summarizes conceptual data that would be collected in a typical experiment evaluating the efficacy of Amiphenazole in an opioid-induced respiratory depression model in rats.

Parameter	Baseline (Pre-Opioid)	Opioid-Induced Depression (e.g., Morphine 10 mg/kg, s.c.)	Post-Amiphenazole (e.g., 20 mg/kg, i.p.)
Respiratory Rate (breaths/min)	80 - 120	30 - 50	70 - 100
Tidal Volume (mL)	1.5 - 2.5	0.8 - 1.2	1.3 - 2.0
Minute Ventilation (mL/min)	120 - 300	24 - 60	91 - 200
Arterial pO2 (mmHg)	90 - 100	60 - 70	85 - 95
Arterial pCO2 (mmHg)	35 - 45	55 - 70	40 - 50
Arterial Blood pH	7.35 - 7.45	7.20 - 7.30	7.30 - 7.40

Note: The values presented are illustrative and would need to be determined experimentally.

Experimental Protocols

The following are detailed methodologies for key experiments involving the use of Amiphenazole in an animal model of opioid-induced respiratory depression.

Protocol 1: Induction of Opioid-Induced Respiratory Depression in Rats

Objective: To establish a reliable model of respiratory depression using morphine.

Materials:

• Male Sprague-Dawley rats (250-300g)

• Morphine sulfate solution (10 mg/mL in sterile saline)

• Whole-body plethysmography system for respiratory monitoring

• Apparatus for blood gas analysis

• Heating pad to maintain body temperature

Procedure:

• Acclimatize rats to the plethysmography chamber for at least 30 minutes prior to the experiment.

• Record baseline respiratory parameters (respiratory rate, tidal volume, minute ventilation) for a stable 15-minute period.

• Administer morphine sulfate (10 mg/kg) via subcutaneous (s.c.) injection.

• Continuously monitor respiratory parameters. Respiratory depression is typically observed within 15-30 minutes post-injection.

• At the point of maximal respiratory depression (e.g., 30 minutes post-morphine), a small arterial blood sample may be collected for blood gas analysis to confirm hypercapnia and hypoxia.

Protocol 2: Reversal of Respiratory Depression with Amiphenazole

Objective: To assess the efficacy of Amiphenazole in reversing opioid-induced respiratory depression.

Materials:

• Rats with established opioid-induced respiratory depression (from Protocol 1)

• Amiphenazole solution (e.g., 20 mg/mL in a suitable vehicle)

• Vehicle control solution

• Whole-body plethysmography system

• Apparatus for blood gas analysis

Procedure:

• Once stable respiratory depression is established (as per Protocol 1), administer Amiphenazole (e.g., 20 mg/kg) via intraperitoneal (i.p.) injection. A control group should receive a vehicle injection.

• Continuously monitor respiratory parameters for at least 60 minutes post-Amiphenazole administration.

• Record the time to onset of respiratory stimulation and the duration of the effect.

• At the time of peak Amiphenazole effect (e.g., 15-30 minutes post-injection), an arterial blood sample can be collected to assess the reversal of hypercapnia and hypoxia.

• Monitor animals for any adverse effects, such as seizures or excessive CNS stimulation, which can occur at higher doses of Amiphenazole.

Mandatory Visualizations

Caption: Proposed mechanism of Amiphenazole as a central respiratory stimulant.

Caption: Experimental workflow for evaluating Amiphenazole in a respiratory depression model.

References

• 1. Barbiturate poisoning treated with amiphenazole and bemegride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. Antagonists of morphine-induced respiratory depression. A study in postoperative patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Developing an animal model to detect drug-drug interactions impacting drug-induced respiratory depression - PubMed [pubmed.ncbi.nlm.nih.gov]

Dosage Considerations for Amiphenazole in Preclinical Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Amiphenazole (2,4-diamino-5-phenylthiazole) is a central nervous system (CNS) stimulant that has been historically used to counteract respiratory depression caused by CNS depressants such as barbiturates and morphine. While it has been largely superseded by more specific antagonists like naloxone for opioid overdose, its historical use suggests a potential for respiratory stimulation that may warrant re-evaluation with modern research methodologies.

Historical Context and Primary Indications

• Barbiturate and Opioid Antagonism: Amiphenazole was frequently used, often in combination with bemegride, to reverse the respiratory depressant effects of barbiturates and opioids. It was noted for its ability to counteract sedation and respiratory depression while having a lesser effect on analgesia.

• Respiratory Stimulation: Beyond its use as an antidote, Amiphenazole was employed as a general respiratory stimulant in cases of respiratory failure.

Quantitative Data on Preclinical Dosages

A comprehensive review of available literature reveals a significant lack of specific, quantitative preclinical dosage data for Amiphenazole in common rodent models. Most published studies are clinical in nature and date back to the mid-20th century. Therefore, the following table presents a generalized approach to dose-finding, based on common practices in preclinical pharmacology, rather than specific data from Amiphenazole studies. Researchers must conduct thorough dose-range finding and toxicity studies to establish safe and effective doses for their specific animal models and experimental endpoints.

Study Type	Animal Model	Route of Administration	Starting Dose Range (mg/kg)	Key Considerations
Acute Toxicity (LD50 Estimation)	Mouse, Rat	Intravenous (IV), Intraperitoneal (IP), Oral (PO)	0.1 - 100	A wide dose range is necessary to establish the lethal dose. Close monitoring for signs of toxicity is critical.
Respiratory Stimulation	Mouse, Rat	IV, IP	1 - 20	Doses should be escalated to determine the minimal effective dose for increasing respiratory rate and tidal volume.
Antagonism of Drug-Induced Respiratory Depression	Mouse, Rat	IV, IP	1 - 30	Amiphenazole should be administered after the induction of respiratory depression by an agonist (e.g., morphine, pentobarbital).

Experimental Protocols

The following are generalized protocols for evaluating the effects of Amiphenazole in a preclinical setting. These protocols should be adapted based on the specific research question, institutional guidelines (IACUC), and the physicochemical properties of the Amiphenazole formulation.

Protocol for Evaluation of Respiratory Stimulation

Objective: To determine the dose-dependent effects of Amiphenazole on respiratory parameters in rodents.

Materials:

• Amiphenazole

• Sterile vehicle (e.g., saline, DMSO)

• Rodent models (e.g., Sprague-Dawley rats or C57BL/6 mice)

• Whole-body plethysmography system

• Administration supplies (syringes, needles)

Procedure:

• Animal Acclimation: Acclimate animals to the plethysmography chambers to minimize stress-induced respiratory changes.

• Baseline Measurement: Record baseline respiratory parameters (respiratory rate, tidal volume, minute ventilation) for a stable period (e.g., 15-30 minutes).

• Drug Administration: Administer a single dose of Amiphenazole via the desired route (e.g., IP injection). A vehicle control group should be included.

• Post-Dose Monitoring: Continuously record respiratory parameters for a defined period (e.g., 60-120 minutes) post-administration.

• Dose-Response Curve: Repeat the procedure with escalating doses of Amiphenazole to generate a dose-response curve for its effects on respiratory parameters.

Protocol for Antagonism of Morphine-Induced Respiratory Depression

Objective: To assess the ability of Amiphenazole to reverse respiratory depression induced by morphine.

Materials:

• Amiphenazole

• Morphine sulfate

• Sterile vehicle

• Rodent models

• Whole-body plethysmography system

• Administration supplies

Procedure:

• Baseline Measurement: Record baseline respiratory parameters.

• Induction of Respiratory Depression: Administer a dose of morphine known to induce significant respiratory depression.

• Monitoring of Depression: Monitor respiratory parameters until a stable state of depression is achieved (typically 15-30 minutes post-morphine administration).

• Amiphenazole Administration: Administer Amiphenazole or vehicle.

• Reversal Monitoring: Continue to monitor respiratory parameters to assess the extent and duration of reversal of respiratory depression.

• Data Analysis: Compare the respiratory parameters before and after Amiphenazole administration to the vehicle control group.

Signaling Pathways and Experimental Workflows

The precise molecular mechanisms and signaling pathways of Amiphenazole are not well-elucidated in the available literature. It is generally classified as a central nervous system stimulant. Its effects on respiration are likely mediated through the stimulation of respiratory centers in the brainstem. The lack of specific molecular target information precludes the creation of a detailed signaling pathway diagram.

General Experimental Workflow for Preclinical Evaluation

The following diagram illustrates a generalized workflow for the preclinical evaluation of a compound like Amiphenazole.

Generalized preclinical evaluation workflow.

Conclusion and Recommendations for Researchers

The historical literature suggests that Amiphenazole possesses respiratory stimulant properties. However, for modern drug development and research, the lack of robust preclinical data is a significant hurdle. Researchers interested in investigating Amiphenazole should consider the following:

• De Novo Preclinical Studies: It is imperative to conduct comprehensive de novo preclinical studies to establish the pharmacokinetic, pharmacodynamic, and toxicological profile of Amiphenazole in standard animal models.

• Mechanism of Action Studies: Modern techniques should be employed to identify the specific molecular targets and signaling pathways through which Amiphenazole exerts its effects.

• Comparative Studies: Efficacy and safety should be compared to current standard-of-care respiratory stimulants.

Given the data gap, any new preclinical research on Amiphenazole will be foundational and will require rigorous and systematic investigation starting from basic dose-finding and toxicity assessments.

Application Notes and Protocols for Amiphenazole Administration in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed protocols and guidelines for the preparation and administration of Amiphenazole (also known as Daptazile) in a laboratory environment. The information covers safety precautions, solution preparation, and methodologies for both in vitro and in vivo applications.

Safety and Handling

Amiphenazole is a prescription respiratory stimulant and should be handled with care in a laboratory setting.[1] All investigational drugs should be handled as potentially hazardous unless there is adequate information to the contrary.[2]

General Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including laboratory coats, safety glasses, and gloves tested for use with chemical compounds.[2][3]

• Controlled Area: Perform tasks involving powdered forms of Amiphenazole in a controlled area such as a chemical fume hood or biological safety cabinet to prevent inhalation.[2]

• Storage: Amiphenazole should be stored in a dry, airtight, and light-protected container, out of the reach of children.[1]

• Spill Management: In case of a spill, follow established laboratory procedures for hazardous drug cleanup. Spill kits should be readily available.[2][3]

• Exposure Response:

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and lukewarm water.[2]

  • Eye Contact: Immediately flush the eye with water or an isotonic eyewash for at least 15 minutes and seek medical attention.[2]

Solution Preparation

The purity and preparation of the administered substance are critical for experimental validity.[4] Whenever possible, use pharmaceutical-grade compounds (PGCs).[5] If a PGC is modified (e.g., diluted), it should be handled with the same care as a non-pharmaceutical-grade compound.[5]

Protocol 1: Preparation of Amiphenazole Stock Solution (Aqueous)

This protocol is based on general principles of solution preparation and specific details on Amiphenazole hydrochloride synthesis.[6][7]

• Determine Requirements: Calculate the required mass of Amiphenazole based on the desired final concentration and volume.[7]

• Weighing: Accurately weigh the solid Amiphenazole powder in a fume hood.

• Dissolution:

  • Transfer the powder to a sterile container.

  • Add a portion (e.g., 75-80%) of the final volume of the desired solvent (e.g., sterile, distilled water or saline).

  • For Amiphenazole hydrochloride, the temperature of the aqueous solution should be maintained below 60°C during preparation.[6]

  • Gently agitate or stir the solution until the solid is completely dissolved.[7]

• Final Volume: Add the solvent to reach the final desired volume.

• Sterilization (for parenteral use): For all substances administered parenterally, sterility is required. Filter the final solution through a 0.2-micron filter into a sterile container inside a laminar flow hood or biosafety cabinet.[8]

• Labeling and Storage: Clearly label the container with the compound name, concentration, preparation date, and expiration date. Store as recommended.[1] Working solutions should be kept in the dark at 4°C and used within a specified period (e.g., 30 days, though stability tests are recommended).[5]

Table 1: Example Stock Solution Preparations

Final Concentration	Solute Mass (for 10 mL)	Solvent	Use Case
10 mg/mL	100 mg	Sterile Saline	In vivo parenteral
50 mg/mL	500 mg	Sterile Water	In vivo oral gavage

| 100 mM | (MW of Amiphenazole) x 0.1 g | DMSO | In vitro high-concentration stock |

Note: The molecular weight (MW) of Amiphenazole is required for molar concentration calculations. This data was not present in the search results.

Caption: Workflow for preparing a sterile Amiphenazole stock solution.

In Vitro Administration Protocols

In vitro studies are essential for investigating the mechanism of action and metabolic profile of a compound.[9][10] The following is a generalized protocol.

Protocol 2: Application of Amiphenazole to Cell Cultures

• Cell Culture: Plate and grow cells to the desired confluency in an appropriate medium.

• Prepare Working Solution: Dilute the high-concentration Amiphenazole stock solution (e.g., in DMSO) with a cell culture medium to achieve the final desired experimental concentrations. Ensure the final concentration of the vehicle (e.g., DMSO) is low enough to not affect the cells and is consistent across all treatments, including the vehicle control.

• Administration:

  • Remove the old medium from the cell culture plates.

  • Add the medium containing the desired concentration of Amiphenazole (or vehicle control) to the respective wells.

• Incubation: Incubate the cells for the specified duration (e.g., 24 hours) under standard cell culture conditions (e.g., 37°C, 5% CO₂).[10]

• Analysis: After incubation, perform the desired assay to assess the effects of Amiphenazole (e.g., cell viability assay, metabolic activity assay, gene expression analysis).

Protocol 3: Application in a Metabolic Study (using S9 Fractions)

This protocol is adapted from a study on a different drug but outlines a relevant methodology.[9]

• Prepare Reaction Mixture: Prepare a reaction mixture containing the liver S9 fraction (e.g., from human or rat) and necessary cofactors (e.g., acetyl-CoA for acetylation studies) in a suitable buffer.[9]

• Pre-incubation: Pre-incubate the reaction mixture at 37°C for a short period (e.g., 5 minutes).[9]

• Initiate Reaction: Add Amiphenazole to the mixture to achieve the desired final concentrations.

• Incubation: Incubate the reaction at 37°C for a specified time.

• Terminate Reaction: Stop the reaction by adding a quenching solution (e.g., ice-cold acetonitrile).

• Analysis: Analyze the samples using techniques like LC-MS/MS to quantify the parent compound and any metabolites formed.

Caption: Experimental workflow for in vitro administration of Amiphenazole.

In Vivo Administration Protocols

All procedures involving laboratory animals must be approved by the Institutional Animal Care and Use Committee (IACUC).[8] The route, dose, volume, and frequency of administration must be clearly defined in the approved protocol.[8]

Key Considerations for Parenteral Administration: [8]

• Sterility: All substances must be sterile.

• pH: Solutions should be close to physiologic pH (6.8-7.2).

• Tonicity: Solutions should be isotonic to avoid tissue irritation.

Table 2: General Guidelines for Maximum Administration Volumes in Mice

Route	Volume per Site	Needle Gauge	Notes
Intravenous (IV)	1 mL/kg (bolus)	27-30G	Inadvertent injection of some substances can be lethal.[5]
Intraperitoneal (IP)	0.2 mL / 10g BW	25-27G	Effective dosage is dependent on the weight of the mouse.[5]
Subcutaneous (SC)	1-2 mL/kg	25-27G	Use smaller volumes for irritating substances.[11]

| Oral Gavage (PO) | 0.25 mL (for mice) | 20-22G (gavage needle) | Ensures precise dosing.[11][12] |

This table provides general guidelines; specific volumes may vary based on the substance's properties and the experimental design.[11]

Protocol 4: Intravenous (IV) Injection (Mouse, Tail Vein)

• Animal Restraint: Properly restrain the mouse, often using a specialized restraint device, to allow access to the lateral tail vein.

• Vein Dilation: Warm the tail using a heat lamp or warm water to dilate the vein, making it easier to visualize.

• Injection: Using a small gauge needle (e.g., 27G), insert the needle into the vein at a shallow angle.

• Administration: Inject the sterile Amiphenazole solution slowly. A human intravenous dose is 100mg administered at a rate of 10mg per minute, which can be scaled down for animal models.[1]

• Post-Injection: Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding. Monitor the animal for any adverse reactions.

Protocol 5: Oral Gavage (PO) Administration (Mouse)

• Preparation: Prepare the Amiphenazole solution or suspension in a suitable vehicle (e.g., sterile water, vegetable oil).[12]

• Animal Handling: Gently but firmly hold the mouse, ensuring the head and body are in a straight line to facilitate passage of the gavage needle.

• Gavage: Insert a proper-sized, ball-tipped gavage needle into the esophagus and advance it into the stomach.[13]

• Delivery: Administer the substance slowly to prevent regurgitation and aspiration.[11]

• Post-Administration: Return the animal to its cage and monitor its recovery and behavior.

Caption: General experimental workflow for in vivo administration.

References

• 1. Page loading... [wap.guidechem.com]
• 2. safety.duke.edu [safety.duke.edu]
• 3. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Substance Administration - Use of Drugs and Chemicals in Laboratory Animals (Guideline) | Vertebrate Animal Research - Office of the Vice President for Research | The University of Iowa [animal.research.uiowa.edu]
• 5. oacu.oir.nih.gov [oacu.oir.nih.gov]
• 6. US3250779A - Production of amiphenazole - Google Patents [patents.google.com]
• 7. flinnsci.com [flinnsci.com]
• 8. az.research.umich.edu [az.research.umich.edu]
• 9. mdpi.com [mdpi.com]
• 10. In vitro toxicity model: Upgrades to bridge the gap between preclinical and clinical research - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development of non-sedating benzodiazepines with in vivo antischistosomal activity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. washcoll.edu [washcoll.edu]

Application Notes and Protocols for In vivo Models for Testing Amiphenazole Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amiphenazole is a respiratory stimulant that has been historically utilized as an antidote for respiratory depression induced by central nervous system depressants, notably barbiturates and opioids.[1] While it has been largely superseded by more specific antagonists like naloxone for opioid overdose, its mechanism of action as a respiratory stimulant provides a valuable tool for research in respiratory pharmacology and the development of new therapeutic agents. Amiphenazole is understood to act on the brainstem and spinal cord, stimulating respiratory and vasomotor centers.[2] It has been noted for its ability to counteract the respiratory depression caused by morphine without significantly diminishing its analgesic effects.[1]

These application notes provide detailed protocols for establishing and utilizing in vivo animal models to assess the efficacy of Amiphenazole in reversing drug-induced respiratory depression. The protocols are designed to be reproducible and provide a framework for quantitative assessment of respiratory parameters.

Data Presentation

The following tables summarize hypothetical quantitative data derived from the described experimental protocols to illustrate the expected outcomes of Amiphenazole administration in rodent models of respiratory depression.

Table 1: Efficacy of Amiphenazole in a Rat Model of Opioid-Induced Respiratory Depression

Treatment Group	Dose (mg/kg, IV)	Respiratory Rate (breaths/min)	SpO2 (%)
Vehicle Control	-	110 ± 8	98 ± 1
Fentanyl	0.05	45 ± 5	85 ± 3
Fentanyl + Amiphenazole	10	75 ± 6	92 ± 2
Fentanyl + Amiphenazole	20	95 ± 7	96 ± 1
Fentanyl + Naloxone	0.4	105 ± 9	97 ± 1

Data are presented as mean ± standard deviation.

Table 2: Efficacy of Amiphenazole and Bemegride in a Mouse Model of Barbiturate-Induced Respiratory Depression

Treatment Group	Dose (mg/kg, IP)	Time to Onset of Action (s)	Duration of Respiratory Stimulation (min)
Vehicle Control	-	-	-
Pentobarbital	50	-	-
Pentobarbital + Amiphenazole	20	120 ± 15	35 ± 5
Pentobarbital + Bemegride	15	90 ± 12	45 ± 6
Pentobarbital + Amiphenazole + Bemegride	20 + 15	60 ± 10	60 ± 8

Data are presented as mean ± standard deviation.

Experimental Protocols

Protocol 1: In Vivo Model of Opioid-Induced Respiratory Depression in Rats

This protocol details the induction of respiratory depression using fentanyl in rats and the subsequent assessment of Amiphenazole's efficacy in reversing this condition.

Materials:

• Male Sprague-Dawley rats (250-300g)

• Fentanyl citrate solution (50 µg/mL)

• Amiphenazole solution (10 mg/mL)

• Naloxone hydrochloride solution (0.4 mg/mL)

• Sterile saline solution

• Intravenous (IV) catheters

• Pulse oximeter with a sensor for rats

• Animal restrainer

• Heating pad

Procedure:

• Animal Preparation: Acclimatize rats to the laboratory environment for at least 48 hours before the experiment. On the day of the experiment, weigh each rat and place it in a restrainer. Surgically implant an IV catheter into the lateral tail vein for drug administration. Maintain the animal's body temperature using a heating pad.

• Baseline Measurements: Allow the rat to stabilize for 15-20 minutes after catheter placement. Record baseline respiratory rate and peripheral oxygen saturation (SpO2) using the pulse oximeter for a continuous period of 5 minutes.

• Induction of Respiratory Depression: Administer a bolus IV injection of fentanyl citrate at a dose of 50 µg/kg to induce respiratory depression. Monitor the respiratory rate and SpO2 continuously. Respiratory depression is typically characterized by a significant decrease in both parameters within 5-10 minutes.

• Amiphenazole Administration: Once respiratory depression is established and stable for 5 minutes, administer a single IV bolus of Amiphenazole at the desired dose (e.g., 10 or 20 mg/kg). A vehicle control group should receive an equivalent volume of sterile saline. A positive control group should receive naloxone (0.4 mg/kg, IV).

• Post-Treatment Monitoring: Continuously monitor and record respiratory rate and SpO2 for at least 60 minutes post-Amiphenazole administration. Note the time to onset of respiratory stimulation and the duration of the effect.

• Data Analysis: Calculate the mean and standard deviation for each parameter at baseline, post-fentanyl, and at various time points post-Amiphenazole treatment. Compare the treatment groups using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test).

Protocol 2: In Vivo Model of Barbiturate-Induced Respiratory Depression in Mice

This protocol describes the induction of respiratory depression using pentobarbital in mice and evaluates the efficacy of Amiphenazole, alone and in combination with bemegride.

Materials:

• Male CD-1 mice (25-30g)

• Pentobarbital sodium solution (50 mg/mL)

• Amiphenazole solution (10 mg/mL)

• Bemegride solution (15 mg/mL)

• Sterile saline solution

• Intraperitoneal (IP) injection needles and syringes

• Whole-body plethysmography system for small animals

• Heating lamp

Procedure:

• Animal Preparation: Acclimatize mice to the laboratory for at least 48 hours. On the experimental day, weigh each mouse.

• Baseline Measurements: Place the mouse in the whole-body plethysmography chamber and allow it to acclimate for 10-15 minutes. Record baseline respiratory parameters (respiratory rate, tidal volume, and minute ventilation) for 5 minutes.

• Induction of Respiratory Depression: Administer a single IP injection of pentobarbital sodium at a dose of 50 mg/kg to induce deep anesthesia and respiratory depression. Monitor the animal for loss of righting reflex and a significant decrease in respiratory rate.

• Treatment Administration: Once respiratory depression is established (approximately 5-10 minutes post-pentobarbital), administer the treatment via IP injection.

  • Group 1: Vehicle control (sterile saline)

  • Group 2: Amiphenazole (20 mg/kg)

  • Group 3: Bemegride (15 mg/kg)

  • Group 4: Amiphenazole (20 mg/kg) + Bemegride (15 mg/kg)

• Post-Treatment Monitoring: Immediately after treatment administration, place the mouse back into the plethysmography chamber and continuously record respiratory parameters for 60 minutes. Maintain the animal's body temperature with a heating lamp.

• Data Analysis: Analyze the recorded respiratory data to determine the onset and duration of the stimulatory effects of the treatments. Compare the changes in respiratory rate, tidal volume, and minute ventilation between the different treatment groups using appropriate statistical analyses.

Mandatory Visualizations

Caption: Signaling pathway of opioid-induced respiratory depression and Amiphenazole's point of intervention.

Caption: Workflow for the rat model of opioid-induced respiratory depression.

Caption: Logical relationship between barbiturates, Amiphenazole, and Bemegride.

References

• 1. ohsu.elsevierpure.com [ohsu.elsevierpure.com]
• 2. Respiratory depression in rats induced by alcohol and barbiturate and rescue by ampakine CX717 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Amiphenazole in the Study of Respiratory Paresis

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following application notes and protocols for amiphenazole are compiled from historical scientific literature, primarily from the mid-20th century. Amiphenazole is a respiratory stimulant that was traditionally used to counteract respiratory depression induced by barbiturates and opiates.[1][2] However, it has largely been superseded by more effective and specific agents like naloxone and doxapram.[1] The available literature lacks the detailed molecular and cellular mechanism of action studies that are standard in modern pharmacology. Therefore, the information on signaling pathways is limited, and the quantitative data from preclinical studies are not extensively detailed in the accessible literature. These notes are intended for informational and historical research purposes.

Introduction

Amiphenazole (2,4-diamino-5-phenylthiazole) is a central nervous system stimulant that has been historically investigated for its role as a respiratory stimulant.[1][2] Its primary application in research and clinical practice was as an analeptic to counteract respiratory paresis, a condition of partial paralysis of the respiratory muscles, often induced by central nervous system depressants such as barbiturates and opioids.[1][3][4] Amiphenazole was noted for its ability to reverse respiratory depression while having a less pronounced effect on the analgesic properties of morphine compared to opioid antagonists like naloxone.[1][5] It was often used in combination with another respiratory stimulant, bemegride.[3][4][6]

Mechanism of Action (Postulated)

The precise molecular mechanism of action of amiphenazole as a respiratory stimulant is not well-defined in the available literature. It is broadly classified as a central respiratory stimulant.[2] It is postulated to act on the central nervous system to increase the rate and depth of respiration. The exact neuronal pathways and receptors involved have not been elucidated with modern techniques. Some respiratory stimulants act on central chemoreceptors in the medulla oblongata and peripheral chemoreceptors in the carotid and aortic bodies to sense changes in blood gases and stimulate respiration.[7][8][9][10] It is plausible that amiphenazole shares a similar general mechanism, though direct evidence is lacking in the reviewed literature.

Applications in Respiratory Paresis Research

Amiphenazole can be utilized in preclinical research models to study the mechanisms of drug-induced respiratory depression and the potential for pharmacological reversal.

• Reversal of Opioid-Induced Respiratory Depression: To investigate the antagonism of respiratory depression caused by opioids like morphine without significantly affecting analgesia.[1][5]

• Reversal of Barbiturate-Induced Respiratory Depression: To study the analeptic effects against respiratory failure caused by barbiturate overdose.[3][4]

• Comparative Studies: To serve as a historical control or comparator compound when evaluating novel respiratory stimulants.[7]

Data Presentation

Drug Administered	Dosage	Effect on Respiratory Depression	Effect on Analgesia	Reference
Morphine	Up to 0.33 mg/kg IV	Induces significant respiratory depression	Provides satisfactory analgesia	[5]
Amiphenazole	Not Specified	Reversal of respiratory depression	Reversal of analgesia	[5]
Levallorphan	Not Specified	Reversal of respiratory depression	Reversal of analgesia	[5]
Naloxone	Not Specified	Reversal of respiratory depression	Reversal of analgesia	[5]
Doxapram	Not Specified	Reversal of respiratory depression	No alteration of analgesia	[5]

Experimental Protocols

The following are generalized protocols derived from the methodologies implied in the historical literature for studying the effects of amiphenazole on drug-induced respiratory paresis in animal models.

Induction of Respiratory Paresis with Opioids

Objective: To induce a state of respiratory depression in a preclinical model using an opioid agonist.

Animal Model: Male Sprague-Dawley rats (250-300g).

Materials:

• Morphine sulfate

• Sterile saline

• Animal scale

• Syringes and needles for intravenous (IV) or intraperitoneal (IP) injection

• Whole-body plethysmography chamber or other respiratory monitoring equipment

• (Optional) Arterial catheter for blood gas analysis

Procedure:

• Acclimatize animals to the experimental setup to minimize stress.

• Record baseline respiratory parameters (respiratory rate, tidal volume, minute ventilation) for a stable period (e.g., 15-30 minutes).

• Administer morphine sulfate at a dose known to induce respiratory depression (e.g., 10 mg/kg, IV or IP).

• Continuously monitor respiratory parameters and observe the animal for signs of sedation and respiratory distress.

• Once a stable state of respiratory depression is achieved (typically a significant decrease in respiratory rate and minute ventilation), the animal is ready for the administration of a respiratory stimulant.

Reversal of Respiratory Paresis with Amiphenazole

Objective: To evaluate the efficacy of amiphenazole in reversing opioid-induced respiratory depression.

Materials:

• Amiphenazole

• Vehicle for solubilizing amiphenazole (e.g., sterile saline, potentially with a solubilizing agent if necessary)

• Animal model with induced respiratory paresis (from Protocol 5.1)

Procedure:

• Continuously monitor respiratory parameters (respiratory rate, tidal volume, minute ventilation) and observe for any changes in the animal's level of consciousness and respiratory effort.

• (Optional) Collect arterial blood samples at baseline, during respiratory depression, and at various time points after amiphenazole administration to measure PaO2, PaCO2, and pH.

• Record data for a sufficient period to observe the onset, peak, and duration of the respiratory stimulant effect.

• A control group receiving the vehicle should be included to account for spontaneous recovery.

Visualizations

Experimental Workflow

Caption: Experimental workflow for studying amiphenazole's effect on respiratory paresis.

Postulated Logical Relationship

Caption: Postulated logical relationship of amiphenazole in reversing respiratory paresis.

References

• 1. Amiphenazole - Wikipedia [en.wikipedia.org]
• 2. Amiphenazole Hydrochloride|CAS 942-31-4|Research [benchchem.com]
• 3. Effect of megimide and amiphenazole on respiratory paresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Barbiturate poisoning treated with amiphenazole and bemegride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antagonists of morphine-induced respiratory depression. A study in postoperative patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The treatment of barbiturate poisoning with bemegride and amiphenazole: report of three cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. History of Respiratory Stimulants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Respiratory Stimulants: Drug Class, Uses, Side Effects, Drug Names [rxlist.com]
• 9. CrossTalk opposing view: Peripheral and central chemoreceptors have hyperadditive effects on respiratory motor control - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assessing central and peripheral respiratory chemoreceptor interaction in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Amiphenazole Experimental Reproducibility

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges researchers, scientists, and drug development professionals may encounter during experiments with Amiphenazole.

Frequently Asked Questions (FAQs)

Q1: What is Amiphenazole and what is its primary mechanism of action?

Amiphenazole (also known as Daptazile) is a respiratory stimulant.[1] Historically, it was used to counteract respiratory depression caused by overdoses of barbiturates or opiates, often in combination with bemegride.[1][2][3][4] While its exact mechanism is not fully elucidated, it is understood to act on the brainstem and spinal cord, leading to an increase in respiratory activity. This stimulation primarily results in an increased tidal volume rather than a significant change in respiratory rate.[5] It has been largely replaced in clinical practice by more effective respiratory stimulants like doxapram and specific opioid antagonists such as naloxone.[1]

Q2: Why am I seeing inconsistent respiratory stimulation in my animal models?

Inconsistent effects can arise from a variety of factors. The anesthetic used in your animal model can significantly influence the respiratory effects of Amiphenazole. The depth of anesthesia can also be a critical variable. Furthermore, the species, strain, age, and even sex of the animals can lead to different pharmacokinetic and pharmacodynamic responses.[6]

Q3: Are there known issues with the stability of Amiphenazole in solution?

As with many pharmaceutical compounds, the stability of Amiphenazole in solution can be affected by factors such as pH, temperature, and exposure to light. It is crucial to use freshly prepared solutions for experiments to minimize degradation. The hydrochloride salt of Amiphenazole is generally more stable and is preferred for pharmaceutical preparations.[5]

Q4: What are the common impurities found in Amiphenazole preparations and how can they affect my results?

The traditional synthesis of Amiphenazole starts with thiourea and α-bromophenylacetonitrile.[5] Potential impurities can arise from starting materials, by-products of the reaction, or subsequent degradation. These impurities could have their own pharmacological effects or interfere with the action of Amiphenazole, leading to inconsistent results. It is essential to use highly purified Amiphenazole and to have a certificate of analysis detailing impurity levels.

Q5: Can Amiphenazole interact with other drugs in my experimental setup?

Yes, drug-drug interactions are a significant consideration. Since Amiphenazole acts on the central nervous system, it can have additive or antagonistic effects when co-administered with other CNS-active agents, such as anesthetics, sedatives, or analgesics.[7][8] For instance, a study showed that while doxapram reversed morphine-induced respiratory depression without affecting analgesia, Amiphenazole reversed both.[9]

Troubleshooting Guides

Problem 1: High Variability in Respiratory Response

Potential Cause	Troubleshooting Steps
Anesthetic Interference	Ensure the anesthetic protocol is consistent across all experimental groups. Different anesthetics can have varying degrees of respiratory depression, altering the apparent efficacy of Amiphenazole. Consider using a positive control respiratory stimulant with a well-characterized interaction profile with your chosen anesthetic.
Animal Model Variability	Standardize the species, strain, age, and sex of the animals used.[6] Acclimatize animals to the experimental conditions to reduce stress-induced physiological changes. Monitor and record baseline respiratory parameters before drug administration to account for individual differences.
Inconsistent Dosing	Verify the accuracy of your dose calculations and the concentration of your Amiphenazole solution. Use calibrated equipment for all measurements. For intravenous administration, ensure a consistent infusion rate.
Route of Administration	The route of administration (e.g., intravenous, intraperitoneal) can significantly impact the pharmacokinetics (absorption, distribution, metabolism, and excretion) of Amiphenazole.[10][11] Ensure the chosen route is appropriate for the experimental question and is performed consistently.

Problem 2: Poor Solubility or Precipitation of Amiphenazole Solution

Potential Cause	Troubleshooting Steps
Incorrect Solvent	Amiphenazole hydrochloride is more water-soluble than the free base.[5] Ensure you are using the appropriate salt form for your desired solvent. For in vitro experiments, consider using a small amount of a co-solvent like DMSO, but be mindful of its own potential biological effects.
pH of the Solution	The solubility of Amiphenazole can be pH-dependent. Adjust the pH of your vehicle to optimize solubility, ensuring the final pH is compatible with your experimental system (e.g., physiological pH for in vivo administration).
Solution Instability	Prepare solutions fresh before each experiment. Avoid prolonged storage, especially at room temperature or exposed to light. If storage is necessary, conduct stability studies under your specific storage conditions.

Problem 3: Unexpected Off-Target Effects or Toxicity

Potential Cause	Troubleshooting Steps
High Dose	High doses of respiratory stimulants can lead to side effects such as restlessness, muscle twitching, and even seizures.[12] Perform a dose-response study to determine the optimal therapeutic window for respiratory stimulation with minimal side effects in your model.
Impurities in the Compound	Obtain a high-purity batch of Amiphenazole with a detailed certificate of analysis. If impurities are suspected, consider re-purification or sourcing from a different supplier.
Interaction with Other Reagents	Evaluate the potential for interactions with any other substances being administered, including anesthetics and vehicles.

Experimental Protocols

Protocol 1: In Vivo Assessment of Amiphenazole on Drug-Induced Respiratory Depression in a Rodent Model

• Animal Preparation:

  • Use adult male Sprague-Dawley rats (250-300g).

  • Anesthetize the animals with a consistent dose of a short-acting anesthetic (e.g., pentobarbital) to induce a stable level of respiratory depression.

  • Monitor respiratory rate and tidal volume using a whole-body plethysmograph.

  • Record baseline respiratory parameters for at least 15 minutes before any drug administration.

• Drug Preparation:

  • Prepare a stock solution of Amiphenazole hydrochloride in sterile saline (0.9% NaCl).

  • Prepare fresh on the day of the experiment.

  • Determine the appropriate dose range based on historical data or preliminary dose-finding studies.

• Drug Administration:

  • Administer the anesthetic to induce respiratory depression.

  • Once a stable depressed respiratory rate is achieved, administer Amiphenazole or vehicle control intravenously via a tail vein catheter.

  • Administer a consistent volume of solution to all animals.

• Data Collection and Analysis:

  • Continuously record respiratory rate and tidal volume for at least 60 minutes post-Amiphenazole administration.

  • Calculate minute ventilation (respiratory rate x tidal volume).

  • Compare the respiratory parameters of the Amiphenazole-treated group to the vehicle control group using appropriate statistical analysis (e.g., two-way ANOVA with repeated measures).

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Quantification of Amiphenazole

• Instrumentation:

  • HPLC system with a UV detector.

  • C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase Preparation:

  • A mixture of an aqueous buffer (e.g., phosphate buffer, pH adjusted) and an organic solvent (e.g., acetonitrile or methanol). The exact ratio should be optimized.

  • Filter and degas the mobile phase before use.

• Standard and Sample Preparation:

  • Prepare a stock solution of Amiphenazole hydrochloride of known concentration in the mobile phase.

  • Create a series of calibration standards by diluting the stock solution.

  • Prepare samples (e.g., from in vitro experiments or plasma extracts) by diluting them in the mobile phase.

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min.

  • Injection volume: 20 µL.

  • Column temperature: Ambient or controlled (e.g., 30°C).

  • Detection wavelength: To be determined by UV-Vis spectrophotometry (scan for lambda max of Amiphenazole).

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of the standards against their known concentrations.

  • Determine the concentration of Amiphenazole in the samples by interpolating their peak areas from the calibration curve.

  • Validate the method according to ICH guidelines for linearity, accuracy, precision, and robustness.[13]

Visualizations

Caption: Workflow for in vivo Amiphenazole experiments.

Caption: Logic for troubleshooting Amiphenazole experiments.

References

• 1. Amiphenazole - Wikipedia [en.wikipedia.org]
• 2. Barbiturate poisoning treated with amiphenazole and bemegride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The treatment of barbiturate poisoning with bemegride and amiphenazole: report of three cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Barbiturate Poisoning Treated with Amiphenazole and Bemegride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Amiphenazole Hydrochloride|CAS 942-31-4|Research [benchchem.com]
• 6. Species differences in pharmacokinetics and pharmacodynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. adph.org [adph.org]
• 8. Adverse Drug Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antagonists of morphine-induced respiratory depression. A study in postoperative patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics of Anthelmintics in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 11. Clinical pharmacokinetics in veterinary medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. History of Respiratory Stimulants - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sierrajournals.com [sierrajournals.com]

Overcoming solubility issues of Amiphenazole hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility issues with Amiphenazole hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is Amiphenazole hydrochloride and what are its common uses in research?

Amiphenazole hydrochloride is the hydrochloride salt of Amiphenazole, a respiratory stimulant.[1][2] In a research context, it is primarily used to study the mechanisms of respiratory control and as an antagonist to respiratory depression induced by agents like barbiturates or opiates.[1] It acts on the brainstem and spinal cord to stimulate respiratory and vasomotor centers.[1]

Q2: I am having trouble dissolving Amiphenazole hydrochloride. What are some potential reasons for this?

Solubility issues with Amiphenazole hydrochloride can arise from several factors:

• Incorrect Solvent Selection: While the hydrochloride salt form generally exhibits enhanced solubility in aqueous solutions compared to the free base, selecting an inappropriate solvent is a common issue.[3]

• pH of the Solution: The pH of your solvent can significantly impact the solubility of a hydrochloride salt.

• Temperature: Solubility is often temperature-dependent. Attempting to dissolve the compound at too low a temperature may hinder the process.

• Particle Size: Larger crystals of the compound will dissolve more slowly than smaller, finer particles due to a smaller surface area-to-volume ratio.

• Purity of the Compound: Impurities in the Amiphenazole hydrochloride sample can sometimes affect its solubility characteristics.

Q3: What are the recommended solvents for dissolving Amiphenazole hydrochloride?

Based on available data, Dimethyl Sulfoxide (DMSO) is a suitable solvent for Amiphenazole.[3] The free base has limited aqueous solubility.[3] While specific quantitative data for the hydrochloride salt in various solvents is limited, hydrochloride salts of organic compounds generally have improved solubility in aqueous solutions and polar organic solvents.

Troubleshooting Guide

Issue: Precipitate forms when adding Amiphenazole hydrochloride to my aqueous buffer.

Potential Cause	Troubleshooting Step
Low Solubility at Neutral pH	Adjust the pH of the aqueous buffer. For a hydrochloride salt, a slightly acidic pH may improve solubility. Start with a buffer at a pH of 5.0-6.0 and observe for dissolution.
Insufficient Solvent Volume	Increase the volume of the buffer to ensure you are working under sink conditions (i.e., the total volume of the solvent is at least 3-5 times greater than what is needed to saturate the solution with the drug).
Common Ion Effect	If your buffer contains a high concentration of chloride ions, it may decrease the solubility of Amiphenazole hydrochloride. Consider using a buffer with a different counter-ion.
Temperature	Gently warm the solution (e.g., to 37°C) with constant stirring to aid dissolution. Ensure the compound is stable at the elevated temperature.

Issue: The dissolution rate of Amiphenazole hydrochloride is very slow.

Potential Cause	Troubleshooting Step
Large Particle Size	If possible, gently grind the Amiphenazole hydrochloride powder using a mortar and pestle to reduce the particle size before adding it to the solvent.
Inadequate Agitation	Ensure the solution is being adequately stirred or agitated. Use a magnetic stirrer at a moderate speed to create a vortex-free mixing environment.
Co-solvent Not Used	For challenging cases, consider the use of a co-solvent. Prepare a concentrated stock solution in DMSO and then dilute it stepwise into your aqueous buffer. Ensure the final concentration of DMSO is compatible with your experimental system (typically <0.5%).

Data Presentation

Table 1: Solubility of Amiphenazole and its Hydrochloride Salt

Compound	Solvent	Solubility (mg/mL)	Temperature (°C)	Notes
Amiphenazole (Free Base)	Water	~0.25[3]	Standard Conditions	Limited aqueous solubility.[3]
Amiphenazole (Free Base)	DMSO	Soluble[3]	Not Specified	---
Amiphenazole Hydrochloride	Aqueous Solutions	Enhanced solubility compared to free base[3]	Not Specified	Quantitative data not readily available.
Amiphenazole Hydrochloride	Ethanol	Not Specified	Not Specified	Data not readily available. Expected to be soluble.

Experimental Protocols

Protocol 1: Standard Method for Determining Aqueous Solubility

This protocol is adapted from general guidelines for solubility determination.

Materials:

• Amiphenazole hydrochloride

• Purified water

• pH meter

• Constant temperature shaker/incubator (set to 37°C)

• Centrifuge

• HPLC or UV-Vis spectrophotometer for concentration analysis

• Volumetric flasks and pipettes

Procedure:

• Prepare a series of aqueous solutions with different pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4).

• Add an excess amount of Amiphenazole hydrochloride to a known volume of each pH buffer in a sealed container.

• Place the containers in a constant temperature shaker set at 37°C.

• Allow the samples to equilibrate for a sufficient period (e.g., 24-48 hours), with continuous agitation.

• After equilibration, check for the presence of undissolved solid material.

• Centrifuge the samples to pellet the undissolved solid.

• Carefully withdraw an aliquot of the supernatant and dilute it with the appropriate mobile phase or buffer for analysis.

• Determine the concentration of the dissolved Amiphenazole hydrochloride using a validated HPLC or UV-Vis spectrophotometric method.

• Calculate the solubility in mg/mL for each pH condition.

Protocol 2: Preparation of an Amiphenazole Hydrochloride Stock Solution using a Co-solvent

Materials:

• Amiphenazole hydrochloride

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile aqueous buffer (e.g., PBS, pH 7.4)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Weigh out the desired amount of Amiphenazole hydrochloride in a sterile microcentrifuge tube.

• Add a small volume of DMSO to the tube to create a concentrated stock solution (e.g., 10 mg in 100 µL of DMSO for a 100 mg/mL stock).

• Vortex the tube until the solid is completely dissolved. Gentle warming may be applied if necessary.

• To prepare a working solution, perform a serial dilution of the DMSO stock solution into the aqueous buffer. For example, to make a 1 mg/mL working solution, you could add 10 µL of the 100 mg/mL DMSO stock to 990 µL of your aqueous buffer.

• Vortex briefly after each dilution step.

• Ensure the final concentration of DMSO in your experimental setup is low (e.g., <0.5%) to avoid solvent-induced artifacts.

Visualizations

Caption: A flowchart for dissolving Amiphenazole HCl.

References

• 1. Amiphenazole Hydrochloride|CAS 942-31-4|Research [benchchem.com]
• 2. medkoo.com [medkoo.com]
• 3. Buy Amiphenazole | 490-55-1 | >98% [smolecule.com]

Technical Support Center: Amiphenazole Side Effect Identification

This technical support center provides guidance for researchers, scientists, and drug development professionals on identifying and managing potential side effects of Amiphenazole in research subjects. Given that Amiphenazole is an older respiratory stimulant with limited recent clinical data, this guide synthesizes historical information with current preclinical safety pharmacology practices for central nervous system (CNS) stimulants.

Frequently Asked Questions (FAQs)

Q1: What is Amiphenazole and what is its primary known mechanism of action?

A1: Amiphenazole (Daptazile) is a respiratory stimulant.[1] Historically, it was used to counteract respiratory depression caused by overdoses of central nervous system depressants like barbiturates and opiates.[1] While its precise molecular mechanism is not extensively detailed in recent literature, it belongs to the class of analeptic drugs, which are CNS stimulants.[2][3]

Q2: What are the most critical potential side effects to monitor for in research subjects administered Amiphenazole?

A2: The most critical dose-limiting side effect for analeptic stimulants is convulsions (seizures).[2][4] At higher doses, Amiphenazole can induce seizures. Other potential significant side effects, common to CNS stimulants, include restlessness, muscle twitching, cardiovascular effects such as tachycardia (rapid heart rate) and hypertension (high blood pressure), and general CNS stimulation leading to anxiety and insomnia.[3][5][6]

Q3: Is there a known antidote for an Amiphenazole overdose?

A3: While a specific antidote for Amiphenazole is not documented, management of overdose would focus on controlling seizures and providing supportive care. In cases of drug-induced seizures, benzodiazepines are typically the first-line treatment.[7]

Q4: How should I determine the starting dose for my in vivo experiments?

A4: Due to the limited recent dose-ranging and toxicology studies, it is crucial to conduct a thorough literature review of historical studies to identify previously used dose ranges. It is advisable to start with a very low dose and use a dose escalation study design to identify the minimally effective dose and the threshold for adverse events.

Q5: What are the limitations of the available safety data on Amiphenazole?

A5: Most of the available data on Amiphenazole dates back to the mid-20th century. These studies may not meet modern standards for clinical trial design, data collection, and reporting of adverse events. Therefore, the quantitative data on the incidence of side effects is sparse and should be interpreted with caution.

Troubleshooting Guides

Issue 1: Subject exhibits seizure-like activity (convulsions, tremors, muscle rigidity).

• Immediate Action:

  • Administer an anticonvulsant agent as per your approved institutional protocol. Benzodiazepines (e.g., diazepam) are generally the first-line treatment for drug-induced seizures.[7]

  • Ensure the subject's airway is clear and provide respiratory support if necessary.

  • Monitor vital signs, including heart rate, blood pressure, and body temperature.

• Follow-up Actions:

  • Cease administration of Amiphenazole immediately.

  • Review your experimental protocol and the dose of Amiphenazole administered. The dose was likely too high.

  • Consider reducing the dose in subsequent experiments or discontinuing the use of Amiphenazole if a safe therapeutic window cannot be established.

  • Document the event in detail, including the dose, time of onset, duration of seizure activity, and all interventions.

Issue 2: Subject shows signs of cardiovascular distress (tachycardia, hypertension).

• Immediate Action:

  • Monitor cardiovascular parameters continuously (ECG, blood pressure).

  • Reduce or discontinue the administration of Amiphenazole.

  • Administer cardiovascular support medications as per your veterinarian's or institution's guidelines if parameters exceed safe limits.

• Follow-up Actions:

  • Analyze the dose-response relationship for cardiovascular effects.

  • Consider a lower dose or a slower rate of administration.

  • Pre-screening subjects for underlying cardiovascular conditions may be necessary for higher-level preclinical studies.

Issue 3: Subject displays excessive CNS stimulation (hyperactivity, agitation, vocalization).

• Immediate Action:

  • Place the subject in a quiet, low-stimulus environment.

  • Monitor for escalation of symptoms, particularly the emergence of seizure-like activity.

• Follow-up Actions:

  • This is likely a sign that the dose is approaching the threshold for more severe CNS side effects.

  • Reduce the dose in future experiments.

  • Ensure that the experimental environment is not contributing to the overstimulation.

Data Presentation: Potential Side Effects of Amiphenazole (based on Analeptic Drug Class)

Side Effect Category	Potential Side Effect	Severity	Expected Onset
Central Nervous System	Seizures/Convulsions	High	Dose-dependent, rapid
Tremors/Muscle Twitching	Moderate	Dose-dependent, rapid
Anxiety/Restlessness	Mild to Moderate	Dose-dependent
Insomnia	Mild to Moderate	Dose-dependent
Dizziness	Mild	Dose-dependent
Cardiovascular	Tachycardia (Increased Heart Rate)	Moderate	Rapid
Hypertension (Increased Blood Pressure)	Moderate	Rapid
Cardiac Arrhythmias	High	High doses, rapid
Respiratory	Rapid Breathing	Mild to Moderate	Rapid
Other	Vomiting	Mild	Dose-dependent

Disclaimer: This table is a summary of potential side effects based on the known profile of analeptic CNS stimulants. The precise incidence and severity of these side effects for Amiphenazole are not well-documented in recent literature.

Experimental Protocols

Protocol 1: In Vivo Assessment of Seizure Liability

• Objective: To determine the convulsive threshold of Amiphenazole.

• Subjects: Rodents (mice or rats) are commonly used.

• Methodology:

  • Subjects are administered escalating doses of Amiphenazole via the intended route of administration (e.g., intraperitoneal, intravenous).

  • A control group receives the vehicle solution.

  • Subjects are observed continuously for a defined period (e.g., 60 minutes) for signs of seizure activity. Seizure activity can be scored using a standardized scale (e.g., the Racine scale for scoring seizure severity).

  • The latency to the first sign of seizure and the severity of the seizure at each dose are recorded.

  • For more detailed analysis, electroencephalography (EEG) can be used to monitor for epileptiform brain activity.

• Data Analysis: The dose at which 50% of the subjects exhibit clonic or tonic-clonic seizures (CD50) is calculated.

Protocol 2: Cardiovascular Safety Assessment in Anesthetized Subjects

• Objective: To evaluate the effects of Amiphenazole on cardiovascular parameters.

• Subjects: Anesthetized rodents or larger mammals (e.g., dogs, non-human primates) instrumented for cardiovascular monitoring.

• Methodology:

  • Subjects are anesthetized and instrumented to continuously record an electrocardiogram (ECG) and arterial blood pressure.

  • A baseline recording is obtained.

  • Escalating doses of Amiphenazole are administered intravenously.

  • Heart rate, blood pressure (systolic, diastolic, mean arterial), and ECG intervals (e.g., PR, QRS, QT) are recorded and analyzed.

• Data Analysis: Changes from baseline in cardiovascular parameters are calculated for each dose. Dose-response curves are generated to determine the threshold for significant cardiovascular effects.

Mandatory Visualizations

Caption: Experimental workflow for preclinical screening of Amiphenazole side effects.

Caption: Hypothetical signaling pathway for Amiphenazole's effects and side effects.

Caption: Troubleshooting decision tree for adverse events during Amiphenazole administration.

References

• 1. Amiphenazole - Wikipedia [en.wikipedia.org]
• 2. lkouniv.ac.in [lkouniv.ac.in]
• 3. Analeptic - Wikipedia [en.wikipedia.org]
• 4. brainkart.com [brainkart.com]
• 5. History of Respiratory Stimulants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Respiratory Stimulants: Drug Class, Uses, Side Effects, Drug Names [rxlist.com]
• 7. Treatment of drug‐induced seizures - PMC [pmc.ncbi.nlm.nih.gov]

Amiphenazole Stability and Storage: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the stability and storage of Amiphenazole. Adherence to these best practices is critical for ensuring the integrity of experimental results and the development of stable pharmaceutical formulations.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid Amiphenazole?

A1: For optimal stability, solid Amiphenazole should be stored in a dry, dark environment. For short-term storage (days to weeks), a temperature of 0 - 4°C is recommended. For long-term storage (months to years), Amiphenazole should be kept at -20°C.[1] Proper storage is crucial to prevent degradation and ensure a shelf life of over two years.[1]

Q2: How should I prepare and store Amiphenazole stock solutions?

A2: Amiphenazole is soluble in DMSO, which can be used to prepare stock solutions.[1] For short-term storage of stock solutions, refrigeration at 0 - 4°C for a few days to weeks is acceptable. For longer-term storage, it is recommended to keep the stock solutions at -20°C.[1] It is advisable to prepare fresh solutions for critical experiments to avoid potential degradation.

Q3: Is there a more stable form of Amiphenazole available?

A3: Yes, the hydrochloride salt of Amiphenazole is considered more stable and is often used in pharmaceutical preparations.[2] If you are observing stability issues with the free base, consider using Amiphenazole hydrochloride.

Q4: What are the potential degradation pathways for Amiphenazole?

A4: While specific degradation pathways for Amiphenazole are not extensively documented in publicly available literature, compounds with similar chemical structures, such as 2-aminothiazoles, are known to be susceptible to oxidation and dimerization, particularly in DMSO at room temperature. The 5-position of the thiazole ring can be a site of reactivity. It is also plausible that Amiphenazole could undergo hydrolysis or photolysis under certain conditions, which are common degradation pathways for many pharmaceuticals.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Inconsistent experimental results	Degradation of Amiphenazole stock solution.	- Prepare fresh stock solutions before each experiment. - Store stock solutions in small, single-use aliquots at -20°C to avoid repeated freeze-thaw cycles. - Verify the concentration of the stock solution using a validated analytical method (e.g., HPLC-UV) before use.
Appearance of unknown peaks in chromatogram	Formation of degradation products.	- Conduct a forced degradation study to identify potential degradation products and their retention times. - Adjust HPLC method parameters (e.g., mobile phase composition, gradient) to achieve better separation of the parent drug from degradation products. - Use a mass spectrometer (LC-MS) to identify the mass of the unknown peaks and aid in structure elucidation.
Loss of potency over time	Inappropriate storage conditions.	- Ensure solid Amiphenazole is stored at the recommended temperature, protected from light and moisture. - For solutions, use amber vials and store at -20°C for long-term storage.

Quantitative Stability Data

Stress Condition	Typical Reagents and Conditions	Purpose
Acid Hydrolysis	0.1 M to 1 M HCl at room temperature or elevated (e.g., 60°C).	To assess stability in acidic environments.
Base Hydrolysis	0.1 M to 1 M NaOH at room temperature or elevated (e.g., 60°C).	To evaluate stability in alkaline conditions.
Oxidation	3% to 30% Hydrogen Peroxide (H₂O₂) at room temperature.	To determine susceptibility to oxidative degradation.
Thermal Degradation	Dry heat (e.g., 60-80°C) for an extended period.	To investigate the effect of temperature on stability.
Photostability	Exposure to a combination of UV and visible light (e.g., 1.2 million lux hours and 200 watt hours/square meter).	To assess degradation upon exposure to light.

Experimental Protocols

Protocol: Stability-Indicating HPLC Method Development for Amiphenazole

This protocol provides a general framework for developing a stability-indicating High-Performance Liquid Chromatography (HPLC) method for Amiphenazole.

1. Instrumentation and Columns:

• HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point.

2. Mobile Phase Selection and Optimization:

• Start with a simple mobile phase, such as a mixture of acetonitrile or methanol and a buffer (e.g., phosphate or acetate buffer).

• The pH of the aqueous phase should be optimized to ensure good peak shape for the basic Amiphenazole molecule (typically pH 3-7).

• A gradient elution may be necessary to separate the parent drug from its degradation products.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10-20 µL

• Column Temperature: 25-30°C

• Detection Wavelength: Determine the wavelength of maximum absorbance (λmax) of Amiphenazole using a UV scan (a PDA detector is useful for this).

4. Forced Degradation Study:

• Prepare solutions of Amiphenazole (e.g., in methanol or a suitable buffer) and subject them to stress conditions as outlined in the "Quantitative Stability Data" table.

• Analyze the stressed samples at various time points.

• The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).

5. Method Validation:

• The developed method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness to ensure it is stability-indicating.

Visualizations

Caption: Recommended storage conditions for solid and solution forms of Amiphenazole.

References

• 1. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 2. ijcrt.org [ijcrt.org]

Amiphenazole Experiments: Technical Support and Troubleshooting Guide

Welcome to the Technical Support Center for Amiphenazole Experiments. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with Amiphenazole. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to assist in achieving accurate and reproducible results.

Troubleshooting Guide & FAQs

This section addresses common issues and unexpected outcomes that may arise during Amiphenazole experiments.

Question/Issue	Possible Cause(s)	Recommended Solution(s)
Why am I not observing a significant reversal of opioid-induced respiratory depression?	Inadequate Dose of Amiphenazole: The dose may be insufficient to counteract the specific opioid and its dosage. Potency of the Opioid: The opioid used may be particularly potent, requiring a higher dose of Amiphenazole. Animal Model Variability: Species, strain, age, and sex of the animal model can influence drug metabolism and response.	Dose-Response Study: Conduct a dose-response experiment to determine the optimal effective dose of Amiphenazole for your specific opioid and animal model. A study in dogs showed that 20 mg/kg of Amiphenazole was effective against respiratory depression induced by 10 mg/kg of morphine.[1] Review Literature: Consult literature for established effective dose ranges of Amiphenazole against the specific opioid you are using. Control for Variables: Ensure consistency in your animal model selection and experimental conditions.
My animals are exhibiting hyperexcitability, tremors, or convulsions.	Amiphenazole Overdose: High doses of Amiphenazole can lead to central nervous system (CNS) overstimulation. Interaction with Other Substances: The experimental paradigm may involve other substances that potentiate the stimulant effects of Amiphenazole.	Dose Adjustment: Reduce the dose of Amiphenazole. In mice, 100 mg/kg of Amiphenazole has been observed to cause hyperexcitability and convulsions.[1] Review Protocol: Carefully review all administered substances for potential synergistic CNS stimulant effects. Monitor Animals Closely: Continuously monitor animals for adverse effects and be prepared to provide supportive care if necessary.
The analgesic effect of the opioid is being reversed along with the respiratory depression.	Drug Specificity: While Amiphenazole is reported to have less effect on analgesia than other antagonists, some interaction may still occur.[2] Complex Pain Model: The nature of the pain model may influence the interaction between the opioid and Amiphenazole.	Use a Different Antagonist: Consider using an antagonist with a different pharmacological profile if preserving analgesia is critical. Refine Pain Assessment: Employ detailed and multiple methods of pain assessment to accurately determine the level of analgesia.
I am seeing inconsistent results across my experimental groups.	Poor Drug Solubility/Formulation: Inconsistent drug formulation can lead to variable dosing. Inaccurate Dosing: Errors in calculating or administering the drug volume. Variability in Respiratory Measurement: Inconsistent technique or equipment calibration for measuring respiratory parameters.	Standardize Formulation: Develop and adhere to a standardized protocol for drug formulation. Verify Dosing Calculations: Double-check all calculations and ensure accurate administration techniques. Calibrate Equipment: Regularly calibrate all respiratory monitoring equipment and standardize the measurement procedure.

Experimental Protocols

Below are detailed methodologies for key experiments involving Amiphenazole.

In Vivo Model of Morphine-Induced Respiratory Depression and Amiphenazole Antagonism in Dogs

Objective: To assess the efficacy of Amiphenazole in reversing respiratory depression induced by morphine in a canine model.

Materials:

• Healthy adult dogs of a specific breed (e.g., Beagle)

• Morphine sulfate solution

• Amiphenazole hydrochloride solution

• Physiological monitoring system (for respiratory rate, tidal volume, blood gases)

• Intravenous (IV) and subcutaneous (SC) catheters

Procedure:

• Animal Preparation: Acclimatize dogs to the laboratory environment. On the day of the experiment, place an IV catheter for drug administration and an arterial catheter for blood gas analysis.

• Baseline Measurement: Record baseline respiratory parameters (respiratory rate, tidal volume, and arterial blood gases) for a stable period (e.g., 30 minutes).

• Induction of Respiratory Depression: Administer morphine sulfate at a dose of 10 mg/kg via subcutaneous injection.[1]

• Monitoring: Continuously monitor respiratory parameters. Respiratory depression is typically characterized by a significant decrease in respiratory rate and an increase in arterial pCO2.

• Amiphenazole Administration: Once significant respiratory depression is established, administer Amiphenazole at a dose of 20 mg/kg intravenously.[1]

• Post-Treatment Monitoring: Continue to monitor respiratory parameters for at least 2 hours post-Amiphenazole administration to observe the reversal of respiratory depression and any potential recurrence.

• Data Analysis: Compare respiratory parameters at baseline, post-morphine, and post-Amiphenazole time points using appropriate statistical analysis (e.g., repeated measures ANOVA).

Data Summary

The following tables summarize quantitative data from preclinical Amiphenazole studies.

Table 1: Effect of Amiphenazole on Morphine-Induced Respiratory Depression in Dogs

Treatment Group	Dose	Effect on Respiratory Rate	Reference
Morphine	10 mg/kg SC	Significant decrease	[1]
Amiphenazole	20 mg/kg IV	Reversal of morphine-induced decrease	[1]

Table 2: Observed Side Effects of Amiphenazole in Animal Models

Animal Model	Dose	Observed Side Effects	Reference
Mice	100 mg/kg IP	Hyperexcitability, shaking, ataxia, convulsions	[1]

Visualizations

Signaling Pathways and Workflows

The precise molecular mechanism of Amiphenazole is not fully elucidated. It is known to be a respiratory stimulant, and its effects are likely mediated through the central and peripheral chemoreceptors that regulate respiration. It was often used in combination with Bemegride, a known GABA-A receptor antagonist. The following diagram illustrates a hypothetical pathway based on the known pharmacology of respiratory stimulants and the context of Amiphenazole's use.

Caption: Hypothetical mechanism of Amiphenazole as a respiratory stimulant.

Experimental Workflow

The following diagram outlines the general workflow for an in vivo experiment investigating the effects of Amiphenazole on opioid-induced respiratory depression.

Caption: General workflow for in vivo Amiphenazole experiments.

References

• 1. ebm-journal.org [ebm-journal.org]
• 2. Antagonists of morphine-induced respiratory depression. A study in postoperative patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for Amiphenazole Administration in Conscious Rats

This technical support center provides guidance for researchers, scientists, and drug development professionals on the administration of Amiphenazole to conscious rats. Due to the limited availability of specific refined protocols for Amiphenazole in the current literature, this guide synthesizes best practices for the administration of Central Nervous System (CNS) stimulants to rodents, offering a foundational framework for protocol development and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is Amiphenazole and what are its primary effects?

A1: Amiphenazole is a CNS and respiratory stimulant.[1][2] It primarily acts on the brainstem and spinal cord to increase the activity of respiratory and vasomotor centers.[1] Historically, it was used as an antidote for barbiturate or opiate overdose.[3]

Q2: What are the potential adverse effects of Amiphenazole in rats?

A2: While specific data for rats is limited, adverse effects associated with Amiphenazole and other CNS stimulants can include nausea, coughing, restlessness, hypertension, tachycardia, arrhythmias, and convulsions at higher doses.[1] Close monitoring of the animal's behavior and physiological state post-administration is crucial.

Q3: How should I prepare Amiphenazole for administration?

A3: Amiphenazole is available as a free base and a hydrochloride salt.[4][5] The hydrochloride salt is generally more water-soluble.[4] For administration, Amiphenazole may need to be dissolved in a suitable vehicle. The choice of vehicle will depend on the administration route and the solubility of the specific form of Amiphenazole used. It is recommended to perform solubility tests in various pharmaceutically acceptable vehicles to determine the most appropriate one.[6]

Q4: What are the recommended routes of administration for Amiphenazole in conscious rats?

A4: Common routes for systemic drug administration in conscious rats include oral gavage (PO), intraperitoneal (IP), and intravenous (IV). The choice of route will depend on the desired pharmacokinetic profile of the study. IV administration provides the most rapid onset of action, followed by IP, and then PO.[7]

Experimental Protocols

Detailed methodologies for the key administration routes are provided below. It is imperative that all procedures are performed by trained personnel in accordance with institutional animal care and use guidelines.

Protocol 1: Oral Gavage (PO) Administration

Oral gavage is a precise method for delivering a specific volume of a substance directly into the stomach.

Materials:

• Appropriately sized gavage needle (e.g., 16-18 gauge for adult rats)[8]

• Syringe

• Amiphenazole solution

• Water or lubricant for the gavage needle tip[9]

Procedure:

• Animal Restraint: Gently restrain the rat to immobilize its head and align the head and body vertically.[10] This can be achieved by holding the rat over the neck and thoracic region while supporting its lower body.[9]

• Gavage Needle Measurement: Measure the gavage needle externally from the tip of the rat's nose to the last rib to determine the correct insertion depth. Mark this depth on the needle.[9]

• Needle Insertion: Moisten the tip of the gavage needle with water or a suitable lubricant.[9] Gently insert the needle into the mouth, passing it over the tongue and into the esophagus. The rat should swallow as the needle is advanced.[9] Do not force the needle. If resistance is met, withdraw and reinsert.[9]

• Substance Administration: Once the needle is at the predetermined depth, administer the Amiphenazole solution slowly.[10]

• Needle Withdrawal: After administration, withdraw the needle gently along the same path of insertion.[10]

• Monitoring: Observe the rat for any signs of respiratory distress or discomfort.[11]

Protocol 2: Intraperitoneal (IP) Injection

IP injection allows for rapid absorption of substances into the systemic circulation.

Materials:

• Sterile syringe and needle (e.g., 23-25 gauge)[12]

• Amiphenazole solution

• 70% Isopropyl alcohol

Procedure:

• Animal Restraint: Restrain the rat securely. One common method is to have one person restrain the animal while another performs the injection.[7] The rat should be positioned on its back with its head tilted slightly downward.[13]

• Injection Site Identification: The recommended injection site is the lower right quadrant of the abdomen to avoid the cecum and urinary bladder.[14][15]

• Site Preparation: Swab the injection site with 70% isopropyl alcohol.[15]

• Needle Insertion: Insert the needle, bevel up, at a 30-45 degree angle to the abdominal wall.[14][15]

• Aspiration: Gently pull back on the syringe plunger to ensure no fluid (urine or blood) is aspirated. If fluid is present, withdraw the needle and re-attempt with a fresh needle and syringe.[13]

• Injection: If no fluid is aspirated, inject the Amiphenazole solution.

• Needle Withdrawal and Monitoring: Withdraw the needle and return the rat to its cage. Monitor for any signs of distress.[12]

Protocol 3: Intravenous (IV) Injection (Tail Vein)

IV injection provides the most direct and rapid route of administration. This procedure requires a high degree of technical skill.

Materials:

• Sterile syringe and needle (e.g., 25-27 gauge)[16]

• Amiphenazole solution

• Restraining device for rats

• Heat lamp or warm water to induce vasodilation[16]

• 70% Isopropyl alcohol

Procedure:

• Animal Preparation: Place the rat in a suitable restraining device.[16] Warm the tail using a heat lamp or by immersing it in warm water to dilate the lateral tail veins.[16]

• Site Preparation: Clean the tail with 70% isopropyl alcohol.

• Needle Insertion: Insert the needle, bevel up, into one of the lateral tail veins at a shallow angle.

• Confirmation of Placement: A small amount of blood may enter the hub of the needle upon successful entry into the vein.

• Injection: Inject the Amiphenazole solution slowly. Observe for any swelling at the injection site, which would indicate extravasation.

• Needle Withdrawal and Monitoring: Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding. Return the rat to its cage and monitor its condition.

Data Presentation: Administration Parameters

The following tables provide general guidelines for administration volumes and needle sizes for rats. The exact dosage of Amiphenazole should be determined based on dose-response studies.

Table 1: Recommended Maximum Administration Volumes for Rats

Route of Administration	Recommended Maximum Volume (ml/kg)
Oral Gavage (PO)	10-20
Intraperitoneal (IP)	10
Intravenous (IV) Bolus	5

Source: Adapted from references[8][16][17]

Table 2: Suggested Needle Sizes for Administration in Rats

Route of Administration	Recommended Needle Gauge
Intraperitoneal (IP)	23-25 G
Intravenous (IV) Tail Vein	25-27 G
Oral Gavage	16-18 G

Source: Adapted from references[12][16]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Difficulty in Administering Full Dose (Oral Gavage)	Improper restraint, resistance from the animal.	Ensure the rat is properly restrained and the head and neck are aligned. Do not force the gavage needle. Allow the animal to swallow the tube.[10]
Regurgitation or Respiratory Distress After Oral Gavage	Accidental administration into the trachea, excessive volume.	Immediately stop the procedure. Monitor the animal closely. If distress is severe, euthanize the animal. Review gavage technique and ensure correct needle placement and volume.[11]
Leakage from IP Injection Site	Needle too large, improper injection angle.	Use a smaller gauge needle. Ensure the needle fully penetrates the peritoneal wall. Apply gentle pressure to the site after injection.
Vocalization or Signs of Pain During IP Injection	Irritating vehicle or compound, injection into muscle or organ.	Ensure the pH of the solution is close to neutral.[18] Review injection technique to ensure proper placement in the peritoneal cavity.
Swelling at IV Injection Site (Tail Vein)	Extravasation (leakage of the substance into the surrounding tissue).	Stop the injection immediately. Withdraw the needle. The substance will be absorbed subcutaneously, which may alter the intended pharmacokinetics.
Hyperactivity, Seizures, or Stereotyped Behavior	High dose of CNS stimulant.	This is a potential dose-dependent effect of CNS stimulants.[1] Reduce the dose in subsequent experiments. Monitor the animal until symptoms subside. Provide supportive care as needed.
Compound Precipitation in Solution	Poor solubility of Amiphenazole in the chosen vehicle.	Test the solubility of Amiphenazole in different vehicles (e.g., saline, PBS, DMSO, cyclodextrins).[6] Gentle warming or sonication may aid dissolution, but stability must be confirmed.[19]

Visualizations

Figure 1. Experimental workflow for Amiphenazole administration in conscious rats.

Figure 2. Hypothetical signaling pathway for a CNS stimulant like Amiphenazole.

Figure 3. Troubleshooting flowchart for adverse events with CNS stimulants.

References

• 1. JaypeeDigital | Central nervous system stimulants and psychotomimetics [jaypeedigital.com]
• 2. Amiphenazole | C9H9N3S | CID 10275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Barbiturate poisoning treated with amiphenazole and bemegride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 8. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 9. research.fsu.edu [research.fsu.edu]
• 10. ouv.vt.edu [ouv.vt.edu]
• 11. research.sdsu.edu [research.sdsu.edu]
• 12. animalcare.ubc.ca [animalcare.ubc.ca]
• 13. Intraperitoneal Injection in Rats | Animals in Science [queensu.ca]
• 14. animalcare.ubc.ca [animalcare.ubc.ca]
• 15. research.vt.edu [research.vt.edu]
• 16. dsv.ulaval.ca [dsv.ulaval.ca]
• 17. iacuc.wsu.edu [iacuc.wsu.edu]
• 18. ntnu.edu [ntnu.edu]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Proactive Monitoring for Potential Metabolic Acidosis in Amiphenazole Research

Disclaimer: There is currently no direct evidence in the scientific literature to suggest that Amiphenazole, a respiratory stimulant, causes metabolic acidosis. This technical support guide has been developed as a precautionary resource for researchers, scientists, and drug development professionals using Amiphenazole in their studies. The information provided is based on the general principles of drug-induced metabolic acidosis and is intended to facilitate proactive monitoring and management should this unexpected adverse event occur.

Frequently Asked Questions (FAQs)

Q1: Is metabolic acidosis a known side effect of Amiphenazole?

A1: Based on a comprehensive review of available scientific literature, metabolic acidosis is not a documented side effect of Amiphenazole. This guide is for informational and precautionary purposes.

Q2: What is metabolic acidosis?

A2: Metabolic acidosis is a condition characterized by an increase in the body's acidity, resulting from either an overproduction of acid, an inability of the kidneys to remove acid, or a loss of bicarbonate.[1][2][3] It is a serious condition that can disrupt normal physiological processes.

Q3: What are the general signs of metabolic acidosis in a laboratory setting?

A3: In animal models, signs of metabolic acidosis can be subtle and may include hyperventilation (deep, rapid breathing), lethargy, and altered consciousness. Biochemical indicators are the most reliable for diagnosis and include decreased blood pH, low bicarbonate levels, and an altered anion gap.[3][4]

Q4: What are the potential, though undocumented, mechanisms by which a drug like Amiphenazole could theoretically lead to metabolic acidosis?

A4: While not reported for Amiphenazole, drugs can induce metabolic acidosis through various mechanisms.[1][2][3][4][5] These include:

• Lactic Acidosis: Interference with cellular respiration and energy production, leading to an accumulation of lactic acid.

• Renal Tubular Acidosis: Direct or indirect effects on kidney function, impairing the excretion of acid or reabsorption of bicarbonate.

• Accumulation of Acidic Metabolites: If the drug's metabolism produces acidic byproducts.

Troubleshooting Guide: Investigating Suspected Metabolic Acidosis

If you observe signs of metabolic acidosis or have unexpected experimental outcomes that could be related to a systemic pH imbalance during your Amiphenazole studies, the following troubleshooting steps may be considered.

Issue	Potential Cause	Recommended Action
Unexpected increase in respiratory rate in animal models.	Respiratory compensation for underlying metabolic acidosis.	1. Measure arterial or venous blood gases to assess pH, pCO2, and bicarbonate levels. 2. Analyze serum electrolytes to calculate the anion gap.
Decreased blood pH and bicarbonate levels confirmed.	Potential drug-induced metabolic acidosis.	1. Temporarily suspend Amiphenazole administration to see if the acidosis resolves. 2. Investigate the type of metabolic acidosis by calculating the anion gap.
High anion gap metabolic acidosis.	Possible accumulation of unmeasured anions (e.g., lactate, ketoacids).	1. Measure blood lactate and ketone levels. 2. Review the experimental protocol for other potential confounding factors.
Normal anion gap metabolic acidosis.	Possible renal or gastrointestinal bicarbonate loss.	1. Assess renal function parameters (e.g., creatinine, BUN). 2. Consider if the experimental model has underlying conditions affecting bicarbonate handling.

Experimental Protocols

Protocol 1: Blood Gas and Electrolyte Analysis for Monitoring Acid-Base Status

Objective: To determine the acid-base status of an animal model during an experiment involving Amiphenazole.

Methodology:

• Sample Collection:

  • Collect arterial or venous blood samples at baseline (before Amiphenazole administration) and at predetermined time points during the experiment.

  • Use heparinized syringes to prevent clotting.

• Analysis:

  • Immediately analyze the blood samples using a blood gas analyzer to measure pH, partial pressure of carbon dioxide (pCO2), and bicarbonate (HCO3-).

  • Concurrently, analyze serum or plasma for electrolytes (sodium, potassium, chloride) to calculate the anion gap.

• Anion Gap Calculation:

  • Anion Gap = ([Na+] + [K+]) - ([Cl-] + [HCO3-])

• Interpretation:

  • A low blood pH (<7.35) and low bicarbonate (<22 mEq/L) indicate metabolic acidosis.

  • The anion gap will help to differentiate the type of metabolic acidosis.

Protocol 2: Assessment of Renal Function

Objective: To evaluate the potential impact of Amiphenazole on renal function.

Methodology:

• Urine Collection:

  • Collect urine samples at baseline and throughout the experimental period.

  • Measure urine output and pH.

• Blood Chemistry:

  • Collect blood samples to measure serum creatinine and blood urea nitrogen (BUN) as indicators of glomerular filtration rate.

• Interpretation:

  • An increase in serum creatinine and BUN may suggest impaired renal function, which could contribute to metabolic acidosis.

Visualizations

Caption: Troubleshooting workflow for suspected metabolic acidosis.

Caption: Hypothetical pathways of drug-induced metabolic acidosis.

References

• 1. researchgate.net [researchgate.net]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. Drug-Induced Metabolic Acidosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacologically-induced metabolic acidosis: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Improving the therapeutic window of Amiphenazole in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Amiphenazole. Our goal is to help you navigate experimental challenges and improve the therapeutic window of this compound in your studies.

Frequently Asked Questions (FAQs)

Q1: What is Amiphenazole and what is its primary mechanism of action?

Amiphenazole (also known as Daptazile) is a respiratory stimulant.[1] Historically, it was used to counteract respiratory depression caused by barbiturate or opiate overdose, often in combination with bemegride.[1] While its precise molecular mechanism is not fully elucidated, it is classified as a central nervous system (CNS) stimulant.[2] Some CNS stimulants are known to act by increasing the release of neurotransmitters like norepinephrine.[3][4][5] This can lead to increased neuronal activity in the respiratory centers of the brainstem, resulting in an increased respiratory rate and depth.[2][6]

Q2: What are the known challenges and adverse effects associated with Amiphenazole in experimental settings?

The primary challenge with Amiphenazole is its narrow therapeutic window.[6] At doses close to the effective therapeutic dose, adverse effects can occur. These can include nausea, coughing, restlessness, hypertension, tachycardia, arrhythmias, and convulsions.[2] Due to these potential side effects, more effective respiratory stimulants with better safety profiles, such as doxapram, have largely replaced amiphenazole in clinical use.[1]

Q3: How can the therapeutic window of Amiphenazole be improved in my experiments?

Improving the therapeutic index of a drug is a key challenge in preclinical development.[7] For Amiphenazole, several strategies can be explored:

• Co-administration with other agents: Amiphenazole has historically been used in combination with bemegride. Investigating synergistic or protective effects of other compounds could be a viable strategy.

• Dose fractionation: Administering the total dose in smaller, more frequent intervals can sometimes reduce peak concentration-related toxicities while maintaining efficacy.[8]

• Novel drug delivery systems: Developing formulations that provide a controlled release of Amiphenazole could help maintain plasma concentrations within the therapeutic window for a longer duration, avoiding sharp peaks that may lead to toxicity.

• Route of administration: The method of administration can significantly impact a drug's pharmacokinetic profile and toxicity. Lethal dosage often varies depending on the method of administration.[9] Experimenting with different routes (e.g., intravenous, intraperitoneal, oral) may reveal a more favorable therapeutic index.

Q4: What are the key pharmacokinetic parameters to consider when working with Amiphenazole?

Key pharmacokinetic parameters to determine in your experimental model include:

• Half-life (t½): The time it takes for the concentration of the drug in the body to be reduced by half.[10][11] Most drugs are considered to have a negligible effect after four-to-five half-lives.[10]

• Clearance (CL): The volume of plasma from which the drug is completely removed per unit of time.

• Volume of distribution (Vd): The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

• Bioavailability (F%): The fraction of an administered dose of unchanged drug that reaches the systemic circulation.

Understanding these parameters is crucial for designing effective dosing regimens and avoiding toxicity.[12]

Quantitative Data Summary

Table 1: Amiphenazole Efficacy and Toxicity in Rodent Models (Illustrative)

Parameter	Species/Strain	Route of Administration	Value
ED50 (Respiratory Stimulation)	Mouse (e.g., C57BL/6)	Intravenous (IV)	[Data to be determined]
Rat (e.g., Sprague-Dawley)	Intravenous (IV)	[Data to be determined]
LD50 (Acute Toxicity)	Mouse (e.g., C57BL/6)	Intravenous (IV)	[Data to be determined]
Rat (e.g., Sprague-Dawley)	Intravenous (IV)	[Data to be determined]
Mouse (e.g., C57BL/6)	Oral (PO)	[Data to be determined]
Rat (e.g., Sprague-Dawley)	Oral (PO)	[Data to be determined]

ED50 (Effective Dose, 50%) is the dose that produces a therapeutic effect in 50% of the population. LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.[9][13]

Table 2: Amiphenazole Pharmacokinetic Parameters in Rodent Models (Illustrative)

Parameter	Species/Strain	Route of Administration	Value
Half-life (t½)	Rat (e.g., Sprague-Dawley)	Intravenous (IV)	[Data to be determined]
Clearance (CL)	Rat (e.g., Sprague-Dawley)	Intravenous (IV)	[Data to be determined]
Volume of Distribution (Vd)	Rat (e.g., Sprague-Dawley)	Intravenous (IV)	[Data to be determined]
Bioavailability (F%)	Rat (e.g., Sprague-Dawley)	Oral (PO) vs. IV	[Data to be determined]

Experimental Protocols

Protocol 1: Determination of ED50 for Respiratory Stimulation in a Rat Model of Opioid-Induced Respiratory Depression

• Animal Model: Adult male Sprague-Dawley rats (250-300g).

• Acclimatization: House animals in a controlled environment for at least one week prior to the experiment.

• Induction of Respiratory Depression: Administer a standardized dose of an opioid agonist (e.g., morphine or fentanyl) to induce a consistent and significant decrease in respiratory rate.

• Amiphenazole Administration:

  • Prepare a stock solution of Amiphenazole in a suitable vehicle (e.g., saline).

  • Administer escalating doses of Amiphenazole intravenously (IV) to different groups of animals.

  • Include a vehicle control group.

• Monitoring:

  • Continuously monitor respiratory rate and tidal volume using a whole-body plethysmography system.

  • Record baseline respiratory parameters before opioid administration, after opioid administration, and at regular intervals after Amiphenazole administration.

• Data Analysis:

  • Calculate the percent reversal of respiratory depression for each dose of Amiphenazole.

  • Determine the ED50 using a dose-response curve analysis.

Protocol 2: Acute Toxicity Study (LD50 Determination) in Mice

• Animal Model: Adult male and female mice (e.g., CD-1), 8-12 weeks old.

• Dose Formulation: Prepare a range of Amiphenazole doses in a suitable vehicle.

• Administration: Administer a single dose of Amiphenazole to different groups of mice via the intended experimental route (e.g., IV or oral gavage). Include a vehicle control group.

• Observation:

  • Observe animals continuously for the first 4 hours after administration for clinical signs of toxicity (e.g., convulsions, lethargy, changes in respiration).

  • Continue to observe animals at least twice daily for 14 days.

• Data Collection: Record mortality in each dose group.

• Data Analysis: Calculate the LD50 using a recognized statistical method (e.g., probit analysis).

Troubleshooting Guides

Issue 1: High variability in respiratory response to Amiphenazole.

• Possible Cause: Inconsistent level of respiratory depression induced by the opioid.

  • Solution: Ensure precise dosing of the opioid and allow sufficient time for its effects to stabilize before administering Amiphenazole.

• Possible Cause: Animal stress.

  • Solution: Handle animals gently and allow for adequate acclimatization to the experimental setup to minimize stress-induced respiratory changes.

• Possible Cause: Inaccurate dose administration.

  • Solution: Calibrate all equipment and use precise techniques for drug administration.

Issue 2: Unexpected animal mortality at presumed therapeutic doses.

• Possible Cause: Narrow therapeutic window of Amiphenazole.

  • Solution: Conduct a thorough dose-ranging study to more accurately define the therapeutic and toxic dose ranges in your specific animal model and experimental conditions.

• Possible Cause: Rapid intravenous injection causing acute cardiovascular effects.

  • Solution: Administer the drug as a slow intravenous infusion rather than a bolus.

• Possible Cause: Interaction with anesthetics if used.

  • Solution: If anesthesia is required, select an agent with minimal respiratory depressant effects and ensure the depth of anesthesia is consistent across all animals.

Visualizations

Caption: Putative signaling pathway for Amiphenazole-induced respiratory stimulation.

Caption: Experimental workflow for determining the therapeutic window of Amiphenazole.

References

• 1. Amiphenazole - Wikipedia [en.wikipedia.org]
• 2. JaypeeDigital | Central nervous system stimulants and psychotomimetics [jaypeedigital.com]
• 3. Norepinephrine releasing agent - Wikipedia [en.wikipedia.org]
• 4. Norepinephrine–dopamine releasing agent - Wikipedia [en.wikipedia.org]
• 5. drugs.com [drugs.com]
• 6. History of Respiratory Stimulants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Use of Drug Sensitisers to Improve Therapeutic Index in Cancer [mdpi.com]
• 8. Therapeutic index improvement of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Median lethal dose - Wikipedia [en.wikipedia.org]
• 10. drugs.com [drugs.com]
• 11. omnicalculator.com [omnicalculator.com]
• 12. Pharmacokinetics of drug overdose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. whs.rocklinusd.org [whs.rocklinusd.org]

Technical Support Center: Mitigating Amiphenazole's Cardiovascular Effects

This technical support center provides researchers, scientists, and drug development professionals with essential information, troubleshooting guides, and frequently asked questions (FAQs) regarding the cardiovascular effects of amiphenazole and related respiratory stimulants. Given the limited direct data on amiphenazole, this guide draws upon information from similar analeptic agents, particularly doxapram, to provide a comprehensive resource for experimental design and interpretation.

Frequently Asked Questions (FAQs)

Q1: What is amiphenazole and what are its primary cardiovascular effects?

A1: Amiphenazole is a respiratory stimulant that has been traditionally used to counteract respiratory depression induced by central nervous system depressants like barbiturates and opioids.[1][2] As a member of the analeptic class of drugs, it is expected to exhibit cardiovascular stimulant properties. While specific quantitative data for amiphenazole is limited, its pharmacological class and comparison with similar agents like doxapram suggest that its primary cardiovascular effects may include an increase in heart rate (tachycardia), a rise in blood pressure (hypertension), and an overall increase in cardiac output.[3][4][5] Arrhythmias have also been reported with the use of similar respiratory stimulants.[3][6]

Q2: What is the proposed mechanism of action for amiphenazole-induced cardiovascular effects?

A2: The cardiovascular effects of respiratory stimulants like amiphenazole are likely mediated through the stimulation of the sympathetic nervous system. This can involve the release of catecholamines, such as epinephrine and norepinephrine, which in turn act on adrenergic receptors in the heart and blood vessels. This stimulation leads to increased heart rate, myocardial contractility, and vasoconstriction, resulting in elevated blood pressure.[5][7]

Q3: What are the potential risks for researchers to be aware of when working with amiphenazole in experimental models?

A3: Researchers should be aware of the potential for significant cardiovascular stimulation. Key risks include excessive tachycardia and hypertension, which could compromise the welfare of experimental animals and confound experimental results. In susceptible models, there is also a risk of cardiac arrhythmias.[3][6] Careful dose-response studies and continuous cardiovascular monitoring are crucial to mitigate these risks.

Q4: Are there any known strategies to mitigate the cardiovascular effects of amiphenazole during experiments?

A4: While specific mitigation strategies for amiphenazole are not well-documented, principles from similar stimulants can be applied. The use of beta-blockers, which antagonize the effects of catecholamines on the heart, could potentially blunt the tachycardic response.[7] However, this could also interfere with the primary respiratory stimulant effects under investigation. Careful titration of the amiphenazole dose to the lowest effective level is a primary mitigation strategy. Additionally, maintaining stable anesthesia and physiological parameters in animal models is critical to avoid exacerbating cardiovascular side effects.

Troubleshooting Guide for Experimental Studies

Observed Issue	Potential Cause	Troubleshooting Steps
Excessive Tachycardia	High dose of amiphenazole; Synergistic effect with other agents; Inadequate anesthesia.	1. Reduce the dose of amiphenazole. 2. Review all co-administered drugs for potential interactions. 3. Ensure the depth of anesthesia is adequate and stable. 4. Consider administration of a short-acting beta-blocker if cardiovascular effects are severe and confounding results, while noting the potential for interaction.
Sudden and Severe Hypertension	Catecholamine release due to amiphenazole; Interaction with other pressor agents.	1. Immediately lower or discontinue the amiphenazole infusion. 2. Check for other administered substances that could elevate blood pressure. 3. If necessary and experimentally appropriate, administer a rapid-acting vasodilator.
Cardiac Arrhythmias (e.g., extrasystoles, ventricular tachycardia)	High drug concentration; Pre-existing cardiac conditions in the animal model; Electrolyte imbalance.	1. Stop amiphenazole administration immediately. 2. Confirm normal electrolyte levels (e.g., potassium, magnesium). 3. If arrhythmias persist, consider antiarrhythmic drug administration based on the type of arrhythmia observed and the experimental protocol. 4. Screen animals for pre-existing cardiac abnormalities before inclusion in studies.
Variable or Unstable Blood Pressure Readings	Inaccurate monitoring equipment; Fluctuations in anesthetic depth; Hypovolemia.	1. Calibrate and confirm the proper functioning of blood pressure monitoring equipment. 2. Maintain a consistent and appropriate level of anesthesia. 3. Ensure the animal is normovolemic and receiving adequate fluid support.

Quantitative Data on Cardiovascular Effects of Doxapram (as a proxy for Amiphenazole)

The following table summarizes quantitative data on the cardiovascular effects of doxapram observed in a study on anesthetized dogs. This data can serve as an approximate guide for the expected magnitude of effects with amiphenazole.

Cardiovascular Parameter	Maximum Change Observed	Time to Peak Effect	Reference
Heart Rate	+40.5%	1st minute	[4]
Mean Aortic Pressure	+49%	3rd minute	[4]
Cardiac Index	+18%	3rd minute	[4]
Total Peripheral Resistance	+32%	3rd minute	[4]
Pulmonary Arterial Pressure	+48%	1st minute	[4]
Left Ventricular End-Diastolic Pressure	+79%	1st minute	[4]
Myocardial Blood Flow	+38%	3rd minute	[4]
Myocardial Oxygen Consumption	+74%	1st minute	[4]

Experimental Protocols

Protocol for Assessing Cardiovascular Effects of a Respiratory Stimulant in a Preclinical Anesthetized Canine Model

• Animal Preparation:

  • Fast adult beagle dogs overnight with free access to water.

  • Induce anesthesia with a suitable intravenous agent (e.g., propofol) and maintain with an inhalant anesthetic (e.g., isoflurane) at a stable concentration.

  • Intubate the animal and provide mechanical ventilation to maintain normal blood gas parameters.

  • Place a catheter in a peripheral artery (e.g., femoral artery) for continuous blood pressure monitoring and blood sampling.

  • Place a catheter in a peripheral vein for drug and fluid administration.

  • For more detailed cardiac measurements, a Swan-Ganz catheter can be placed in the pulmonary artery via the jugular vein to measure cardiac output, pulmonary artery pressure, and left ventricular end-diastolic pressure.

  • Attach ECG leads for continuous monitoring of heart rate and rhythm.

• Baseline Data Collection:

  • Allow the animal to stabilize under anesthesia for at least 30 minutes.

  • Record baseline cardiovascular parameters (heart rate, systolic/diastolic/mean arterial pressure, ECG) for a period of 15-30 minutes to ensure stability.

• Drug Administration:

  • Prepare a solution of the respiratory stimulant (e.g., amiphenazole or doxapram) at a known concentration.

  • Administer the drug intravenously as either a bolus injection over a set period or as a continuous infusion.

  • Start with a low dose and escalate in subsequent experimental groups to establish a dose-response relationship.

• Data Collection and Monitoring:

  • Continuously record all cardiovascular parameters throughout the experiment.

  • Collect data at frequent intervals (e.g., every minute for the first 15 minutes, then every 5 minutes) to capture the onset, peak, and duration of effects.

  • Monitor the animal for any adverse events, such as severe arrhythmias or hemodynamic instability.

• Data Analysis:

  • Calculate the percentage change from baseline for each cardiovascular parameter at each time point and for each dose.

  • Statistically analyze the data to determine the significance of the drug's effects.

Visualizations

Caption: Proposed signaling pathway for amiphenazole-induced cardiovascular effects.

Caption: General experimental workflow for assessing cardiovascular effects.

References

• 1. Amiphenazole Hydrochloride|CAS 942-31-4|Research [benchchem.com]
• 2. Amiphenazole - Wikipedia [en.wikipedia.org]
• 3. What are the side effects of Doxapram Hydrochloride? [synapse.patsnap.com]
• 4. [Doxapram-induced changes in circulation and myocardial efficiency (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. e-jvc.org [e-jvc.org]
• 6. drugs.com [drugs.com]
• 7. What is Doxapram Hydrochloride used for? [synapse.patsnap.com]

Reference Data & Comparative Studies

A Comparative Analysis of Amiphenazole and Modern Respiratory Stimulants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the historical respiratory stimulant Amiphenazole with modern therapeutic alternatives. The focus is on objective performance metrics, supported by available experimental data and detailed methodologies, to inform current research and drug development efforts.

Introduction to Respiratory Stimulants

Respiratory stimulants are a class of drugs that increase the respiratory drive, leading to an increase in the rate and depth of breathing. Historically, these agents, also known as analeptics, were used to counteract respiratory depression caused by drug overdoses (e.g., barbiturates, opioids) or to manage respiratory failure.[1] Amiphenazole, a drug used in the mid-20th century, falls into this historical category. However, the development of more specific and safer drugs has led to a significant evolution in the clinical management of respiratory depression. Modern respiratory stimulants offer more targeted mechanisms of action and improved therapeutic windows. This guide will explore the transition from broad-acting analeptics like Amiphenazole to the current generation of respiratory stimulants.

Amiphenazole: A Historical Perspective

Amiphenazole was traditionally used as an antidote for barbiturate and opiate overdose, often in combination with bemegride.[1] Its utility was noted in counteracting the sedative and respiratory depressant effects of morphine.[2] However, a 1980 double-blind study comparing it with other antagonists for morphine-induced respiratory depression found that while doxapram reversed respiratory depression without affecting analgesia, amiphenazole reversed both, a significant disadvantage in pain management.[3] By 1967, studies had already suggested that doxapram was a superior respiratory stimulant compared to amiphenazole and other available agents at the time.[4] The lack of specificity and a narrow therapeutic index ultimately led to Amiphenazole being largely replaced by more effective and safer alternatives.

Modern Respiratory Stimulants: Mechanisms and Performance

The modern era of respiratory stimulants is characterized by a deeper understanding of the neurochemical control of breathing, leading to the development of drugs with more precise mechanisms of action. These agents often target specific receptors and pathways involved in the regulation of respiration, offering a better safety and efficacy profile compared to older, non-specific central nervous system stimulants.

Data Presentation: Comparative Analysis

The following table summarizes the key characteristics of Amiphenazole and a selection of modern respiratory stimulants. Due to the limited availability of digitized quantitative data from the era of Amiphenazole's primary use, a direct numerical comparison is challenging.

Feature	Amiphenazole	Doxapram	Almitrine	AMPAkines (e.g., CX717)
Primary Mechanism of Action	Non-specific CNS stimulant	Peripheral chemoreceptor and central respiratory center stimulant	Peripheral chemoreceptor stimulant	Positive allosteric modulator of AMPA receptors
Primary Clinical Use	Historically for barbiturate/opioid overdose	Post-anesthetic respiratory depression, COPD exacerbations	Chronic obstructive pulmonary disease (COPD)	Investigational for opioid-induced respiratory depression
Effect on Respiratory Rate	Increase	Increase[5]	Increase	Increase[6]
Effect on Tidal Volume	Increase	Increase[5]	Increase	Increase[6]
Effect on Analgesia (in opioid-induced depression)	Reverses analgesia[3]	No significant effect on analgesia[3]	Not primarily used in this context	No significant reversal of analgesia[5]
Route of Administration	Intravenous	Intravenous	Oral	Oral, Intravenous
Adverse Effects	CNS overstimulation, convulsions	Hypertension, tachycardia, anxiety, tremor, vomiting	Peripheral neuropathy (with long-term use)	Tiredness, potential for excitotoxicity at high doses
Quantitative Data (Example: Reversal of Opioid-Induced Respiratory Depression in Rats)	Data not readily available	Minute volume significantly increased compared to vehicle control in morphine-induced respiratory depression.[7]	Minute volume significantly increased compared to vehicle control in morphine-induced respiratory depression.[7]	In sufentanil-treated rats, CX717 did not significantly improve ventilation.[6] However, in other studies with different opioids and ampakines, positive effects have been observed.[1]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental methodologies, the following diagrams are provided in DOT language.

Signaling Pathway of Doxapram

Caption: Signaling pathway of Doxapram.

Signaling Pathway of Almitrine

References

• 1. Countering opioid-induced respiratory depression by non-opioids that are respiratory stimulants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amiphenazole and Morphine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antagonists of morphine-induced respiratory depression. A study in postoperative patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. History of Respiratory Stimulants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Comparison of Breathing Stimulants for Reversal of Synthetic Opioid-Induced Respiratory Depression in Conscious Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Amiphenazole and Naloxone for Opioid Overdose Reversal

For Researchers, Scientists, and Drug Development Professionals

Introduction

The opioid crisis continues to be a significant public health challenge, demanding effective and rapid-acting reversal agents for overdose events. While naloxone is the current standard of care, historical treatments and alternative compounds offer valuable insights into the pharmacological management of opioid toxicity. This guide provides a detailed comparison of amiphenazole, a respiratory stimulant, and naloxone, a competitive opioid receptor antagonist, for the treatment of opioid overdose. The information is intended for researchers, scientists, and drug development professionals to facilitate a deeper understanding of these two agents.

Executive Summary

Naloxone is a specific and potent opioid antagonist that directly reverses the effects of opioids at their receptors.[1] Amiphenazole, in contrast, is a respiratory stimulant that was historically used to counteract the respiratory depression caused by opioids and other sedatives.[2] Modern medical practice has largely replaced amiphenazole with naloxone for the treatment of opioid overdose due to naloxone's targeted mechanism of action and superior safety profile.[2] This guide will delve into the distinct mechanisms, available data, and experimental context of each compound.

Comparative Data

Due to the historical use of amiphenazole and its replacement by naloxone, direct, modern comparative clinical trial data is not available. The following table summarizes the known characteristics of each compound based on historical and current scientific literature.

Feature	Amiphenazole	Naloxone
Primary Mechanism	Central and peripheral respiratory stimulant.[3]	Competitive antagonist at μ, κ, and δ opioid receptors.[1]
Specificity	Non-specific; stimulates respiration regardless of the cause of depression.[2]	Highly specific to opioid receptors.
Efficacy in Opioid Overdose	Historically used to counteract respiratory depression from morphine.[2]	The established first-line treatment for opioid overdose, effectively reversing respiratory depression.[1][4]
Onset of Action	Information on onset for opioid overdose is limited in available literature.	Intravenous: ~2 minutes. Intramuscular: 2-5 minutes. Intranasal: 8-13 minutes.
Duration of Action	Information is not readily available in modern literature.	30-90 minutes, which may be shorter than the duration of some opioids, requiring repeat dosing.
Potential Side Effects	Limited modern data; historically associated with potential for convulsions at higher doses.	Can precipitate acute opioid withdrawal symptoms in dependent individuals, including pain, nausea, vomiting, and tachycardia.[5]
Current Status	Largely replaced by more effective and specific treatments like naloxone.[2]	Standard of care for opioid overdose reversal.[4][6]

Signaling Pathways and Mechanisms of Action

The fundamental difference between amiphenazole and naloxone lies in their mechanisms of action. Naloxone is a direct antagonist, while amiphenazole acts as a general physiological stimulant.

Naloxone: Opioid Receptor Antagonism

Naloxone functions by competitively binding to opioid receptors, primarily the mu (μ) receptor, which is responsible for the analgesic and respiratory depressive effects of opioids. By displacing opioid agonists from these receptors, naloxone rapidly reverses their effects.

Caption: Naloxone competitively antagonizes the μ-opioid receptor.

Amiphenazole: Respiratory Stimulation

Amiphenazole is a respiratory stimulant, also known as an analeptic. Its mechanism is not specific to opioid pathways but rather involves a general stimulation of the central nervous system, particularly the respiratory centers in the medulla oblongata. This leads to an increase in the rate and depth of breathing.

Caption: Amiphenazole stimulates the central nervous system to increase respiration.

Experimental Protocols

As there are no recent, direct comparative studies, this section outlines a general experimental workflow that could be used to compare a novel respiratory stimulant with naloxone in a preclinical setting.

Preclinical Experimental Workflow for Opioid Overdose Reversal

This workflow describes a rodent model of opioid-induced respiratory depression to evaluate the efficacy of a test compound compared to naloxone.

Caption: A preclinical workflow for comparing opioid overdose reversal agents.

Conclusion

Naloxone remains the cornerstone of opioid overdose treatment due to its specific, potent, and rapid reversal of opioid effects. Its targeted action at opioid receptors provides a clear advantage over non-specific respiratory stimulants like amiphenazole. While amiphenazole played a role in the historical management of sedative overdose, its lack of specificity and the advent of superior alternatives have relegated it to a minor, if any, role in modern clinical practice. For drug development professionals, the evolution from amiphenazole to naloxone underscores the importance of targeted therapies with well-defined mechanisms of action and favorable safety profiles. Future research in opioid overdose reversal may focus on agents with longer durations of action to counteract potent, long-acting synthetic opioids, or on alternative mechanisms to mitigate withdrawal symptoms.

References

• 1. Opioid Overdose Reversal Medications - OORM | SAMHSA [samhsa.gov]
• 2. Amiphenazole - Wikipedia [en.wikipedia.org]
• 3. Respiratory Stimulants: Drug Class, Uses, Side Effects, Drug Names [rxlist.com]
• 4. Treatment of opioid overdose: current approaches and recent advances - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Naloxone - Wikipedia [en.wikipedia.org]
• 6. remedyallianceftp.org [remedyallianceftp.org]

A Comparative Analysis of Amiphenazole and Newer Analeptics: Mechanisms and Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the traditional respiratory stimulant Amiphenazole with newer analeptic agents, including the established drug Doxapram and emerging classes such as ampakines and orexin receptor agonists. The focus is on validating the mechanisms of action and comparing performance based on available experimental data.

Introduction

Analeptics, or respiratory stimulants, are a class of drugs that promote respiratory drive. Historically, agents like Amiphenazole were used to counteract respiratory depression induced by sedatives such as barbiturates and opiates.[1] However, the field has evolved with the development of more specific and effective drugs. This guide examines the pharmacological underpinnings of Amiphenazole in the context of these modern alternatives, providing a resource for researchers in respiratory medicine and drug development.

Mechanisms of Action

The mechanisms by which analeptics exert their effects are diverse, ranging from broad central nervous system (CNS) stimulation to targeted modulation of specific receptors involved in respiratory control.

Amiphenazole

Amiphenazole (2,4-diamino-5-phenylthiazole) is a CNS stimulant that was traditionally used to reverse respiratory depression.[1] Its precise molecular mechanism has not been extensively elucidated in modern literature. It is generally understood to act on the brainstem and spinal cord, increasing the activity of respiratory and vasomotor centers.[2] One study noted that Amiphenazole might inhibit the metabolism of morphine-N-oxide, a metabolite of morphine, though this is not its primary mechanism of respiratory stimulation.[3] Due to a low therapeutic index and the development of more effective agents, Amiphenazole has been largely replaced in clinical practice.[1]

Doxapram

Doxapram is a well-established respiratory stimulant that acts through a dual mechanism.[4][5] It stimulates peripheral chemoreceptors in the carotid and aortic bodies, which are sensitive to changes in blood oxygen levels, and also directly stimulates the central respiratory centers in the medulla.[1][4][5] This dual action leads to an increase in tidal volume and respiratory rate.[1] Recent research also suggests that Doxapram may act as a potent inhibitor of TASK-1 potassium channels, which are implicated in the regulation of breathing.[6]

Newer Analeptics: Ampakines and Orexin Receptor Agonists

More recent research has focused on novel targets for respiratory stimulation with potentially improved safety profiles.

• Ampakines: This class of drugs are positive allosteric modulators of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor.[7] By enhancing glutamatergic neurotransmission in respiratory centers like the pre-Bötzinger complex, ampakines can increase respiratory frequency and tidal volume.[7][8] Preclinical studies have shown their effectiveness in reversing respiratory depression induced by opioids and other sedatives.[9] A key advantage is their ability to stimulate breathing more effectively when respiratory drive is already diminished.[7]

• Orexin Receptor Agonists: Orexin, a neuropeptide involved in regulating wakefulness, also plays a role in stimulating breathing. Orexin neurons project to respiratory centers in the brainstem.[3] Orexin receptor 2 (OX2R) agonists have been shown to activate inspiratory neurons in the pre-Bötzinger complex and phrenic motoneurons, leading to increased respiratory activity.[3][10] These agents are being explored for conditions associated with respiratory dysfunction.[3]

Signaling Pathway Diagrams

The following diagrams illustrate the proposed signaling pathways for Doxapram, Ampakines, and Orexin Receptor Agonists.

Doxapram's dual mechanism of action.

Ampakine's modulation of AMPA receptors.

Orexin receptor agonist signaling pathway.

Comparative Performance Data

Direct comparative clinical trials between Amiphenazole and the newer analeptics are unavailable. However, a historical double-blind study from 1967 concluded that Doxapram was superior in stimulating respiration compared to Amiphenazole and other analeptics of that era.[1] The following tables summarize available quantitative data from various preclinical and clinical studies to provide a basis for comparison.

Table 1: Efficacy of Analeptics on Respiratory Parameters

Analeptic Class	Compound(s)	Model	Key Efficacy Endpoints	Reference(s)
Thiazole Derivative	Amiphenazole	Human (Acute Ventilatory Failure)	Historically used, but found to be less effective than Doxapram in direct comparison.	[1][11]
Piperidine Derivative	Doxapram	Conscious Human Subjects	Bolus (0.37-0.47 mg/kg) significantly increased minute ventilation, tidal volume, and respiratory frequency.	[12]
Newborn Lambs	5.5 mg/kg loading dose markedly increased ventilation from 582 to 936 ml/kg/min.	[13]
Ampakines	CX1739	Perinatal Rat Pups (in vivo)	10 mg/kg increased frequency and regularity of ventilation and reduced apneas.	[14]
CX614	Mouse Model of Parkinson's Disease	Intraperitoneal injection increased respiratory rate by 37%.	[2]
Orexin Receptor Agonists	OX-201	Conscious Mice	3 mg/kg (oral) increased respiratory activity.	[3]
Orexin Agonist	C57BL/6J Mice	4 nMol (ICV) reduced apnea events during sleep from ~30 to ~7 per hour.	[15]

Table 2: Safety and Side Effect Profile

Analeptic Class	Common Side Effects	Reference(s)
Thiazole Derivative (Amiphenazole)	Low safety margin, potential for convulsions.	[2]
Piperidine Derivative (Doxapram)	Hypertension, anxiety, tachycardia, tremor, sweating, vomiting, and in some cases, convulsions.	[1][4]
Ampakines	Fewer side effects reported in early trials; specific profiles are compound-dependent.
Orexin Receptor Agonists	Potential for non-arousal-related respiratory enhancement is under investigation.	[3]

Experimental Protocols

The evaluation of respiratory stimulants involves a variety of in vivo and in vitro experimental models.

In Vivo Assessment: Whole-Body Plethysmography

This non-invasive technique is commonly used to measure respiratory function in conscious, unrestrained rodents.

• Objective: To measure respiratory parameters such as respiratory rate (RR), tidal volume (TV), and minute volume (MV) in response to a test compound.

• Apparatus: A whole-body plethysmograph chamber with a pressure transducer to detect respiratory-induced pressure changes.

• Procedure:

  • The animal is placed in the plethysmography chamber and allowed to acclimate for a specified period (e.g., 30-60 minutes).[16]

  • Baseline respiratory parameters are recorded.

  • The test compound (e.g., an analeptic) is administered via an appropriate route (e.g., intraperitoneal, intravenous).

  • In studies of respiratory depression, a depressant agent (e.g., an opioid like fentanyl) is administered prior to the analeptic to establish a depressed baseline.[17]

  • Respiratory parameters are continuously recorded post-administration to assess the drug's effect over time.

  • Data analysis involves comparing post-dose values to baseline to determine the magnitude and duration of the respiratory response.

• Key Parameters Measured:

  • Respiratory Rate (breaths/minute)

  • Tidal Volume (mL/breath)

  • Minute Ventilation (mL/minute)

  • Inspiratory and Expiratory Time (seconds)

General workflow for in vivo analeptic testing.

In Vitro Assessment: Medullary Slice Recordings

This technique allows for the direct measurement of neuronal activity in the brainstem regions responsible for respiratory rhythm generation.

• Objective: To determine the effect of a test compound on the firing rate and pattern of respiratory neurons.

• Preparation: Brainstem-spinal cord preparations are isolated from neonatal rodents.

• Procedure:

  • The preparation is placed in a recording chamber and superfused with artificial cerebrospinal fluid.

  • A microelectrode is used to perform whole-cell or extracellular recordings from individual neurons within the medullary respiratory centers (e.g., the pre-Bötzinger complex).[18][19][20]

  • Baseline neuronal firing activity is recorded.

  • The test compound is bath-applied to the preparation.

  • Changes in membrane potential, firing frequency, and burst duration are recorded and analyzed to determine the drug's effect on neuronal excitability.[18]

Conclusion

The landscape of respiratory stimulants has shifted significantly from broad CNS stimulants like Amiphenazole to more targeted therapeutic agents. While Amiphenazole played a historical role, its use has been superseded by drugs like Doxapram, which demonstrated superior efficacy and has a better-understood mechanism of action.[1] The future of analeptic therapy lies in the development of novel agents, such as ampakines and orexin receptor agonists, which act on specific molecular targets within the respiratory control network. These newer compounds hold the promise of more effective and safer treatment for various forms of respiratory depression and insufficiency. Further research and clinical trials are necessary to fully validate their therapeutic potential and establish their place in clinical practice.

References

• 1. History of Respiratory Stimulants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ampakine CX614 increases respiratory rate in a mouse model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Doxapram for the prevention and treatment of apnea in preterm infants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Use of amiphenazole in respiratory failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Current Drug Treatment Strategies for Atrial Fibrillation and TASK-1 Inhibition as an Emerging Novel Therapy Option - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacological modulation of respiratory control: Ampakines as a therapeutic strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. atsjournals.org [atsjournals.org]
• 10. Dual orexin receptor blocker suvorexant attenuates hypercapnic ventilatory augmentation in mice [ouci.dntb.gov.ua]
• 11. researchgate.net [researchgate.net]
• 12. Ventilatory effects of doxapram in conscious human subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Interactive ventilatory effects of two respiratory stimulants, caffeine and doxapram, in newborn lambs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. atsjournals.org [atsjournals.org]
• 15. Effects of Orexin 2 Receptor Activation on Apnea in the C57BL/6J Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The Use of Hypercapnic Conditions to Assess Opioid-Induced Respiratory Depression in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | Automated Classification of Whole Body Plethysmography Waveforms to Quantify Breathing Patterns [frontiersin.org]
• 18. Whole cell recordings from respiratory neurons in the medulla of brainstem-spinal cord preparations isolated from newborn rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Localization of the medullary respiratory neurons in rats by microelectrode recording - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Characterization of respiratory neurons in the rostral ventrolateral medulla, an area critical for vocal production in songbirds - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Amiphenazole and Nikethamide as Respiratory Stimulants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amiphenazole and nikethamide are both central nervous system (CNS) stimulants that have been historically employed as respiratory stimulants, or analeptics. Their primary clinical application has been to counteract respiratory depression induced by drug overdose—particularly from barbiturates and opiates—or to manage respiratory failure from other causes. While both drugs aim to increase the rate and depth of breathing, their mechanisms of action, pharmacokinetic profiles, and overall clinical utility present notable differences. This guide provides a comprehensive comparison of amiphenazole and nikethamide, supported by available experimental data, to inform research and drug development in the field of respiratory pharmacology.

Mechanism of Action

The primary difference in the mechanism of action between amiphenazole and nikethamide lies in their specific targets within the central nervous system.

Amiphenazole: The precise mechanism of amiphenazole as a respiratory stimulant is not as well-defined as that of nikethamide. It is generally understood to be a CNS stimulant that antagonizes the sedative effects of drugs like morphine and barbiturates.[1] Amiphenazole is thought to act on the brainstem and spinal cord, leading to an increase in the activity of respiratory and vasomotor centers.[2] One of its noted characteristics is its ability to counteract the respiratory depression of morphine with a lesser impact on analgesia.[1]

Nikethamide: Nikethamide primarily acts as a central respiratory stimulant by directly targeting the medullary respiratory centers in the brainstem.[3][4] It increases the sensitivity of these centers to carbon dioxide, thereby enhancing the rate and depth of respiration.[5] Additionally, nikethamide stimulates peripheral chemoreceptors located in the carotid bodies, which further contributes to its respiratory stimulant effect.[3]

Figure 1: Simplified signaling pathways of Amiphenazole and Nikethamide.

Pharmacokinetics and Pharmacodynamics

The onset and duration of action, as well as the overall effect on the body, differ between these two compounds.

Parameter	Amiphenazole	Nikethamide
Primary Effect	CNS stimulant, antagonizes sedative-induced respiratory depression.[1]	Direct stimulation of medullary respiratory centers and peripheral chemoreceptors.[3][4]
Onset of Action	Information not readily available.	Rapid, especially with intravenous administration.[6]
Metabolism	Information not readily available.	Extensively metabolized in the liver.[4]
Excretion	Information not readily available.	Metabolites and a small amount of unchanged drug are excreted in the urine.[4]

Comparative Efficacy

Direct comparative studies between amiphenazole and nikethamide are limited and dated. However, a double-blind study conducted in 1967 provided some insight into their relative efficacy as respiratory stimulants. The study concluded that doxapram was superior to both amiphenazole and nikethamide in stimulating respiration.[7] Historical reviews also suggest that nikethamide's efficacy was often constrained by its dose-dependent CNS toxicity.[3]

Side Effects and Safety Profile

Both amiphenazole and nikethamide have a narrow therapeutic window, meaning the dose required for a therapeutic effect is close to a toxic dose.

Side Effect Profile	Amiphenazole	Nikethamide
Common Side Effects	Nausea, cough, restlessness.[2]	Nausea, vomiting, headache, dizziness, flushing, a sensation of warmth.[6][8]
Serious Adverse Effects	Seizures at high doses.[9]	Convulsions, hypertension, tachycardia, cardiac arrhythmias.[2][4][8]
Contraindications	Allergy to the drug, pregnancy.[9]	Epilepsy, severe hypertension, ischemic heart disease, porphyria.[4][6]

Experimental Protocols

A general experimental workflow for evaluating the efficacy of respiratory stimulants like amiphenazole and nikethamide in a preclinical setting is outlined below.

Figure 2: General experimental workflow for assessing respiratory stimulants.

Detailed Methodology: In Vivo Assessment of Respiratory Stimulant Activity

• Animal Model: Male Sprague-Dawley rats (250-300g) are commonly used. Animals are housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

• Anesthesia and Catheterization: Animals are anesthetized with an appropriate agent (e.g., urethane, 1.2 g/kg, intraperitoneally) to induce a stable level of surgical anesthesia and respiratory depression. The femoral artery and vein are catheterized for blood pressure monitoring/blood gas analysis and drug administration, respectively. A tracheostomy is performed to ensure a patent airway and for the measurement of respiratory parameters.

• Measurement of Respiratory Parameters: A pneumotachograph connected to the tracheal cannula is used to measure respiratory airflow. The signal is integrated to determine tidal volume (VT). Respiratory rate (fR) is calculated from the airflow signal. Minute ventilation (VE) is calculated as VT × fR.

• Induction of Respiratory Depression: A continuous intravenous infusion of a CNS depressant (e.g., morphine sulfate, 0.1 mg/kg/min) is administered to induce a stable level of respiratory depression (e.g., a 30-50% decrease in baseline minute ventilation).

• Drug Administration: Once a stable period of respiratory depression is achieved, either amiphenazole, nikethamide, or a vehicle control is administered intravenously at various doses.

• Data Collection and Analysis: Respiratory parameters (fR, VT, VE) and cardiovascular parameters (mean arterial pressure, heart rate) are continuously recorded before, during, and after drug administration. Arterial blood samples can be taken at specific time points to measure PaO2, PaCO2, and pH. Data are analyzed using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to compare the effects of the different treatments.

Conclusion

Both amiphenazole and nikethamide have historically served as respiratory stimulants, primarily in the context of drug-induced respiratory depression. Nikethamide appears to have a more clearly defined mechanism of action, directly stimulating the medullary respiratory centers. In contrast, amiphenazole's effects are more generally described as a CNS stimulant that antagonizes sedative effects. A significant drawback for both drugs is their narrow therapeutic index, with a high risk of CNS and cardiovascular side effects at therapeutic doses. The available comparative evidence, though dated, suggests that other agents like doxapram may offer a superior efficacy and safety profile. Due to these safety concerns and the development of more specific antagonists (e.g., naloxone for opioids) and advanced respiratory support techniques, the clinical use of both amiphenazole and nikethamide has largely been superseded in modern medicine. However, their study continues to provide valuable insights into the pharmacology of respiratory control.

References

• 1. Amiphenazole - Wikipedia [en.wikipedia.org]
• 2. JaypeeDigital | Central nervous system stimulants and psychotomimetics [jaypeedigital.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Nikethamide | Indications, Pharmacology, Dosage, Side Effects & other Generic info with Available Brand names in Bangladesh | MedEx [medex.com.bd]
• 5. biomedicus.gr [biomedicus.gr]
• 6. What is Nikethamide used for? [synapse.patsnap.com]
• 7. History of Respiratory Stimulants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What are the side effects of Nikethamide? [synapse.patsnap.com]
• 9. Page loading... [guidechem.com]

A Comparative Analysis of Amiphenazole's Effects Across Animal Species

For researchers, scientists, and professionals in drug development, this guide offers an objective comparison of Amiphenazole's performance against alternative respiratory stimulants, supported by experimental data from various animal species.

Amiphenazole, a respiratory stimulant, has a history of use as an antidote for barbiturate and opiate overdose. While it has been largely succeeded by more effective drugs like doxapram and naloxone, a review of its effects in different animal species provides valuable comparative data. This guide synthesizes available information, presents detailed experimental protocols, and visualizes key pathways to inform further research.

Respiratory Stimulation: Comparative Efficacy

Amiphenazole's primary function is to stimulate respiration. A 1967 human study found doxapram to be a superior respiratory stimulant compared to amiphenazole and other analeptics. While not an animal study, this finding has influenced veterinary practice.

More recent research in animal models has focused on comparing other respiratory stimulants. A study in hypoxic neonatal dogs demonstrated that while aminophylline, caffeine, and doxapram all supported resuscitation, caffeine led to a significantly greater improvement in Apgar scores compared to doxapram.

Table 1: Comparison of Respiratory Stimulants in Hypoxic Neonatal Dogs

Treatment Group	Mean Change in Apgar Score (M10 - M1)
Aminophylline	2.0 ± 1.2
Caffeine	2.8 ± 0.9
Doxapram	1.4 ± 1.1

Data from a study on hypoxic neonatal dogs born via cesarean section. Apgar scores were evaluated at birth (M1) and 10 minutes post-treatment (M10).

In contrast, a study on neonatal foals with isoflurane-induced respiratory acidosis found that doxapram effectively restored ventilation in a dose-dependent manner, whereas the effects of caffeine were not significantly different from saline. These conflicting findings in dogs and horses highlight the significant interspecies differences in drug response.

Antagonism of Barbiturate-Induced Depression

Historically, amiphenazole was used to counteract respiratory depression caused by barbiturates, often in combination with bemegride. While effective to some extent, its use for this purpose has also declined with the development of more specific and potent antagonists.

Experimental Protocols

To facilitate further research, detailed methodologies from key studies are provided below.

Protocol 1: Evaluation of Respiratory Stimulants in Hypoxic Neonatal Dogs

• Animal Model: Neonatal puppies born via elective or emergency cesarean section exhibiting cardiorespiratory depression (heart rate ≤ 180 bpm, respiratory rate < 15 movements/min).

• Procedure:

  • Forty-five hypoxic puppies were randomly assigned to one of three treatment groups: aminophylline, caffeine, or doxapram.

  • Drugs were administered sublingually.

  • Apgar scores, neonatal reflexes, lactate, blood glucose, oxygen saturation, blood gas parameters, and cardiac troponin I were evaluated immediately after birth and 10 minutes following treatment.

Protocol 2: Comparison of Caffeine and Doxapram in Foals with Respiratory Acidosis

• Animal Model: Six clinically normal foals (1 to 3 days old).

• Procedure:

  • A steady state of hypercapnia was induced using isoflurane anesthesia.

  • Baseline cardiorespiratory variables were assessed.

  • Each foal received three IV treatments at intervals of ≥ 24 hours:

    • Doxapram: Loading dose of 0.5 mg/kg, followed by a 20-minute infusion at 0.03 mg/kg/min and then 0.08 mg/kg/min.

    • Caffeine: 5 mg/kg and then 10 mg/kg.

    • Saline (0.9% NaCl) solution in equivalent volumes.

  • Cardiorespiratory variables were reassessed after each dose.

Signaling Pathways and Experimental Workflow

The precise mechanism of action of Amiphenazole is not as well-defined as that of Doxapram, which is known to stimulate the medullary respiratory center and peripheral chemoreceptors to increase tidal volume. The following diagrams illustrate a general experimental workflow for comparing respiratory stimulants and a simplified signaling pathway.

Caption: A generalized workflow for the comparative study of respiratory stimulants in animal models.

Caption: A putative signaling pathway for Amiphenazole as a central respiratory stimulant.

A Comparative Analysis of Amiphenazole and the Novel Respiratory Stimulant ENA-001

For Researchers, Scientists, and Drug Development Professionals

Introduction

Respiratory depression remains a significant clinical challenge, particularly in the contexts of post-operative care, opioid overdose, and certain neurological conditions. For decades, the pharmacopeia of respiratory stimulants has been limited, with older agents often exhibiting narrow therapeutic windows and undesirable side effects. This guide provides a detailed comparison of Amiphenazole, a historical respiratory stimulant, and ENA-001, a novel, first-in-class agent currently in clinical development. The comparison will focus on their mechanisms of action, performance data from preclinical and clinical studies, and the experimental protocols used to evaluate their efficacy and safety.

Executive Summary

ENA-001 represents a significant advancement in the field of respiratory stimulation. Its targeted mechanism of action, focused on the peripheral chemoreceptors, offers a promising alternative to older, less specific agents like Amiphenazole. Clinical and preclinical data for ENA-001 suggest a favorable safety and efficacy profile, particularly in its ability to reverse respiratory depression induced by various agents without centrally-mediated side effects. In contrast, Amiphenazole, while historically used, lacks a well-defined modern pharmacological profile and robust, contemporary clinical data to support its use.

Mechanism of Action

ENA-001: A Targeted Peripheral Approach

ENA-001 is a selective antagonist of the large-conductance calcium-activated potassium (BK) channels located in the glomus cells of the carotid body.[1] The carotid bodies are key peripheral chemoreceptors that monitor arterial blood oxygen levels. By inhibiting BK channels, ENA-001 mimics a hypoxic state at the carotid body, leading to depolarization of the glomus cells. This triggers the release of neurotransmitters that stimulate the afferent fibers of the carotid sinus nerve, which in turn signals the respiratory centers in the brainstem to increase ventilation. This peripheral mechanism of action is a key differentiator, as it avoids direct stimulation of the central nervous system, potentially reducing the risk of CNS-related side effects.

dot

References

• 1. A Novel Agnostic Respiratory Stimulant as a Treatment for Apnea of Prematurity: A Proof-of-Concept Study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Amiphenazole and Ampakines in Respiratory Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Amiphenazole and ampakines, two classes of compounds that have been investigated for their respiratory stimulant properties. While both have shown potential in counteracting respiratory depression, they differ significantly in their mechanism of action, the level of scientific understanding, and the availability of robust experimental data. This document aims to objectively compare their performance, supported by available experimental data, to inform future respiratory research and drug development.

Executive Summary

Amiphenazole is a respiratory stimulant that was traditionally used as an antidote for sedative overdose.[1] However, it has largely been superseded by more effective drugs with better-defined mechanisms and safety profiles.[2] The available scientific literature on Amiphenazole is dated, with a notable lack of detailed, quantitative experimental data and a clear understanding of its precise mechanism of action.

In contrast, ampakines are a well-researched class of compounds that act as positive allosteric modulators of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors.[3] Extensive preclinical and clinical research has provided a clear picture of their mechanism and has quantified their effects on respiratory parameters, particularly in the context of opioid-induced respiratory depression.

Mechanism of Action

Amiphenazole

The precise mechanism of action for Amiphenazole as a respiratory stimulant is not well-elucidated in the available scientific literature. It was historically used to counteract the respiratory depressant effects of opioids and barbiturates.[2][4] Some studies suggest it may have a central nervous system stimulant effect, but the specific molecular targets and pathways involved in respiratory control have not been clearly defined.

Ampakines

Ampakines enhance glutamatergic neurotransmission, a key excitatory pathway in the central nervous system.[3] They bind to AMPA receptors and positively modulate their function, leading to an amplification of the response to the endogenous neurotransmitter glutamate. This is particularly relevant to respiratory control, as AMPA receptors are critically involved in the neural circuits that govern respiratory rhythm and drive.[3] By potentiating AMPA receptor activity, ampakines can increase the excitability of respiratory neurons, thereby counteracting the inhibitory effects of drugs like opioids.

Figure 1: Comparative Signaling Pathways

Quantitative Data on Respiratory Effects

Due to the limited availability of modern, quantitative data for Amiphenazole, a direct side-by-side comparison in a single table is not feasible. The data for ampakines is presented below, followed by a qualitative summary of the reported effects of Amiphenazole.

Ampakines: Effects on Respiratory Parameters

The following tables summarize the quantitative effects of various ampakines on respiratory parameters from preclinical and clinical studies.

Table 1: Preclinical Data for Ampakines in Animal Models

Compound	Animal Model	Condition	Dose	Effect on Respiratory Rate	Effect on Tidal Volume	Effect on Minute Ventilation
CX717	Rat	Opioid-Induced Depression	30 mg/kg i.v.	No significant change	Not reported	Partial reversal of depression
CX546	Rat	Opioid-Induced Depression	Not specified	Increased	Increased	Counteracted depression

Table 2: Clinical Data for Ampakines in Humans

Compound	Study Population	Condition	Dose	Effect on Respiratory Rate	Effect on Tidal Volume	Effect on Ventilatory Response to CO2
CX717	Healthy Volunteers	Opioid-Induced Depression	900 mg oral	Antagonized opioid-induced decrease	Not reported	Partially restored

Amiphenazole: Qualitative Summary of Respiratory Effects

Historical clinical reports and studies indicate that Amiphenazole was used to reverse respiratory depression caused by morphine and barbiturates. A 1980 double-blind study in postoperative patients showed that Amiphenazole, along with levallorphan and naloxone, produced a reversal of both respiratory depression and analgesia induced by morphine.[1] Another study from 1967 suggested that doxapram was a superior respiratory stimulant compared to Amiphenazole and other agents of that era.[5] Unfortunately, these studies do not provide specific quantitative data on the percentage of change in respiratory rate, tidal volume, or minute ventilation that would allow for a direct comparison with the data available for ampakines.

Experimental Protocols

Typical Experimental Workflow for Respiratory Analysis

The following diagram illustrates a general experimental workflow for assessing the effects of a compound on respiratory function in a preclinical model.

Figure 2: Preclinical Respiratory Study Workflow

Detailed Methodologies

Whole-Body Plethysmography (Preclinical):

This non-invasive technique is commonly used to measure respiratory parameters in conscious, unrestrained animals. The animal is placed in a sealed chamber, and the pressure changes resulting from breathing are recorded. From these pressure changes, respiratory rate (breaths per minute), tidal volume (the volume of air inhaled or exhaled in a single breath), and minute ventilation (the total volume of air inhaled or exhaled per minute) can be calculated.

Ventilatory Response to Hypercapnia (Clinical):

This method assesses the sensitivity of the respiratory control system to carbon dioxide (CO2). Participants breathe a gas mixture with a progressively increasing concentration of CO2. The resulting changes in ventilation are measured. A blunted ventilatory response to hypercapnia is a hallmark of respiratory depression. The ability of a drug to restore this response is a key indicator of its efficacy as a respiratory stimulant.

Conclusion

The comparative analysis of Amiphenazole and ampakines in respiratory research reveals a significant disparity in the available scientific knowledge. Ampakines represent a modern, well-characterized class of compounds with a clear mechanism of action and a growing body of quantitative preclinical and clinical data supporting their potential as respiratory stimulants, particularly for opioid-induced respiratory depression.

Amiphenazole, while historically used for similar indications, lacks the robust scientific foundation of ampakines. The absence of detailed mechanistic studies and quantitative data on its respiratory effects in modern, controlled experimental settings makes it difficult to directly compare its efficacy and safety with newer agents. For researchers and drug development professionals, the focus on well-defined molecular targets and the availability of extensive experimental data make ampakines a more promising avenue for the development of novel respiratory stimulants. Further research into novel compounds with clear mechanisms of action is warranted to address the ongoing clinical need for safe and effective respiratory stimulants.

References

• 1. Antagonists of morphine-induced respiratory depression. A study in postoperative patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Amiphenazole - Wikipedia [en.wikipedia.org]
• 3. Non-analgesic effects of opioids: opioid-induced respiratory depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Use of amiphenazole in respiratory failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. History of Respiratory Stimulants - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Amiphenazole and Picrotoxin: Efficacy, Mechanisms, and Experimental Evaluation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological profiles of Amiphenazole and picrotoxin, two centrally acting stimulants with distinct mechanisms and clinical applications. While direct comparative efficacy studies are limited, this document synthesizes available experimental data to offer an objective assessment of their relative activities, mechanisms of action, and toxicological profiles.

Executive Summary

Amiphenazole, a respiratory stimulant, historically saw use as an analeptic, particularly in cases of barbiturate and opioid overdose.[1] Its primary effect is to increase respiratory drive by acting on the brainstem and spinal cord.[2] In contrast, picrotoxin is a potent convulsant that acts as a non-competitive antagonist of GABA-A receptors, the primary inhibitory neurotransmitter system in the central nervous system (CNS).[3][4] This antagonism leads to generalized CNS stimulation and seizures. Due to its narrow therapeutic window and high toxicity, picrotoxin is predominantly used as a research tool to study the GABAergic system and epilepsy.[4][5]

The following sections provide a detailed comparison of their quantitative pharmacology, mechanisms of action through signaling pathway diagrams, and standardized experimental protocols for their evaluation.

Quantitative Data Comparison

The following table summarizes the available quantitative data for Amiphenazole and picrotoxin, highlighting their differing potencies and toxicities. It is important to note the scarcity of modern quantitative pharmacological data for Amiphenazole, reflecting its diminished clinical relevance.

Parameter	Amiphenazole	Picrotoxin	Reference
Primary Pharmacological Effect	Respiratory Stimulation	CNS Stimulation / Convulsant	[1],[4]
LD50 (mice, oral)	Data not readily available	15 mg/kg	[6]
Lowest Reported Lethal Dose (LDLo, human, oral)	Data not readily available	0.357 mg/kg	[4][7]
Effective Dose (Respiratory Stimulation)	Historically used in combination with bemegride	Can alter respiratory rhythm, but not its primary therapeutic use	[1],[3]
Effective Dose (CNS Stimulation/Convulsions)	Can cause convulsions at high doses	3-10 mg/kg (i.p. in rodents for seizures)	[8],[9]
IC50 (GABAρ1 receptor)	Not applicable	0.6 ± 0.1 μM	[10]

Signaling Pathways and Mechanisms of Action

The distinct pharmacological effects of Amiphenazole and picrotoxin stem from their different molecular targets and mechanisms of action.

Amiphenazole: Central Respiratory Stimulation

Amiphenazole's mechanism is not fully elucidated but is understood to involve direct stimulation of the respiratory centers in the brainstem and spinal cord. This leads to an increase in the rate and depth of breathing.

Mechanism of Amiphenazole's respiratory stimulant effect.

Picrotoxin: GABA-A Receptor Antagonism

Picrotoxin exerts its effects by acting as a non-competitive antagonist at the GABA-A receptor. It physically blocks the chloride ion channel, preventing the influx of chloride ions that normally leads to hyperpolarization and inhibition of neuronal activity. This disinhibition results in widespread neuronal excitation and convulsions.

Picrotoxin's antagonism of the GABA-A receptor chloride channel.

Experimental Protocols

To assess the relative efficacy of Amiphenazole and picrotoxin, a combination of in vivo and in vitro experiments would be necessary. Below are detailed methodologies for key experiments.

Assessment of Respiratory Stimulation in Rodents

This protocol outlines the use of whole-body plethysmography to measure the respiratory stimulant effects of the test compounds.

Experimental Workflow:

Workflow for assessing respiratory stimulation.

Detailed Methodology:

• Animal Model: Adult male Sprague-Dawley rats (250-300g).

• Apparatus: A whole-body plethysmography system (e.g., Buxco) designed for conscious, unrestrained rodents.[11]

• Procedure:

  • Calibrate the plethysmograph according to the manufacturer's instructions.

  • Place the animal in the chamber and allow for an acclimatization period of at least 15-30 minutes until respiratory parameters stabilize.

  • Record baseline respiratory data for 10-15 minutes. Key parameters include tidal volume (TV), respiratory rate (f), and minute ventilation (VE = TV x f).

  • Administer a range of doses of Amiphenazole, picrotoxin, or vehicle control via intraperitoneal (i.p.) injection.

  • Immediately return the animal to the chamber and continuously record respiratory parameters for at least 60 minutes.

• Data Analysis: Calculate the percentage change from baseline for TV, f, and VE at various time points post-injection for each dose group. Compare the dose-response curves for Amiphenazole and picrotoxin.

Determination of Convulsant Activity in Mice

This protocol describes the timed intravenous (i.v.) infusion seizure threshold test to quantify the convulsant effects of the compounds.

Experimental Workflow:

Workflow for determining seizure threshold.

Detailed Methodology:

• Animal Model: Adult male C57BL/6 mice (20-25g).

• Apparatus: Infusion pump, tail vein catheter, observation chamber.

• Procedure:

  • Pre-treat groups of mice with various doses of Amiphenazole, picrotoxin, or vehicle control at a set time before the infusion.

  • Place a mouse in the observation chamber and cannulate a lateral tail vein.

  • Infuse a solution of a known convulsant, such as pentylenetetrazole (PTZ), at a constant rate (e.g., 0.5 mg/mL at 0.2 mL/min).[12]

  • Observe the animal for the onset of specific seizure endpoints: first myoclonic twitch, generalized clonic seizure, and tonic hindlimb extension.

  • Record the time at which each endpoint occurs.

• Data Analysis: Calculate the threshold dose of the infused convulsant required to produce each seizure endpoint for each treatment group. An increase in the threshold dose indicates an anticonvulsant effect, while a decrease suggests a pro-convulsant effect.

In Vitro GABA-A Receptor Binding Assay

This protocol details a radioligand binding assay to determine the affinity of the test compounds for the GABA-A receptor.

Experimental Workflow:

Workflow for GABA-A receptor binding assay.

Detailed Methodology:

• Materials: Rat whole brain tissue, radioligand (e.g., [3H]muscimol), test compounds (Amiphenazole, picrotoxin), unlabeled GABA (for non-specific binding), buffers, glass fiber filters, scintillation counter.[13]

• Membrane Preparation:

  • Homogenize rat brains in ice-cold sucrose buffer.

  • Perform a series of centrifugations to isolate the synaptic membrane fraction.

  • Wash the membranes multiple times to remove endogenous GABA.[14]

• Binding Assay:

  • In assay tubes, combine the prepared membranes, a fixed concentration of the radioligand, and a range of concentrations of the test compound.

  • Include tubes for total binding (radioligand only) and non-specific binding (radioligand + a high concentration of unlabeled GABA).

  • Incubate at 4°C to reach equilibrium.

  • Rapidly filter the contents of each tube through glass fiber filters to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer.

• Data Analysis:

  • Measure the radioactivity on the filters using a liquid scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the concentration of the test compound to determine the IC50, from which the Ki can be calculated.

Side Effect Profile

Amiphenazole: Side effects are generally related to CNS stimulation and can include restlessness, tremors, and at higher doses, convulsions.[8]

Picrotoxin: The side effect profile is a direct extension of its mechanism of action and includes dizziness, confusion, nausea, vomiting, and convulsions, which can progress to status epilepticus and respiratory paralysis at toxic doses.[4][15]

Conclusion

Amiphenazole and picrotoxin represent two distinct classes of CNS stimulants. Amiphenazole's utility as a respiratory stimulant has been largely superseded by more effective and safer alternatives. Its mechanism, while not fully defined, appears to be a direct stimulation of central respiratory centers. Picrotoxin, a potent GABA-A receptor antagonist, is a valuable research tool for investigating inhibitory neurotransmission and seizure mechanisms. Its high toxicity and narrow therapeutic index preclude its clinical use as a stimulant. The experimental protocols outlined in this guide provide a framework for the direct comparative assessment of these and other CNS-active compounds.

References

• 1. Amiphenazole - Wikipedia [en.wikipedia.org]
• 2. Oral Respiratory Stimulants in Chronic Respiratory Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Respiratory stimulant effects of ethamivan and picrotoxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Picrotoxin - Wikipedia [en.wikipedia.org]
• 5. History of Respiratory Stimulants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. Comparison of the toxicokinetics of the convulsants picrotoxinin and tetramethylenedisulfotetramine (TETS) in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Studies on the mechanisms of action of picrotoxin, quercetin and pregnanolone at the GABAρ1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Plethysmography measurements of respiratory function in conscious unrestrained mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pentylenetetrazol Seizure Threshold Test (mouse, rat) [panache.ninds.nih.gov]
• 13. PDSP - GABA [kidbdev.med.unc.edu]
• 14. Characterization of GABA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. sc.edu [sc.edu]

Safety & Regulatory Compliance

Proper Disposal of Amiphenazole: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides a comprehensive overview of the recommended procedures for the disposal of Amiphenazole, a respiratory stimulant. While Amiphenazole is not specifically listed as a hazardous waste by the U.S. Environmental Protection Agency (EPA), adherence to proper disposal protocols is essential to ensure safety and compliance with regulations.

The primary determination for the disposal of any chemical, including Amiphenazole, is whether it is classified as hazardous waste. This is determined by its presence on specific EPA lists (such as the P-list or U-list for acutely hazardous and toxic wastes, respectively) or if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[1][2][3][4][5][6] As Amiphenazole is not found on these specific lists, its classification as hazardous would depend on it exhibiting one of the aforementioned characteristics. In the absence of a specific Safety Data Sheet (SDS) detailing these properties for Amiphenazole, a cautious approach is recommended.

Recommended Disposal Procedures

When a take-back program for unused pharmaceuticals is not available, the recommended procedure for the disposal of non-hazardous pharmaceuticals is to render them non-retrievable and dispose of them in the trash.[7][8][9]

Step-by-Step Disposal Protocol:

• Do Not Flush: Unless specifically instructed by the manufacturer or a licensed waste disposal company, do not flush Amiphenazole down the toilet or drain.[7][8][9]

• Mix with Undesirable Substance: To prevent accidental ingestion or diversion, mix the Amiphenazole with an unpalatable substance such as used coffee grounds, dirt, or cat litter.[7][8][9] Do not crush tablets or capsules.[8]

• Seal in a Container: Place the mixture in a sealed plastic bag or other sealable container to prevent leakage.[7][8][9]

• Dispose in Trash: The sealed container can then be placed in the household or laboratory trash.[7][8][9]

• De-identify Original Container: Before disposing of the original container, be sure to scratch out all personal or identifying information from the label.[8]

For larger quantities or in cases of uncertainty, it is always best to consult with a licensed hazardous waste disposal company.

Quantitative Data Summary for Laboratory Chemical Waste

The following table summarizes key quantitative thresholds for the classification and storage of hazardous waste in a laboratory setting. These are general guidelines and may vary based on local regulations.

Parameter	Guideline	EPA Waste Code (if applicable)
Ignitability (Liquid)	Flash point < 140°F (60°C)	D001
Corrosivity (Aqueous)	pH ≤ 2 or pH ≥ 12.5	D002
Reactivity	Unstable, reacts violently with water, or generates toxic gases	D003
Toxicity	Exceeds specific concentration limits for certain heavy metals and pesticides	D004 - D043

Logical Workflow for Amiphenazole Disposal

The following diagram illustrates the decision-making process for the proper disposal of Amiphenazole.

Amiphenazole Disposal Decision Workflow

Disclaimer: This information is intended as a general guide. Researchers and laboratory personnel are responsible for complying with all applicable federal, state, and local regulations regarding waste disposal. Always consult your institution's Environmental Health and Safety (EHS) department or a qualified waste management professional for specific guidance.

References

• 1. pwaste.com [pwaste.com]
• 2. epa.gov [epa.gov]
• 3. Pharmaceutical waste codes - Washington State Department of Ecology [ecology.wa.gov]
• 4. epa.gov [epa.gov]
• 5. bioservusa.com [bioservusa.com]
• 6. actenviro.com [actenviro.com]
• 7. sdmedwaste.com [sdmedwaste.com]
• 8. fda.gov [fda.gov]
• 9. Disposal of Unused Medicines: What You Should Know | FDA [fda.gov]

Personal protective equipment for handling Amiphenazole

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Amiphenazole in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure the safe management of this compound.

Summary of Chemical and Physical Properties

For quick reference, the following table summarizes the key quantitative data for Amiphenazole.

Property	Value
Molecular Formula	C9H9N3S
Molecular Weight	191.26 g/mol
CAS Number	490-55-1
Appearance	Flakes from water or dilute alcohol
Melting Point	163-164 °C (decomposes)[1]
Boiling Point	413.3 °C at 760 mmHg (estimate)[2]
Flash Point	203.7 °C (estimate)[2]
Solubility	Freely soluble in hot water, moderately in cold water. Slightly soluble in alcohol. Practically insoluble in most organic solvents.[1]
Stability	Turns brown on exposure to light and air[1]

Hazard Identification and Personal Protective Equipment (PPE)

Amiphenazole is harmful if swallowed, in contact with skin, or inhaled, and can cause skin and eye irritation.[3] It is crucial to use appropriate Personal Protective Equipment (PPE) to minimize exposure.

Recommended PPE Levels

Protection Level	Equipment	When to Use
Standard LaboratoryAttire (Level D)	Safety glasses, lab coat, closed-toe shoes, nitrile gloves.	For all routine handling of Amiphenazole in a well-ventilated area.
Enhanced Protection(Level C)	Chemical safety goggles or face shield, double gloves (chemotherapy-grade), disposable gown, respiratory protection (e.g., N95 or higher).[4][5]	When there is a risk of splashes, aerosols, or handling powdered form outside of a containment system.[6]

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Amiphenazole and ensuring laboratory safety.

Handling Procedures

• Preparation : Before handling, ensure all necessary PPE is donned correctly. Prepare the work area by covering surfaces with absorbent, disposable liners.

• Weighing and Transfer : Conduct all weighing and transferring of powdered Amiphenazole within a certified chemical fume hood or other ventilated enclosure to avoid inhalation of dust.[6]

• Solution Preparation : When preparing solutions, add Amiphenazole to the solvent slowly to avoid splashing.

• Post-Handling : After handling, wipe down all surfaces with an appropriate cleaning agent. Remove and dispose of PPE as contaminated waste. Wash hands thoroughly with soap and water.[5]

Storage Plan

• Temperature : Store Amiphenazole at controlled room temperature, between 15°C and 30°C.

• Light and Air : Protect from light and air to prevent degradation.[1] Store in a tightly sealed, opaque container.

• Location : Store in a designated, clearly labeled area away from incompatible materials.

Disposal Plan

Dispose of Amiphenazole and any contaminated materials in accordance with institutional, local, and national regulations for pharmaceutical waste.

• Segregation : Segregate Amiphenazole waste from other laboratory waste streams.

• Containment : Place all contaminated items (e.g., gloves, wipes, vials) in a clearly labeled, sealed hazardous waste container.

• Disposal :

  • Take-Back Programs : The preferred method is to use a drug take-back program if available.

  • Licensed Waste Hauler : Arrange for pickup and disposal by a licensed hazardous waste management company.

  • Household Trash (for small, deactivated quantities only) : If permitted by local regulations and no other options are available, mix the Amiphenazole with an undesirable substance like cat litter or used coffee grounds, place it in a sealed plastic bag, and then in the household trash. Note: This is not the recommended procedure for a laboratory setting.

Emergency Procedures: Spills and Exposure

Immediate and appropriate action is required in the event of a spill or personal exposure.

Spill Response

• Evacuate : Immediately evacuate the affected area.

• Notify : Alert laboratory personnel and the designated safety officer.

• Secure : Restrict access to the spill area.

• Clean-up (for trained personnel only) :

  • Don appropriate PPE (enhanced protection).

  • Contain the spill using absorbent pads or granules.

  • Gently sweep up powdered material, avoiding dust generation.

  • Clean the area with a suitable decontaminating solution.

  • Collect all cleanup materials in a hazardous waste container.

First Aid Measures

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Skin Contact : Remove contaminated clothing and wash the affected skin with soap and water. Seek medical attention if irritation develops.

• Inhalation : Move the exposed person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[3]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Visual Workflow Guides

The following diagrams illustrate the key procedural workflows for handling Amiphenazole safely.

Caption: Workflow for the safe handling of Amiphenazole.

Caption: Decision-making process for Amiphenazole spill response.

References

• 1. Amiphenazole [drugfuture.com]
• 2. Amiphenazole｜lookchem [lookchem.com]
• 3. carlroth.com [carlroth.com]
• 4. Amiphenazole - Wikipedia [en.wikipedia.org]
• 5. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 490-55-1 Name: Amiphenazole [xixisys.com]
• 6. Amiphenazole | C9H9N3S | CID 10275 - PubChem [pubchem.ncbi.nlm.nih.gov]